3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

• CAS: 727419-55-8

Core Science & Biosynthesis

An In-depth Technical Guide to 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, a synthetic benzophenone derivative with significant potential as a versatile building block in medicinal chemistry and materials science. This document details the chemical structure, physicochemical properties, and a plausible, detailed protocol for its synthesis via Friedel-Crafts acylation. While experimental spectroscopic data is not widely available in the public domain, this guide presents predicted NMR, IR, and mass spectrometry characteristics based on established principles and data from analogous structures. Furthermore, potential applications in drug discovery are discussed, drawing on the known biological activities of the broader benzophenone class of compounds. This guide is intended to serve as a valuable resource for researchers and scientists engaged in the synthesis and application of novel organic compounds.

Introduction: The Benzophenone Scaffold in Modern Chemistry

The benzophenone framework is a privileged scaffold in organic and medicinal chemistry, found in a multitude of biologically active natural products and synthetic compounds. Its inherent photochemical properties and rigid diarylmethanone structure make it an attractive core for the development of photoinitiators, UV filters, and, significantly, therapeutic agents with a wide range of activities, including anticancer, anti-inflammatory, and antimicrobial effects. The strategic functionalization of the two phenyl rings allows for the fine-tuning of the molecule's steric and electronic properties, enabling the design of compounds with specific biological targets.

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, also known as (3-bromophenyl)(2,3-dihydrobenzo[b]dioxin-6-yl)methanone, is a derivative that combines the core benzophenone structure with a bromine substituent on one phenyl ring and an ethylenedioxy group on the other. The presence of the bromine atom introduces a site for further functionalization through cross-coupling reactions, while the ethylenedioxy moiety can enhance binding interactions with biological targets and improve pharmacokinetic properties. This unique combination of functional groups makes it a promising intermediate for the synthesis of novel compounds in drug discovery and materials science.

Physicochemical Properties

A summary of the key physicochemical properties of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is presented in the table below. These values are calculated based on its chemical structure.

Property	Value	Source
Molecular Formula	C₁₅H₁₁BrO₃	-
Molecular Weight	319.15 g/mol
IUPAC Name	(3-bromophenyl)(2,3-dihydrobenzo[b]dioxin-6-yl)methanone	-
CAS Number	Not available	-
Appearance	Predicted to be a solid at room temperature	-
Solubility	Predicted to be soluble in organic solvents like dichloromethane, chloroform, and ethyl acetate.	-

Synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

The most direct and widely applicable method for the synthesis of benzophenone derivatives is the Friedel-Crafts acylation. This reaction involves the electrophilic substitution of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst. For the synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, the proposed and most logical route is the Friedel-Crafts acylation of 1,4-benzodioxan (2,3-dihydrobenzo[b]dioxine) with 3-bromobenzoyl chloride.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Detailed Experimental Protocol

This protocol is based on well-established procedures for Friedel-Crafts acylation of similar substrates.

Materials:

• 3-Bromobenzoyl chloride

• 1,4-Benzodioxan

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane.

• Addition of Reactants: Cool the suspension to 0 °C in an ice bath. A solution of 3-bromobenzoyl chloride (1.0 equivalent) in anhydrous dichloromethane is added dropwise to the stirred suspension.

• Following the addition of the acyl chloride, a solution of 1,4-benzodioxan (1.0 equivalent) in anhydrous dichloromethane is added dropwise, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours (typically 4-6 hours). The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is carefully poured into a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the ethylenedioxy protons.

• Aromatic Protons (3-bromophenyl ring): Four protons in the range of δ 7.2-7.8 ppm, exhibiting complex splitting patterns (doublets, triplets, and doublet of doublets) due to their respective couplings.

• Aromatic Protons (ethylenedioxy-substituted phenyl ring): Three protons in the range of δ 6.8-7.4 ppm, likely appearing as a doublet, a doublet of doublets, and a singlet or a narrow doublet.

• Ethylenedioxy Protons (-O-CH₂-CH₂-O-): A singlet or a multiplet integrating to four protons around δ 4.3 ppm.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum is anticipated to display signals corresponding to the carbonyl carbon, the aromatic carbons, and the ethylenedioxy carbons.

• Carbonyl Carbon (C=O): A signal in the downfield region, typically around δ 195 ppm.

• Aromatic Carbons: Multiple signals in the range of δ 115-150 ppm. The carbon attached to the bromine atom would appear in this region, and its chemical shift can be influenced by the halogen's electronegativity and anisotropic effects.

• Ethylenedioxy Carbons (-O-CH₂-CH₂-O-): A signal around δ 64 ppm.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the functional groups present in the molecule.

• C=O Stretch (Ketone): A strong absorption band in the region of 1650-1670 cm⁻¹.

• C-O-C Stretch (Ether): Absorption bands in the region of 1200-1300 cm⁻¹.

• C-Br Stretch: A band in the fingerprint region, typically below 700 cm⁻¹.

• Aromatic C-H Stretch: Bands above 3000 cm⁻¹.

• Aromatic C=C Stretch: Bands in the region of 1450-1600 cm⁻¹.

Mass Spectrometry (Predicted)

The mass spectrum (electron ionization) is expected to show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): A pair of peaks corresponding to the isotopes of bromine (⁷⁹Br and ⁸¹Br) at m/z 318 and 320, with approximately equal intensity.

• Major Fragmentation Pathways: Fragmentation is likely to occur via cleavage of the bonds adjacent to the carbonyl group, leading to the formation of benzoyl and related acylium ions.

Potential Applications in Drug Discovery and Materials Science

The benzophenone scaffold is a cornerstone in the development of various therapeutic agents. The presence of the bromine atom in 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE provides a handle for further chemical modifications, particularly through palladium-catalyzed cross-coupling reactions such as the Suzuki and Buchwald-Hartwig amination reactions. This allows for the introduction of a wide array of substituents, enabling the generation of diverse chemical libraries for high-throughput screening.

Potential Signaling Pathway Involvement

Derivatives of benzophenones have been reported to interact with various biological targets. While the specific pathways affected by 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE are yet to be elucidated, related compounds have shown activity in pathways associated with:

• Cancer: Inhibition of cell proliferation and induction of apoptosis.

• Inflammation: Modulation of inflammatory cytokine production.

• Infectious Diseases: Antimicrobial and antiviral activities.

Caption: Potential derivatization and application pathways for the title compound.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE. It is advisable to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is a promising synthetic intermediate with significant potential for the development of novel compounds in medicinal chemistry and materials science. Its synthesis via Friedel-Crafts acylation is a well-established and efficient method. While experimental spectroscopic data remains to be fully reported, the predicted characteristics provide a solid foundation for its identification and characterization. The versatile benzophenone core, combined with the reactive bromine substituent and the beneficial ethylenedioxy group, makes this compound a valuable tool for the creation of diverse molecular libraries and the exploration of new chemical space in the pursuit of innovative scientific discoveries.

References

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An In-depth Technical Guide to 2-Bromo-3',4'-(ethylenedioxy)benzophenone

A Note on Chemical Nomenclature: This guide focuses on 2-Bromo-3',4'-(ethylenedioxy)benzophenone , CAS Number 164526-08-3 . While the initial request specified the 3-bromo isomer, extensive database searches did not yield a commercially available or well-characterized compound with that specific substitution pattern. It is presumed that the intended compound of interest is the 2-bromo isomer, for which technical data is available.

Introduction: The Benzophenone Scaffold in Modern Drug Discovery

Benzophenones represent a core structural motif in medicinal chemistry, found in numerous naturally occurring and synthetic molecules with a wide array of biological activities.[1] This diaryl ketone framework serves as a versatile scaffold for the design of therapeutic agents targeting a range of conditions, including cancer, inflammation, and viral infections.[2] The substitution pattern on the aromatic rings of the benzophenone core is a critical determinant of its pharmacological properties, allowing for the fine-tuning of its biological activity.[1] The incorporation of a bromine atom and an ethylenedioxy group, as seen in 2-Bromo-3',4'-(ethylenedioxy)benzophenone, introduces specific electronic and steric features that can significantly influence its interaction with biological targets.

This technical guide provides a comprehensive overview of 2-Bromo-3',4'-(ethylenedioxy)benzophenone, intended for researchers, scientists, and professionals in the field of drug development. It will delve into its chemical identity, synthesis, and physicochemical properties, and explore its potential applications as a building block in the synthesis of novel bioactive compounds.

Chemical Identity and Physicochemical Properties

A clear understanding of the fundamental chemical and physical properties of a compound is paramount for its effective use in research and development.

Identifier	Value
Compound Name	2-Bromo-3',4'-(ethylenedioxy)benzophenone
CAS Number	164526-08-3[3]
Molecular Formula	C₁₅H₁₁BrO₃[3]
Molecular Weight	319.15 g/mol [3]
SMILES	O=C(C1=CC=C2C(OCCO2)=C1)C3=CC=CC=C3Br[3]
MDL Number	MFCD00430092[3]

Synthesis and Mechanistic Insights

The synthesis of substituted benzophenones can be achieved through various established organic chemistry methodologies. A common and effective route for the preparation of 2-Bromo-3',4'-(ethylenedioxy)benzophenone involves a Friedel-Crafts acylation reaction.

Retrosynthetic Analysis

A logical approach to devising the synthesis of the target molecule is through retrosynthesis, which involves deconstructing the molecule into simpler, commercially available starting materials.

Caption: Retrosynthetic approach for 2-Bromo-3',4'-(ethylenedioxy)benzophenone.

Experimental Protocol: Friedel-Crafts Acylation

This protocol outlines a general procedure for the synthesis of 2-Bromo-3',4'-(ethylenedioxy)benzophenone via Friedel-Crafts acylation.

Materials:

• 1,4-Benzodioxan

• 2-Bromobenzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) to anhydrous dichloromethane.

• Addition of Acyl Chloride: Cool the suspension to 0 °C in an ice bath. Slowly add 2-bromobenzoyl chloride (1.0 eq) dissolved in anhydrous dichloromethane via the dropping funnel.

• Addition of 1,4-Benzodioxan: To the resulting mixture, add 1,4-benzodioxan (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated hydrochloric acid.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 2-Bromo-3',4'-(ethylenedioxy)benzophenone.

Causality of Experimental Choices:

• Anhydrous Conditions: The use of anhydrous reagents and a nitrogen atmosphere is crucial as aluminum chloride, the Lewis acid catalyst, is highly moisture-sensitive.

• Controlled Temperature: The initial cooling to 0 °C helps to control the exothermic nature of the Friedel-Crafts acylation and minimize the formation of side products.

• Acidic Work-up: The addition of ice and HCl is necessary to quench the reaction and decompose the aluminum chloride complex formed during the reaction.

• Bicarbonate Wash: The sodium bicarbonate wash neutralizes any remaining acidic components.

Spectroscopic Characterization

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be expected to show characteristic signals for the aromatic protons on both the bromophenyl and the ethylenedioxy-substituted phenyl rings. The four protons of the ethylenedioxy group would likely appear as a singlet or a multiplet in the region of 4.2-4.4 ppm.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display distinct signals for each of the 15 carbon atoms. The carbonyl carbon would be expected to appear significantly downfield (around 195 ppm).

• IR (Infrared) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O) stretching vibration would be prominent, typically in the range of 1650-1670 cm⁻¹.

• MS (Mass Spectrometry): The mass spectrum would show the molecular ion peak [M]⁺ and a characteristic [M+2]⁺ peak of similar intensity due to the presence of the bromine atom.

Applications in Research and Drug Development

Substituted benzophenones are valuable intermediates in the synthesis of a wide range of biologically active molecules.[4] 2-Bromo-3',4'-(ethylenedioxy)benzophenone can serve as a key building block in several areas of drug discovery.

As a Precursor for Anti-inflammatory Agents

The benzophenone scaffold is present in several non-steroidal anti-inflammatory drugs (NSAIDs).[5] The bromine atom on the phenyl ring provides a reactive handle for further chemical modifications, such as cross-coupling reactions, to introduce diverse functionalities and generate libraries of novel compounds for screening as potential anti-inflammatory agents.[6]

In the Development of Antimicrobial Compounds

The hybridization of the benzophenone moiety with other heterocyclic systems, such as azetidinones, has been shown to yield compounds with significant antimicrobial activity.[4] The ethylenedioxy group can modulate the lipophilicity and electronic properties of the molecule, potentially enhancing its ability to penetrate microbial cell membranes.

Workflow for a Suzuki Cross-Coupling Reaction

The bromine atom in 2-Bromo-3',4'-(ethylenedioxy)benzophenone makes it an ideal substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki reaction, to form new carbon-carbon bonds.

Caption: A generalized workflow for a Suzuki cross-coupling reaction.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 2-Bromo-3',4'-(ethylenedioxy)benzophenone.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

While specific toxicological data for this compound is not available, it should be handled with the care afforded to all novel chemical entities.

Conclusion

2-Bromo-3',4'-(ethylenedioxy)benzophenone is a valuable chemical intermediate with significant potential in the field of drug discovery and materials science. Its synthesis via established methods like Friedel-Crafts acylation is straightforward, and its chemical structure offers multiple avenues for further functionalization. The presence of the bromine atom allows for the application of modern cross-coupling methodologies to create diverse molecular architectures. For researchers and scientists, this compound represents a key starting material for the exploration of new chemical space and the development of novel molecules with tailored biological activities.

References

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• Benzophenone: a ubiquitous scaffold in medicinal chemistry. National Center for Biotechnology Information. Available at: [Link]

• Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. National Center for Biotechnology Information. Available at: [Link]

• Synthesis and Evaluation of Benzophenone-N-ethyl Morpholine Ethers as Anti-inflammatory Agents. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE: Properties, Synthesis, and Applications

This guide provides a comprehensive technical overview of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, a specialized organic compound with significant potential in medicinal chemistry and materials science. Given the limited direct literature on this specific molecule, this document synthesizes information from its core structural components—the benzophenone scaffold, the bromine substituent, and the ethylenedioxy moiety—to provide a well-grounded and predictive analysis for researchers, scientists, and drug development professionals.

Introduction: The Benzophenone Scaffold in Modern Research

Benzophenone and its derivatives are a cornerstone in organic synthesis and drug discovery. The diarylketone structure provides a versatile platform for developing compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] The parent compound, benzophenone, is a well-characterized white solid used extensively as a building block in organic chemistry.[2] The strategic placement of various functional groups on its phenyl rings allows for the fine-tuning of its physicochemical and biological properties. This guide focuses on a specific derivative, 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, elucidating its predicted characteristics and potential applications by examining its constituent parts.

Molecular Structure and Physicochemical Properties

The structure of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE combines three key functional groups that dictate its overall properties: the benzophenone core, a bromine atom on one phenyl ring, and an ethylenedioxy group on the other.

Caption: Chemical structure of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Table 1: Predicted Physicochemical Properties

Property	Value	Source/Rationale
Molecular Formula	C₁₅H₁₁BrO₃	Based on structure
Molecular Weight	319.15 g/mol	Calculated from formula
Appearance	Likely a white to off-white solid	Based on benzophenone and its derivatives[2]
Melting Point	Estimated 80-120 °C	Higher than benzophenone (48.5 °C) due to increased molecular weight and polarity, but difficult to predict precisely.
Solubility	Insoluble in water; soluble in organic solvents like ethanol, ether, and chlorinated solvents.[2]	Typical for benzophenone derivatives.
LogP	Estimated 3.5 - 4.5	Higher than benzophenone (3.18) due to the hydrophobic bromine atom.[3]

Synthesis and Reactivity

A plausible and efficient synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE would involve a Friedel-Crafts acylation reaction. This common method for preparing benzophenones involves the reaction of an acyl chloride with an aromatic compound in the presence of a Lewis acid catalyst.[1]

Caption: Proposed synthetic workflow for the target molecule.

Experimental Protocol: Friedel-Crafts Acylation

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) to anhydrous dichloromethane (CH₂Cl₂).

• Addition of Reactants: Cool the suspension to 0 °C in an ice bath. Add 1,4-benzodioxan (1.0 equivalent) to the stirred suspension.[4] Subsequently, add a solution of 3-bromobenzoyl chloride (1.0 equivalent) in anhydrous CH₂Cl₂ dropwise via the dropping funnel over 30 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (3 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Chemical Reactivity

• Carbonyl Group: The ketone functional group is a site for nucleophilic addition reactions. It can be reduced to a secondary alcohol or undergo reactions with Grignard reagents. The carbonyl group also activates the adjacent aromatic rings towards certain reactions.

• Bromine Atom: The bromine at the 3-position provides a handle for further functionalization, most notably through palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings.[1][5] The reactivity in such reactions is generally moderate for a meta-substituted bromine, being less reactive than a para-substituted one but more reactive than an ortho-substituted one due to a balance of electronic and steric effects.[5]

• Ethylenedioxy Group: The two oxygen atoms of the ethylenedioxy group are electron-donating, activating the attached phenyl ring towards electrophilic aromatic substitution. This group is generally stable under a variety of reaction conditions.

Spectroscopic Characterization (Predicted)

The structural features of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE would give rise to a distinct spectroscopic signature.

Table 2: Predicted Spectroscopic Data

Technique	Predicted Features	Rationale
¹H NMR	- Aromatic protons (7H) in the range of 6.8-7.8 ppm. The protons on the ethylenedioxy-substituted ring will be more upfield due to the electron-donating effect. - A singlet or multiplet for the ethylenedioxy protons (-O-CH₂-CH₂-O-) around 4.2-4.3 ppm.[6]	The chemical shifts of aromatic protons are influenced by the electronic nature of the substituents. The ethylenedioxy protons are in a shielded environment.[6]
¹³C NMR	- Carbonyl carbon (C=O) signal around 195 ppm. - Aromatic carbons in the range of 115-145 ppm. - Ethylenedioxy carbons (-O-CH₂-CH₂-O-) around 64 ppm.[6]	The carbonyl carbon is significantly deshielded. The chemical shifts of the aromatic and aliphatic carbons are consistent with known values for similar structures.[6]
IR Spectroscopy	- A strong C=O stretching band around 1650-1670 cm⁻¹. - C-Br stretching vibration around 500-600 cm⁻¹. - C-O-C stretching bands for the ethylenedioxy group around 1250 cm⁻¹. - Aromatic C-H stretching above 3000 cm⁻¹ and C=C stretching around 1450-1600 cm⁻¹.	These are characteristic vibrational frequencies for the respective functional groups.
Mass Spectrometry	- A molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, characteristic of a monobrominated compound.	The isotopic abundance of ⁷⁹Br and ⁸¹Br is approximately 1:1.

Potential Applications in Drug Development

The benzophenone scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in compounds with diverse biological activities. The 1,4-benzodioxan moiety is also present in several therapeutic agents, including antidepressants and antihypertensives.[6][7]

• Anticancer Agents: Many substituted benzophenones have demonstrated cytotoxic effects against various cancer cell lines. The combination of the benzophenone core with the 1,4-benzodioxan group, which is also found in some anticancer compounds, makes this molecule a promising candidate for anticancer drug discovery.[7]

• Enzyme Inhibitors: The rigid structure of benzophenones allows them to fit into the active sites of various enzymes. Derivatives have been developed as inhibitors of enzymes like p38α MAP kinase, which is involved in inflammatory responses.[1]

• Photosensitizing Agents: Benzophenone itself is a well-known photosensitizing agent.[3] This property could be exploited in photodynamic therapy or for use as a photo-crosslinking agent in biochemical studies.

The bromine atom serves as a crucial synthetic handle, allowing for the facile generation of a library of derivatives through cross-coupling reactions, which is a key strategy in lead optimization during drug development.

Safety and Handling

While specific toxicity data for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is not available, a risk assessment can be made based on related compounds.

• General Hazards: Brominated aromatic compounds and ketones should be handled with care. Benzophenone is suspected of causing cancer.[3] Related compounds like 1,4-benzodioxan-6-ylamine are harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[8]

• Recommended Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

  • Avoid inhalation of dust or vapors.

  • Prevent contact with skin and eyes.

Conclusion

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is a compound with significant untapped potential, particularly in the fields of medicinal chemistry and materials science. By understanding the properties and reactivity of its constituent parts—the versatile benzophenone core, the synthetically useful bromine handle, and the biologically relevant ethylenedioxy moiety—researchers can strategically design and synthesize novel derivatives for a wide range of applications. This guide provides a foundational understanding to stimulate and support future research into this promising molecule.

References

• Wikipedia. (n.d.). Benzophenone. Retrieved January 25, 2026, from [Link]

• Idris, N., Anderson, A., & Bakare, O. (2022). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. International Journal of Organic Chemistry, 12, 143-160.
• Khan, I., et al. (2017). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Advances, 7(43), 26756-26777.

• PubChem. (n.d.). Benzophenone. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of Bromo-Substituted Benzophenones in Suzuki Coupling.

• PubChem. (n.d.). 1,4-Benzodioxan-6-ylamine. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Pebbles Organic Chemistry. (2023, January 23).

• PubChem. (n.d.). 1,4-Benzodioxan. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Quaglia, W., et al. (2008). Structure-Activity Relationships in 1,4-Benzodioxan-Related Compounds. 9.(1) From 1,4-Benzodioxane to 1,4-Dioxane Ring as a Promising Template of Novel α1D-Adrenoreceptor Antagonists, 5-HT1A Full Agonists, and Cytotoxic Agents. Journal of Medicinal Chemistry, 51(20), 6359-6371.

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synthesis pathway for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

An In-Depth Technical Guide to the Synthesis of 3-Bromo-3',4'-(ethylenedioxy)benzophenone

Executive Summary

3-Bromo-3',4'-(ethylenedioxy)benzophenone is a diaryl ketone featuring a synthetically versatile bromine substituent and a biologically significant 1,4-benzodioxan moiety. This molecular architecture makes it a valuable intermediate for the development of novel therapeutic agents and functional materials. The benzophenone core is a ubiquitous scaffold in medicinal chemistry, found in numerous compounds with a wide array of biological activities, including anticancer and anti-inflammatory properties.[1][2] Similarly, the 1,4-benzodioxan ring system is a key pharmacophore present in many biologically active molecules.[3][4]

This guide provides a comprehensive, scientifically grounded pathway for the synthesis of 3-Bromo-3',4'-(ethylenedioxy)benzophenone. The strategy is centered on a classic Friedel-Crafts acylation reaction, a robust and widely used method for forming carbon-carbon bonds with aromatic rings.[5] We will dissect the synthesis into three primary stages: the preparation of the requisite acylating agent, 3-bromobenzoyl chloride; the core Friedel-Crafts reaction with 1,4-benzodioxan; and the subsequent purification and characterization of the final product. Each section is designed to provide not only a step-by-step protocol but also the underlying mechanistic principles and strategic considerations, empowering researchers to understand and adapt the methodology.

Section 1: Retrosynthetic Analysis and Strategic Overview

A retrosynthetic approach to 3-Bromo-3',4'-(ethylenedioxy)benzophenone logically disconnects the molecule at the carbonyl-aryl bond. This C-C bond is classically formed via a Friedel-Crafts acylation. This disconnection reveals our two primary synthons: an electrophilic 3-bromobenzoyl cation and the nucleophilic 1,4-benzodioxan. The 3-bromobenzoyl cation is readily accessible from its corresponding acyl chloride, which, in turn, is synthesized from the commercially available 3-bromobenzoic acid.

This leads to a straightforward, convergent synthesis plan:

• Prepare the Acylating Agent: Convert 3-bromobenzoic acid into the more reactive 3-bromobenzoyl chloride.

• Execute the Acylation: React 3-bromobenzoyl chloride with 1,4-benzodioxan in the presence of a Lewis acid catalyst to form the target benzophenone.

Caption: Retrosynthetic pathway for the target molecule.

Section 2: Synthesis of 3-Bromobenzoyl Chloride

The conversion of a carboxylic acid to an acyl chloride is a fundamental activation step in organic synthesis. Acyl chlorides are significantly more electrophilic than their corresponding carboxylic acids, making them ideal substrates for reactions like Friedel-Crafts acylation. Thionyl chloride (SOCl₂) is a common and highly effective reagent for this transformation.[6]

Mechanism: The reaction proceeds via a nucleophilic attack of the carboxylic acid's hydroxyl group on the sulfur atom of thionyl chloride. This is followed by the collapse of the tetrahedral intermediate, which expels a chloride ion and a protonated chlorosulfite intermediate. The resulting species then decomposes, driven by the formation of stable gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), to yield the final acyl chloride.[6]

Experimental Protocol: Synthesis of 3-Bromobenzoyl Chloride

Safety Precaution: This procedure must be performed in a well-ventilated fume hood. Thionyl chloride is corrosive, moisture-sensitive, and reacts violently with water. The reaction evolves toxic gases (HCl and SO₂).[6] Appropriate personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Notes
3-Bromobenzoic Acid	C₇H₅BrO₂	201.02	249 (decomposes)	Starting material
Thionyl Chloride	SOCl₂	118.97	79	Reagent, corrosive
3-Bromobenzoyl Chloride	C₇H₄BrClO	219.46	240	Product

Procedure:

• Reaction Setup: Equip a dry 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Attach a drying tube filled with calcium chloride to the top of the condenser to protect the reaction from atmospheric moisture.

• Reagent Addition: To the flask, add 3-bromobenzoic acid (10.0 g, 49.7 mmol). In the fume hood, carefully add an excess of thionyl chloride (11.0 mL, 18.0 g, 151 mmol, ~3 equivalents). The reaction can be run neat without an additional solvent.[6]

• Reaction Execution: Gently heat the mixture to reflux (approx. 80°C) using a heating mantle. Stir the reaction mixture at reflux. The progress of the reaction can be monitored by observing the cessation of gas evolution (HCl and SO₂). Typically, the reaction is complete within 2-4 hours.[6]

• Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under atmospheric pressure.

• Purification: The crude 3-bromobenzoyl chloride is purified by vacuum distillation. Collect the fraction corresponding to the pure product.[6] The purified product should be a colorless to light yellow liquid.

Section 3: The Core Synthesis: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of electrophilic aromatic substitution, enabling the formation of aryl ketones.[5] In this synthesis, the electron-rich 1,4-benzodioxan ring acts as the nucleophile, attacking an acylium ion generated from 3-bromobenzoyl chloride and a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Mechanism:

• Formation of the Acylium Ion: The chlorine atom of 3-bromobenzoyl chloride coordinates with the Lewis acid (AlCl₃), forming a highly reactive acylium ion intermediate. This cation is a potent electrophile.

• Electrophilic Attack: The π-system of the 1,4-benzodioxan ring attacks the acylium ion. The ethylenedioxy group is an activating, ortho, para-director. Due to steric hindrance at the ortho positions (5 and 8), the acylation predominantly occurs at the para position (6).

• Rearomatization: The resulting cationic intermediate, a sigma complex, loses a proton to regenerate the aromatic ring, yielding the final benzophenone product and regenerating the catalyst in its protonated form.

• Quenching: The reaction is quenched by the addition of water or dilute acid, which hydrolyzes the aluminum chloride complexes.

Caption: Key steps in the Friedel-Crafts acylation mechanism.

Experimental Protocol: Friedel-Crafts Acylation

Safety Precaution: Aluminum chloride is a water-reactive and corrosive solid. Handle in a dry environment. Dichloromethane is a volatile chlorinated solvent; handle in a fume hood. The quenching process is exothermic and releases HCl gas.

Compound	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1,4-Benzodioxan	136.15	6.13 g	45.0
Aluminum Chloride (AlCl₃)	133.34	6.60 g	49.5
3-Bromobenzoyl Chloride	219.46	9.88 g	45.0
Dichloromethane (CH₂Cl₂)	84.93	~100 mL	-

Procedure:

• Reaction Setup: In a 250 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (6.60 g, 49.5 mmol).

• Solvent and Reagent Addition: Add anhydrous dichloromethane (~50 mL) to the flask and cool the suspension to 0°C in an ice bath. In the dropping funnel, prepare a solution of 1,4-benzodioxan (6.13 g, 45.0 mmol) and 3-bromobenzoyl chloride (9.88 g, 45.0 mmol) in anhydrous dichloromethane (~50 mL).

• Reaction Execution: Add the solution from the dropping funnel to the stirred AlCl₃ suspension dropwise over 30-45 minutes, maintaining the temperature at 0°C. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0°C in an ice bath. Cautiously and slowly quench the reaction by adding crushed ice, followed by the slow addition of 1M HCl (aq).[7]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate.[7]

Section 4: Purification and Characterization

After the initial work-up, the crude product often requires further purification to remove unreacted starting materials and side products. The final structure must then be confirmed using standard analytical techniques.

Purification Protocol

• Solvent Removal: Remove the dichloromethane from the dried organic layer using a rotary evaporator to yield the crude product.

• Purification Method: The crude solid can be purified by either recrystallization or column chromatography.

  • Recrystallization: A suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) can be used. Dissolve the crude product in the minimum amount of hot solvent, then allow it to cool slowly to form crystals, which are then collected by filtration.[8]

  • Column Chromatography: For more rigorous purification, dissolve the crude product in a minimum amount of dichloromethane and adsorb it onto silica gel. Purify using flash column chromatography with a solvent system such as a gradient of ethyl acetate in hexanes.[7]

Analytical Characterization

The identity and purity of the final product, 3-Bromo-3',4'-(ethylenedioxy)benzophenone, should be confirmed by spectroscopic methods.

Technique	Expected Characteristics
¹H NMR	Signals for the aromatic protons on the brominated ring (typically 4H). Signals for the aromatic protons on the benzodioxan ring (typically 3H). A characteristic singlet or multiplet for the ethylenedioxy protons (-OCH₂CH₂O-) around 4.3 ppm.
¹³C NMR	A signal for the carbonyl carbon around 195 ppm. Signals for the aromatic carbons. Signals for the ethylenedioxy carbons around 64 ppm.
IR Spectroscopy	A strong, characteristic carbonyl (C=O) stretching vibration around 1650-1700 cm⁻¹.[9] C-O and C-Br stretching bands in the fingerprint region.
Mass Spectrometry	A molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of a monobrominated compound.

References

• CN102942463A - Preparation method for benzophenone compound - Google Patents.

• Khan, I., Zaib, S., Batool, S., et al. (2020). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Medicinal Chemistry, 11(7), 763-780. Available at: [Link]

• CN108586224B - Method for purifying and separating benzophenone - Google Patents.

• Capancioni, S., et al. (2021). Improved Process for the Continuous Acylation of 1,3-Benzodioxole. Organic Process Research & Development. Available at: [Link]

• IR and H-NMR analysis of benzophenone - Chemistry Stack Exchange. (2020). Available at: [Link]

• Wang, L., et al. (2019). Design, synthesis, and evaluation of 1, 4-benzodioxan-substituted chalcones as selective and reversible inhibitors of human monoamine oxidase B. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1236-1246. Available at: [Link]

• Idris, N., Anderson, A.J., & Bakare, O. (2022). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. International Journal of Organic Chemistry, 12, 143-160. Available at: [Link]

• Ishihara, K., & Yamamoto, H. (2000). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. Topics in Current Chemistry, 208, 1-28. (Semantic Scholar provides an abstract and link to the full text).

• Gore, P. H., Thorburn, S., & Weyell, D. J. (1973). Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes. Journal of the Chemical Society, Perkin Transactions 1, 2940-2948. Available at: [Link]

• Li, Y., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances, 14(29), 21104-21113. Available at: [Link]

• Benzophenone – Knowledge and References - Taylor & Francis. Available at: [Link]

• Friedel-Crafts Synthesis of an Unsymmetrical Benzophenone - University of Delaware. Available at: [Link]

• 1,4-Benzodioxane, an evergreen, versatile scaffold in medicinal chemistry: a review of its recent applications in drug design. AIR Unimi. Available at: [Link]

• Benzophenone - Wikipedia. Available at: [Link]

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The Benzophenone Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide to the Biological Activity of Substituted Benzophenones

Abstract

The benzophenone (diphenyl ketone) scaffold is a cornerstone in medicinal chemistry, found in a multitude of naturally occurring compounds and synthetic molecules with significant therapeutic potential.[1][2] Its structural simplicity, coupled with the vast possibilities for substitution on its two phenyl rings, allows for the fine-tuning of physicochemical properties and biological targets. This guide provides an in-depth exploration of the diverse biological activities exhibited by substituted benzophenones, including their anticancer, antimicrobial, antioxidant, and enzyme-inhibiting properties. We will delve into the structure-activity relationships that govern their efficacy, present detailed protocols for their biological evaluation, and offer insights into the mechanistic pathways they modulate. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the versatile benzophenone core in their research endeavors.

The Chemical Versatility of the Benzophenone Core

The benzophenone framework consists of two phenyl rings attached to a central carbonyl group. This arrangement is not merely a passive linker; the ketone moiety and the aromatic rings provide a unique electronic and steric environment that is crucial for biological interactions. The true power of this scaffold lies in the functionalization of the phenyl rings. The addition of substituents such as hydroxyl, methoxy, halogen, and amino groups dramatically alters the molecule's properties, leading to a wide spectrum of biological activities.[1] Much of the research has historically focused on hydroxylated benzophenones, mimicking natural analogues and leveraging the versatile chemistry of the phenolic moiety.[1]

A common and robust method for synthesizing substituted benzophenones is the Friedel-Crafts acylation. This reaction provides a direct and efficient means to introduce the benzoyl group to an aromatic ring, allowing for the construction of a diverse library of derivatives for biological screening.

Caption: A generalized workflow for the synthesis of substituted benzophenones via Friedel-Crafts acylation.

Anticancer and Cytotoxic Activities

A significant body of research highlights the potential of benzophenone derivatives as anticancer agents.[3][4][5][6][7][8] Their mechanisms of action are often multifaceted, but a primary target is the disruption of microtubule dynamics, which is critical for cell division.

Mechanism of Action: Tubulin Polymerization Inhibition

Many potent anticancer benzophenones, such as the natural product phenstatin, function as microtubule-targeting agents.[7] They exert their effect by binding to the colchicine-binding site on β-tubulin.[7] This interaction inhibits the polymerization of tubulin into microtubules, disrupting the formation of the mitotic spindle. The consequence is a halt in the cell cycle, typically at the G2/M phase, which ultimately triggers apoptosis (programmed cell death) in rapidly dividing cancer cells.[7][8]

Caption: Pathway showing how benzophenones inhibit tubulin polymerization to induce cancer cell death.

Structure-Activity Relationship (SAR) and Potency

The substitution pattern on the benzophenone core is critical for its anticancer activity. For instance, the 3-hydroxy-4-methoxyphenyl and 3,4,5-trimethoxyphenyl groups are recognized as important antitumor pharmacophores.[2]

Compound ID/Description	Target Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 1 (A specific synthetic benzophenone)	SMMC-7721 (Hepatocarcinoma)	0.26	[9][10]
Compound 1 (A specific synthetic benzophenone)	HL-60 (Promyelocytic leukemia)	0.48	[9][10]
Compound 1 (A specific synthetic benzophenone)	A-549 (Lung carcinoma)	0.82	[9][10]
Compound 1 (A specific synthetic benzophenone)	SW480 (Colon adenocarcinoma)	0.99	[9][10]
Compound 3c (A specific synthetic benzophenone)	SMMC-7721 (Hepatocarcinoma)	~0.111	[6]
Plinabulin (A benzophenone-related VDA)	Various	0.01	[1]
Compound 4 (2'-hydroxy-4'-benzoylphenyl-β-D-glucopyranoside)	MCF-7 (Breast Cancer)	Potent G1/S arrest	[11]
Compound 5 (4-hydroxy-4'-methoxybenzophenone)	MCF-7 (Breast Cancer)	Potent G1/S arrest	[11]

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a foundational experiment for screening potential anticancer compounds.

Causality: The assay relies on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A-549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test benzophenone compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds (or vehicle control, e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours. The duration is critical to allow the compound to exert its cytotoxic or anti-proliferative effects.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. This allows for the metabolic conversion of MTT to formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Gently shake the plate to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Activity

Substituted benzophenones have demonstrated a broad spectrum of antimicrobial activities, including antibacterial and antifungal effects.[5][12][13] They represent a promising class of molecules in the search for alternatives to conventional antibiotics, especially against resistant strains.[14][15]

Spectrum of Activity and SAR

Natural and synthetic benzophenones are effective against both Gram-positive and Gram-negative bacteria.[14] For example, certain derivatives show potent activity against methicillin-resistant Staphylococcus aureus (MRSA).[15] The antimicrobial efficacy is highly dependent on the substitution pattern. The introduction of heterocyclic moieties, such as 1,2,3-triazoles or azetidinones, can significantly enhance the antimicrobial potency and spectrum of the parent benzophenone.[12][16]

Compound/Class	Target Microorganism	Activity Metric (MIC)	Reference
Garcinia Benzophenones	Methicillin-Resistant S. aureus (MRSA)	3.1-12.5 µg/mL	[15]
2,2′,4-Trihydroxybenzophenone	Poultry bacterial pathogens	Effective	[14]
Benzophenone-fused azetidinones (9a, 9e, 9g)	Various bacterial and fungal strains	Good inhibition	[16]

Experimental Protocol: Minimum Inhibitory Concentration (Broth Microdilution)

This method is the gold standard for determining the quantitative antimicrobial susceptibility of a compound.[17][18]

Causality: The goal is to find the lowest concentration of the test compound that visibly inhibits the growth of a microorganism after a defined incubation period.[17] This provides a quantitative measure (MIC) of the compound's potency.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the benzophenone derivative in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).[17][19]

• Inoculum Preparation: Culture the target microorganism (e.g., S. aureus) overnight. Dilute the culture to achieve a standardized final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted compound. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[17] A microplate reader can also be used to measure optical density for a more quantitative assessment.

Antioxidant and Enzyme Inhibitory Activities

Antioxidant Activity via Radical Scavenging

Many benzophenone derivatives, particularly those with hydroxyl groups, exhibit significant antioxidant activity.[20] They act as free radical scavengers by donating a hydrogen atom to neutralize reactive oxygen species (ROS), which are implicated in numerous diseases and aging processes.[1][20]

Experimental Protocol: DPPH Radical Scavenging Assay

This is a popular and reliable method for screening the free radical scavenging ability of compounds.[21][22][23]

Causality: The assay uses the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl), which has a deep violet color with a maximum absorbance around 517 nm.[23] When an antioxidant donates a hydrogen atom to DPPH, it becomes reduced to the pale yellow DPPH-H. The decrease in absorbance is directly proportional to the antioxidant capacity of the sample.[23]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare various concentrations of the test benzophenone compound in methanol.

• Reaction Mixture: In a 96-well plate, add a fixed volume of the DPPH solution to each well. Then, add an equal volume of the test compound solution (or a standard antioxidant like ascorbic acid).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes. The dark condition is crucial to prevent photodegradation of the DPPH radical.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC₅₀ value (concentration required to scavenge 50% of DPPH radicals) can then be determined.

Enzyme Inhibition

Substituted benzophenones have been identified as inhibitors of several key enzymes, indicating their potential in treating a range of diseases.[11][24][25][26]

• Cyclooxygenase (COX): Inhibition of COX-1 and COX-2 enzymes is linked to anti-inflammatory activity.[11][24]

• α-Glucosidase and Prolyl Endopeptidase: Inhibition of these enzymes suggests potential applications in managing type 2 diabetes and neurological disorders.[25]

• Dipeptidyl Peptidase-IV (DPP-IV): This is another promising target for type 2 diabetes therapeutics.[26]

• Reverse Transcriptase: Some derivatives have shown potent and selective inhibition of HIV-1 reverse transcriptase.

Experimental Protocol: General Enzyme Inhibition Assay

This protocol provides a framework for assessing a compound's ability to inhibit a specific enzyme.[27]

Causality: The assay measures the rate of an enzymatic reaction (conversion of a substrate to a product) in the presence and absence of the inhibitor. A decrease in the reaction rate indicates inhibition. The data can be used to determine the inhibitor's potency (IC₅₀) and mode of inhibition (e.g., competitive, non-competitive).[28][29][30]

Step-by-Step Methodology:

• Experimental Design: Choose the appropriate enzyme, substrate, and buffer conditions. The substrate should ideally be chromogenic or fluorogenic to allow for easy detection of the product.

• Reagent Preparation: Prepare solutions of the enzyme, substrate, and various concentrations of the benzophenone inhibitor in the assay buffer.

• Assay Procedure: a. In a 96-well plate, add the enzyme and the inhibitor (or vehicle control). b. Pre-incubate for a defined period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.[28] c. Initiate the reaction by adding the substrate to all wells. d. Monitor the formation of the product over time by measuring the change in absorbance or fluorescence using a plate reader in kinetic mode.

• Data Analysis: a. Calculate the initial reaction velocity (V₀) for each inhibitor concentration. b. Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value. c. To determine the mechanism of inhibition, repeat the experiment with varying concentrations of both the substrate and the inhibitor and analyze the data using Lineweaver-Burk or Michaelis-Menten plots.[29][30]

Endocrine Disrupting Potential: A Note of Caution

While many benzophenone derivatives show therapeutic promise, some, notably benzophenone-3 (BP-3, or oxybenzone) used in sunscreens, are classified as endocrine-disrupting chemicals (EDCs).[31][32] EDCs can interfere with the body's hormonal systems due to their structural similarity to endogenous hormones.[32] BP-3 has been shown to have estrogenic and anti-androgenic activity, and its metabolite, benzophenone-1 (BP-1), can be a more potent estrogen agonist.[33][34] This highlights the critical importance of comprehensive toxicological profiling during the drug development process for any new benzophenone-based therapeutic candidate.

Integrated Biological Evaluation Workflow

The discovery and development of a novel benzophenone-based drug candidate follows a logical, multi-stage screening process. This workflow ensures that resources are focused on the most promising compounds.

Caption: A typical screening workflow for identifying lead compounds from a benzophenone library.

Conclusion and Future Perspectives

The benzophenone scaffold is a remarkably versatile and privileged structure in medicinal chemistry.[1][2] Its synthetic tractability allows for the creation of large, diverse chemical libraries, while its presence in numerous biologically active natural products confirms its pharmaceutical relevance. The wide range of activities, from potent, mechanism-specific anticancer effects to broad-spectrum antimicrobial action, ensures that benzophenones will remain an area of intense research. Future efforts will likely focus on the design of derivatives with enhanced target selectivity and improved safety profiles, moving beyond the traditional hydroxylated analogues to explore novel substitutions that can unlock new therapeutic potentials.[1] The integration of computational modeling with traditional synthesis and screening will undoubtedly accelerate the journey of new benzophenone derivatives from the laboratory to the clinic.

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The Rising Profile of Brominated Benzophenones: A Technical Guide to Their Expanding Role in Medicinal Chemistry

Abstract

The benzophenone scaffold, a privileged structure in medicinal chemistry, has long been recognized for its presence in a multitude of biologically active natural products and synthetic compounds.[1][2] The strategic introduction of bromine atoms onto this diaryl ketone framework has emerged as a powerful approach to modulate and enhance its therapeutic potential. This in-depth technical guide provides a comprehensive overview of the burgeoning field of brominated benzophenone derivatives for researchers, scientists, and drug development professionals. We will navigate the synthetic pathways to these compounds, delve into their diverse medicinal applications, elucidate their mechanisms of action, and provide actionable experimental protocols. This guide aims to be a valuable resource, fostering further innovation in the design and application of this promising class of molecules.

Introduction: The Benzophenone Scaffold and the Strategic Role of Bromination

The benzophenone core, characterized by two phenyl rings attached to a central carbonyl group, is a versatile building block in drug discovery. Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][2][3] The introduction of a bromine atom, a halogen with unique physicochemical properties, can profoundly influence the biological activity of the parent benzophenone molecule.

The strategic placement of bromine can impact a molecule's:

• Lipophilicity: Enhancing membrane permeability and facilitating passage across biological barriers.

• Binding Affinity: The "halogen bond," a non-covalent interaction between the bromine atom and an electron-rich atom (like oxygen or nitrogen) in a biological target, can significantly improve binding affinity and selectivity.

• Metabolic Stability: Bromine substitution can alter the metabolic profile of a compound, potentially increasing its half-life and duration of action.[4]

• Electronic Properties: Modifying the electron distribution within the molecule, which can influence its reactivity and interaction with biological targets.

This guide will explore how these fundamental principles translate into tangible therapeutic applications for brominated benzophenone derivatives.

Synthetic Strategies: Accessing the Brominated Benzophenone Core

The construction of brominated benzophenone derivatives primarily relies on two classical and robust synthetic methodologies: Friedel-Crafts acylation and direct bromination. The choice of strategy depends on the desired substitution pattern and the nature of the starting materials.

Friedel-Crafts Acylation: Building the Benzophenone Skeleton

Friedel-Crafts acylation is a cornerstone of aromatic ketone synthesis.[1] This reaction involves the electrophilic acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).

Caption: Simplified workflow for the electrophilic bromination of a benzophenone derivative.

Medicinal Chemistry Applications of Brominated Benzophenone Derivatives

The introduction of bromine has led to the discovery of benzophenone derivatives with potent and diverse biological activities.

Anticancer Activity

Brominated benzophenones have shown significant promise as anticancer agents, with several mechanisms of action being explored.

• Tubulin Polymerization Inhibition: A key mechanism of action for several anticancer benzophenones is the disruption of microtubule dynamics by inhibiting tubulin polymerization. T[5]hese compounds often bind to the colchicine binding site on β-tubulin, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. T[5]he presence and position of the bromine atom can significantly influence the binding affinity to tubulin.

Signaling Pathway: Tubulin Polymerization and its Inhibition

Caption: Mechanism of anticancer action via tubulin polymerization inhibition by brominated benzophenones.

• Other Anticancer Mechanisms: Brominated benzophenones have also been reported to exert their anticancer effects through other mechanisms, including the inhibition of kinases like p38α MAP kinase and the modulation of signaling pathways involved in angiogenesis, such as VEGF-A inhibition.

[1]Table 1: Anticancer Activity of Selected Brominated Benzophenone Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound with a bromo group at the para position	A549, MCF-7, DLA	Not specified, but found to be a potent cytotoxic and antiproliferative agent
Benzophenone-thiazole derivative with a bromo group	EAC, DLA	~5
Stavudine-benzophenone conjugate	HeLa, SMMC-7721, SGC-7901	1.58, 0.82, 0.77
Substituted 2-hydroxybenzophenones	MDA-MB-231, T47-D, PC3	12.09 - 26.49
Compound 1 (a benzophenone derivative)	HL-60, A-549, SMMC-7721, SW480	0.48, 0.82, 0.26, 0.99

Antimicrobial Activity

The increasing threat of antimicrobial resistance has spurred the search for novel antibacterial and antifungal agents. Brominated benzophenones have emerged as a promising class of compounds in this area.

[2][3]* Mechanism of Action: The antimicrobial mechanism of some benzophenone derivatives involves the disruption of the bacterial cell membrane, leading to depolarization and cell death. T[6]he cationic groups often present in these molecules, in conjunction with the lipophilic benzophenone core, are crucial for this activity.

[6]Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the determination of the MIC of a brominated benzophenone derivative against a bacterial strain.

Materials:

• Brominated benzophenone derivative stock solution

• Mueller-Hinton Broth (MHB)

• Bacterial inoculum (adjusted to 0.5 McFarland standard)

• 96-well microtiter plate

• Pipettes and sterile tips

Procedure:

• Serial Dilution: Prepare serial two-fold dilutions of the brominated benzophenone derivative in MHB in the wells of a 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Table 2: Antimicrobial Activity of Selected Brominated Benzophenone Derivatives

Compound	Bacterial Strain	MIC (mg/L)	Reference
Benzophenone-containing tetraamides	MRSA, VISA, VRSA, VRE	0.5 - 2.0

Antiviral Activity

Brominated benzophenones have demonstrated notable antiviral activity, particularly against the Human Immunodeficiency Virus (HIV).

• Mechanism of Action: Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs): Several benzophenone derivatives act as NNRTIs of HIV-1. T[7]hey bind to an allosteric site on the reverse transcriptase enzyme, inducing a conformational change that inhibits its function and prevents the conversion of viral RNA to DNA. T[7]he bromine substitution can enhance the binding affinity and improve the resistance profile against mutant strains of the virus.

Signaling Pathway: HIV-1 Reverse Transcriptase Inhibition

Caption: Inhibition of HIV-1 replication by a brominated benzophenone acting as a non-nucleoside reverse transcriptase inhibitor.

Table 3: Anti-HIV-1 Activity of Selected Benzophenone Derivatives

Compound	Virus Strain	IC₅₀ (nM)	Reference
GW678248	Wild-type and mutant HIV-1	0.8 - 6.8
GW4511, GW4751, GW3011	Wild-type HIV-1 and 16 mutants	≤2 (wild-type), <10 (mutants)

Neuroprotective Activity

Neurodegenerative diseases like Alzheimer's disease are characterized by oxidative stress and neuronal damage. Brominated benzophenones with antioxidant properties have shown potential as neuroprotective agents.

• Mechanism of Action: BACE1 Inhibition and Antioxidant Effects: Some halogenated benzophenone derivatives have been investigated as inhibitors of β-secretase 1 (BACE1), a key enzyme in the production of amyloid-β peptides, which are implicated in Alzheimer's disease. A[8][9]dditionally, their antioxidant properties can help mitigate the oxidative stress that contributes to neuronal cell death. T[6][10]he neuroprotective effects of some chalcone derivatives, which are structurally related to benzophenones, are attributed to their ability to mitigate intracellular reactive oxygen species (ROS) accumulation and inhibit stress-activated protein kinases like JNK.

Conclusion and Future Perspectives

Brominated benzophenone derivatives represent a versatile and highly promising class of compounds in medicinal chemistry. Their synthetic accessibility, coupled with the profound influence of bromine substitution on their biological activity, makes them attractive candidates for further drug discovery and development efforts. The diverse range of therapeutic applications, from oncology to infectious diseases and neuroprotection, underscores the vast potential of this chemical scaffold.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic exploration of the effects of bromine substitution patterns on biological activity to design more potent and selective compounds.

• Mechanism of Action Elucidation: In-depth studies to unravel the precise molecular mechanisms underlying the therapeutic effects of these derivatives.

• Pharmacokinetic and Toxicological Profiling: Comprehensive evaluation of the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of lead compounds to assess their drug-likeness and safety.

• Development of Novel Synthetic Methodologies: Exploration of new and efficient synthetic routes to access a wider diversity of brominated benzophenone derivatives.

By continuing to explore the rich chemical space of brominated benzophenones, the scientific community is well-positioned to unlock new therapeutic avenues for a range of challenging diseases.

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A Technical Guide to 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE: A Versatile Building Block for Modern Organic Synthesis

Executive Summary

In the landscape of modern synthetic chemistry, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, scientifically known as (3-bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone, emerges as a scaffold of significant utility. This technical guide provides an in-depth exploration of this compound, designed for researchers, medicinal chemists, and process development scientists. Its value lies in the orthogonal reactivity of its three core components: a synthetically versatile aryl bromide handle, a photochemically active benzophenone core, and a protected catechol moiety in the form of an ethylenedioxy group. We will dissect its synthesis, explore its diverse reactivity in cornerstone reactions such as palladium-catalyzed cross-couplings, and illustrate its potential as a key intermediate in the synthesis of high-value molecules for the pharmaceutical and materials science sectors.

Molecular Profile and Strategic Value

The power of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE as a synthetic intermediate stems from its distinct structural features, which allow for selective and sequential chemical transformations.

• The Aryl Bromide: The bromine atom on the phenyl ring is a premier functional group for a multitude of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. This enables the facile introduction of diverse aryl, alkyl, amine, and alkyne substituents, providing a gateway to vast chemical space.

• The Benzophenone Core: This diaryl ketone is not merely a linker. It is a classic chromophore whose carbonyl group can be readily transformed into a secondary alcohol, often creating a chiral center. Furthermore, its well-documented photochemical properties allow it to act as a photosensitizer, capable of initiating reactions through hydrogen abstraction or energy transfer upon UV irradiation.[1][2]

• The Ethylenedioxy Group: This moiety serves as a robust protecting group for a catechol (1,2-dihydroxybenzene) functionality. This is critical in multi-step syntheses where the free hydroxyl groups would interfere with organometallic reagents or other reaction conditions. The 2,3-dihydro-1,4-benzodioxin ring system is a common feature in many biologically active molecules.

Physicochemical Properties

Property	Value
IUPAC Name	(3-bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
CAS Number	727419-55-8[3][4]
Molecular Formula	C₁₅H₁₁BrO₃
Molecular Weight	319.15 g/mol
Appearance	Typically an off-white to pale yellow solid
Solubility	Soluble in common organic solvents like CH₂Cl₂, THF, and DMSO

Synthesis of the Core Scaffold: Friedel-Crafts Acylation

The most direct and industrially scalable method for preparing the title compound is the Friedel-Crafts acylation of 1,4-benzodioxan with 3-bromobenzoyl chloride.

Mechanistic Rationale

This reaction is a classic electrophilic aromatic substitution.[5] A Lewis acid, typically aluminum chloride (AlCl₃), coordinates to the acyl chloride, generating a highly electrophilic acylium ion (or a polarized complex). The electron-rich 1,4-benzodioxan ring then acts as the nucleophile, attacking the acylium ion. The reaction exhibits high regioselectivity for the 6-position of the 1,4-benzodioxan ring, which is para to the activating ether oxygen and sterically accessible. A subsequent deprotonation-rearomatization step yields the final product.

Caption: Workflow for Friedel-Crafts Acylation.

Detailed Experimental Protocol

Materials:

• 1,4-Benzodioxan

• 3-Bromobenzoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1M aq.)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add anhydrous AlCl₃ (1.2 equivalents) and suspend it in anhydrous DCM.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add 3-bromobenzoyl chloride (1.0 equivalent) to the stirred suspension.

• Add 1,4-benzodioxan (1.1 equivalents) dropwise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a flask containing crushed ice and 1M HCl.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization (e.g., from ethanol or isopropanol) or flash column chromatography to yield 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE as a solid.

The Aryl Bromide: A Hub for Cross-Coupling Reactions

The true synthetic power of this building block is realized through the transformation of its C-Br bond. Palladium-catalyzed cross-coupling reactions provide a robust platform for constructing C-C and C-N bonds, which are fundamental to drug discovery and materials science.[6]

Caption: Generalized Catalytic Cycle for Pd Cross-Coupling.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki reaction is one of the most powerful methods for creating biaryl structures.[7][8] It involves the coupling of the aryl bromide with an organoboron reagent, typically a boronic acid or ester.

Protocol: Synthesis of a Biaryl Derivative

• Reactants: 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE (1.0 eq.), Arylboronic acid (1.2-1.5 eq.).

• Catalyst System: Pd(PPh₃)₄ (2-5 mol%) or Pd(OAc)₂ (2 mol%) with a suitable phosphine ligand (e.g., SPhos, XPhos).

• Base: K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).

• Solvent: A mixture like Dioxane/H₂O or Toluene/EtOH/H₂O.

• Procedure:

  • Combine the benzophenone, arylboronic acid, and base in a reaction vessel.

  • Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.

  • Add the solvent and the palladium catalyst system.

  • Heat the mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC/LC-MS).

  • Cool to room temperature, dilute with an organic solvent (e.g., EtOAc), and filter through celite to remove palladium residues.

  • Wash the filtrate with water and brine, dry over MgSO₄, and concentrate.

  • Purify by column chromatography or recrystallization.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The introduction of nitrogen-containing functional groups is a cornerstone of medicinal chemistry. The Buchwald-Hartwig amination allows for the direct formation of C-N bonds by coupling the aryl bromide with a primary or secondary amine.[9]

Protocol: Synthesis of an N-Aryl Derivative

• Reactants: 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE (1.0 eq.), Amine (1.2 eq.).

• Catalyst System: A palladium precatalyst like Pd₂(dba)₃ (1-2 mol%) with a sterically hindered phosphine ligand such as XPhos or RuPhos (2-4 mol%).[10]

• Base: A strong, non-nucleophilic base like NaOt-Bu or K₃PO₄ (1.5-2.0 eq.).

• Solvent: Anhydrous, deoxygenated toluene or dioxane.

• Procedure:

  • In a glovebox or under a strict inert atmosphere, charge a reaction vessel with the palladium precatalyst, ligand, and base.

  • Add the benzophenone and the amine.

  • Add the anhydrous solvent.

  • Seal the vessel and heat to 90-110 °C, stirring until the reaction is complete.

  • Cool the reaction, dilute with an appropriate solvent, and quench with water.

  • Perform a standard aqueous workup, followed by drying and concentration of the organic phase.

  • Purify the resulting N-aryl product by column chromatography.

Leveraging the Benzophenone Core

Beyond cross-coupling, the benzophenone moiety itself offers unique reactive opportunities.

Photochemical Transformations

Benzophenone is a canonical photosensitizer. Upon absorption of UVA light (~350 nm), it undergoes efficient intersystem crossing to a reactive triplet state (n,π*).[1] This triplet state can abstract a hydrogen atom from a suitable donor (like an alcohol or alkane), generating a ketyl radical and a substrate radical. This can be exploited for C-H functionalization reactions. Alternatively, it can transfer its energy to another molecule, sensitizing it for subsequent reactions.

Carbonyl Reduction: Accessing Chiral Alcohols

The ketone functionality can be easily reduced to a secondary alcohol using standard reducing agents like sodium borohydride (NaBH₄). This transformation is particularly valuable as it creates a new stereocenter. For applications requiring high enantiopurity, asymmetric reduction methods using chiral catalysts (e.g., Corey-Bakshi-Shibata (CBS) catalysts or Noyori-type hydrogenation catalysts) can be employed to furnish a single enantiomer of the resulting alcohol. This step is often crucial in the synthesis of complex pharmaceutical agents where stereochemistry dictates biological activity.

Case Study: A Scaffold for Bioactive Molecules

The (2,3-dihydro-1,4-benzodioxin-6-yl)methanone core is a privileged structure found in numerous compounds investigated for therapeutic applications. While the 3-bromo isomer is a specific tool, the general framework it provides is highly relevant. For example, molecules containing this core have been explored as ROR-gamma modulators for autoimmune diseases and as inhibitors of various enzymes.[11][12]

The synthetic utility of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE lies in its ability to serve as a late-stage diversification point. A common synthetic strategy involves first using the aryl bromide for a key cross-coupling reaction and then elaborating the ketone.

Caption: Elaboration of the scaffold into advanced intermediates.

This two-step sequence—diversification followed by functional group manipulation—highlights the strategic advantage of this building block in constructing libraries of complex, drug-like molecules for screening and lead optimization.

Conclusion

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is more than a simple intermediate; it is a trifunctional synthetic platform. Its strategically placed bromine atom, reactive ketone, and protected diol allow for a predictable and powerful sequence of chemical modifications. From the construction of intricate biaryl systems via Suzuki coupling to the introduction of essential nitrogen atoms through Buchwald-Hartwig amination, and the generation of chiral centers via ketone reduction, this building block provides chemists with a reliable and versatile tool. Its application in the synthesis of scaffolds for medicinal chemistry and potentially in materials science underscores its importance for professionals in drug development and advanced materials research.

References

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• Semantic Scholar. (n.d.). Synthesis of new 2-{2,3-dihydro-1,4-benzodioxin-6- yl[(4-methylphenyl) sulfonyl]amino}. Retrieved from [Link]

• ResearchGate. (2026). Synthesis, characterization and antimicrobial activity of benzodioxane ring containing 1,3,4-oxadiazole derivatives. Retrieved from [Link]

• Raza, A., et al. (2022). A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. PMC.

• ScholarWorks@BGSU. (2025, February 17). The Photochemistry of Benzophenone. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromobenzophenone. Retrieved from [Link]

• Google Patents. (n.d.). WO2018138362A1 - N-{methyl}-2-(3-oxo-3,4-dihydro-2h-1,4-benzoxa zin-7-yl)acetamide derivatives and related compounds as ror-gamma modulators for treating autoimmune diseases. Retrieved from

• Heather, E., et al. (2017).
• Google Patents. (n.d.). WO2019182886A1 - Oxo-tetrahydro-isoquinoline carboxylic acids as sting inhibitors.

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• Accounts of Chemical Research. (2012, June 14). Benzophenone Photosensitized DNA Damage. Retrieved from [Link]

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• PubChem. (n.d.). [3-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfanyl)-4-hydroxyphenyl]-(1,3-dihydroisoindol-2-yl)methanone. Retrieved from [Link]

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• ResearchGate. (2025, August 7). (PDF) Design, synthesis, and evaluation of 1, 4-benzodioxan-substituted chalcones as selective and reversible inhibitors of human monoamine oxidase B. Retrieved from [Link]

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An In-depth Technical Guide to the Reactivity of the Ethylenedioxy Group in Benzophenones

Introduction: The Strategic Importance of the Ethylenedioxy Group in Benzophenone Chemistry

The benzophenone scaffold is a cornerstone in medicinal chemistry and materials science, valued for its unique photochemical properties and its presence in a wide array of biologically active molecules.[1][2] Two aryl groups connected to a central carbonyl group form a conjugated system that is both a potent pharmacophore and a versatile synthetic intermediate.[1] In the multi-step synthesis of complex molecules containing the benzophenone core, the strategic protection and deprotection of this central carbonyl group is often a critical consideration. The ethylenedioxy group, forming a cyclic ketal (specifically, a 1,3-dioxolane), stands out as a premier choice for this purpose. Its prevalence stems from its inherent stability under a broad range of non-acidic conditions, including exposure to strong bases, nucleophiles, and hydridic reducing agents, thus allowing for selective transformations on other parts of the molecule.[3] This guide provides an in-depth exploration of the reactivity of the ethylenedioxy group when tethered to a benzophenone, offering field-proven insights for researchers, scientists, and drug development professionals.

The Ethylenedioxy Group as a Protecting Moiety for the Benzophenone Carbonyl

The primary role of the ethylenedioxy group in the context of benzophenone chemistry is to serve as a robust protecting group for the carbonyl functionality.[4] This protection is essential in scenarios where the reactivity of the benzophenone carbonyl would interfere with desired chemical transformations elsewhere in the molecule.

Rationale for Protection: Preventing Unwanted Side Reactions

The electrophilic nature of the benzophenone carbonyl makes it susceptible to attack by a variety of nucleophiles. In a multi-step synthesis, this can lead to a loss of chemoselectivity. For instance, in a molecule bearing both a benzophenone moiety and an ester, the direct application of a Grignard reagent would result in the non-selective addition to both functional groups.[3] By converting the benzophenone carbonyl to its ethylenedioxy ketal, its electrophilicity is effectively masked, allowing for selective reactions at other sites.

Synthesis of Ethylenedioxy Benzophenones

The formation of the ethylenedioxy ketal of a benzophenone is typically achieved through an acid-catalyzed reaction with ethylene glycol.[5] To drive the equilibrium towards the formation of the ketal, the water generated during the reaction is continuously removed, often through azeotropic distillation using a Dean-Stark apparatus.

Experimental Protocol: Synthesis of a Benzophenone Ethylene Ketal

Objective: To protect the carbonyl group of a substituted benzophenone via the formation of an ethylene ketal.

Materials:

• Substituted Benzophenone (1.0 eq)

• Ethylene glycol (1.5 - 2.0 eq)

• p-Toluenesulfonic acid (PTSA) (0.05 - 0.1 eq)

• Toluene (solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Dean-Stark apparatus and reflux condenser

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the substituted benzophenone, toluene, and ethylene glycol.

• Add a catalytic amount of p-toluenesulfonic acid (PTSA) to the mixture.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected, indicating the completion of the reaction.

• Allow the reaction mixture to cool to room temperature.

• Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield the pure benzophenone ethylene ketal.

Reactivity and Stability of the Ethylenedioxy Group in the Benzophenone Scaffold

The stability and reactivity of the ethylenedioxy group are profoundly influenced by the electronic nature of the attached benzophenone core. Understanding these influences is critical for its effective use as a protecting group.

Stability Under Various Conditions

The ethylenedioxy group in benzophenones exhibits high stability under neutral and basic conditions, making it compatible with a wide range of synthetic transformations, including:

• Organometallic reactions (e.g., Grignard and organolithium reagents)

• Hydride reductions (e.g., LiAlH4, NaBH4)

• Saponification of esters

• Oxidation of other functional groups (under non-acidic conditions)

However, the ethylenedioxy group is labile under acidic conditions, which is the basis for its removal (deprotection).

Acid-Catalyzed Cleavage: The Deprotection Mechanism

The deprotection of the benzophenone ethylene ketal is an acid-catalyzed hydrolysis reaction that regenerates the parent benzophenone. The generally accepted mechanism for this process involves a two-step sequence.[1]

The rate-determining step in this mechanism is the formation of the resonance-stabilized carboxonium ion.[1] The stability of this intermediate is paramount in dictating the overall rate of hydrolysis.

Electronic Effects of the Benzophenone Moiety

The benzophenone core, with its two aryl rings and a carbonyl group, exerts a significant electronic influence on the adjacent ethylenedioxy group. The benzoyl group is electron-withdrawing, which destabilizes the positively charged carboxonium ion intermediate formed during hydrolysis.[1] This destabilization leads to a higher activation energy for the cleavage of the ketal, making benzophenone ethylene ketals generally more stable towards acid-catalyzed hydrolysis compared to ketals of simple aliphatic ketones.

The presence of electron-donating or electron-withdrawing substituents on the phenyl rings of the benzophenone can further modulate this stability. Electron-donating groups (e.g., methoxy, alkyl) will increase the rate of hydrolysis by stabilizing the carbocation intermediate, while electron-withdrawing groups (e.g., nitro, halo) will further decrease the rate of hydrolysis.

Substituent on Benzophenone Ring	Electronic Effect	Effect on Carboxonium Ion Stability	Predicted Rate of Hydrolysis
Methoxy (-OCH3)	Electron-donating	Increased	Faster
Methyl (-CH3)	Electron-donating	Increased	Faster
Hydrogen (-H)	Neutral	Baseline	Moderate
Chloro (-Cl)	Electron-withdrawing	Decreased	Slower
Nitro (-NO2)	Strongly electron-withdrawing	Significantly Decreased	Much Slower

Photochemical Considerations

Benzophenones are well-known photosensitizers that can undergo photochemical reactions upon exposure to UV light.[6] While the ethylenedioxy group itself is generally photochemically inert, the benzophenone moiety can be excited to a triplet state. This excited state is a diradical and can abstract a hydrogen atom from a suitable donor.[7] In the context of an ethylenedioxy benzophenone, there is a potential for intramolecular hydrogen abstraction from the ethylenedioxy ring, which could lead to undesired side reactions or degradation of the protecting group under prolonged UV exposure. Therefore, it is advisable to protect reactions involving ethylenedioxy benzophenones from light, especially if photochemical reactivity is not the intended pathway.

Strategic Applications in Drug Development and Multi-Step Synthesis

The judicious use of the ethylenedioxy group to protect the benzophenone carbonyl is a powerful strategy in the synthesis of complex pharmaceutical agents. It allows for the selective manipulation of other functional groups, enabling the construction of intricate molecular architectures.

This strategic protection-deprotection sequence has been instrumental in the synthesis of various biologically active benzophenone derivatives, including those with anticancer and anti-inflammatory properties.[1][2]

Conclusion

The ethylenedioxy group serves as a highly effective and reliable protecting group for the carbonyl functionality of benzophenones. Its stability in neutral to basic media, coupled with its clean removal under acidic conditions, makes it an invaluable tool for organic chemists, particularly in the fields of medicinal chemistry and drug development. A thorough understanding of the electronic influence of the benzophenone core on the reactivity of the ethylenedioxy group is crucial for its successful implementation in complex synthetic endeavors. By leveraging the principles outlined in this guide, researchers can confidently employ the ethylenedioxy group to navigate the challenges of multi-step synthesis and unlock the full potential of the versatile benzophenone scaffold.

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The Benzophenone Scaffold: A Technical Guide to the Discovery, Synthesis, and Therapeutic Evolution of Its Derivatives

Introduction: The Enduring Relevance of the Benzophenone Core

The benzophenone scaffold, a seemingly simple diaryl ketone, represents a cornerstone in medicinal chemistry. Its rigid, yet conformationally adaptable, structure provides an ideal framework for the design of molecules that can interact with a wide array of biological targets.[1][2] This guide offers an in-depth exploration of the discovery and historical evolution of novel benzophenone derivatives, delving into their synthesis, mechanisms of action, and ever-expanding therapeutic applications. From their origins as photoinitiators to their current status as potent modulators of critical signaling pathways, the journey of benzophenone derivatives is a testament to the power of scaffold-based drug discovery.[1] This document is intended for researchers, scientists, and drug development professionals, providing not only a historical perspective but also practical, field-proven insights into the synthesis and evaluation of these remarkable compounds.

A Historical Trajectory: From Industrial Chemical to Therapeutic Hope

The story of benzophenone's application in medicine is one of gradual realization of its immense potential. Initially recognized for its utility in industrial applications such as a photoinitiator in UV-curing processes, its journey into the pharmaceutical realm has been marked by serendipitous discoveries and rational drug design.[1] The inherent stability and versatile reactivity of the benzophenone core have allowed chemists to adorn it with a diverse array of functional groups, leading to the discovery of compounds with a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][2]

Synthetic Strategies: Building Complexity on a Simple Scaffold

The synthesis of novel benzophenone derivatives is a rich and varied field, with methodologies evolving to allow for greater complexity and precision. The choice of synthetic route is often dictated by the desired substitution pattern and the nature of the functional groups to be introduced.

The Workhorse Reaction: Friedel-Crafts Acylation

One of the most fundamental and widely employed methods for the synthesis of the benzophenone core is the Friedel-Crafts acylation.[3] This reaction typically involves the reaction of an aromatic substrate with a benzoyl chloride derivative in the presence of a Lewis acid catalyst, such as aluminum chloride.[3]

Experimental Protocol: General Procedure for Friedel-Crafts Acylation [3]

• To a solution of the appropriate benzoyl chloride (6.2 mmol) in anhydrous dichloromethane (15 mL), add the substituted aromatic compound (e.g., toluene, 5.2 mmol).

• Cool the reaction mixture to 5 °C in an ice bath.

• Carefully add anhydrous aluminum chloride (7.8 mmol) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction to stir at room temperature for 4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with a saturated sodium bicarbonate solution until the pH is neutral, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Modern Approaches: Expanding the Synthetic Toolbox

While Friedel-Crafts acylation remains a staple, modern organic synthesis has introduced a plethora of other techniques to construct and modify the benzophenone scaffold. These include palladium-catalyzed cross-coupling reactions, such as the Suzuki and Heck reactions, which allow for the formation of carbon-carbon bonds with high regioselectivity.

Novel Benzophenone Derivatives in Action: A Therapeutic Showcase

The true value of the benzophenone scaffold lies in the diverse biological activities exhibited by its derivatives. By strategically modifying the peripheral phenyl rings, medicinal chemists have been able to fine-tune the pharmacological properties of these compounds to target a range of diseases.

Anti-inflammatory Agents: Targeting the Drivers of Inflammation

A significant area of research has focused on the development of benzophenone derivatives as potent anti-inflammatory agents.[1][3] Many of these compounds exert their effects by inhibiting key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and p38 mitogen-activated protein (MAP) kinase.[3]

Mechanism of Action: Inhibition of Pro-inflammatory Signaling Pathways

The anti-inflammatory effects of many benzophenone derivatives can be attributed to their ability to interfere with critical signaling pathways that drive the inflammatory response.

Signaling Pathway Diagram: Cyclooxygenase (COX) Pathway

Caption: Inhibition of the COX pathway by benzophenone derivatives.

Signaling Pathway Diagram: p38 MAP Kinase Pathway

Caption: Inhibition of the p38 MAP kinase pathway.

Table 1: Anti-inflammatory Activity of Selected Benzophenone Derivatives

Compound ID	Target	IC50 (µM)	Reference
1	TNF-α	0.19	[1]
2	COX-2	Varies	[3]
3	p38α MAP kinase	Varies	[1]

Experimental Protocol: Synthesis of Anti-inflammatory Benzophenone-Thiazole Derivatives [3]

• Synthesis of Thiosemicarbazones: A mixture of the substituted benzophenone (1.0 eq) and thiosemicarbazide (1.2 eq) in ethanol is refluxed for 4-6 hours. The resulting precipitate is filtered, washed with cold ethanol, and dried to yield the thiosemicarbazone.

• Cyclization to Thiazole Derivatives: The thiosemicarbazone (1.0 eq) and 2-bromoacetophenone (1.1 eq) are refluxed in isopropyl alcohol for 8-10 hours. The reaction mixture is cooled, and the solid product is filtered, washed with ethanol, and recrystallized to afford the final benzophenone-thiazole derivative.

Anticancer Agents: A Multi-pronged Attack on Tumor Cells

The benzophenone scaffold has also proven to be a fertile ground for the discovery of novel anticancer agents.[2][4] Derivatives have been synthesized that exhibit cytotoxicity against a range of cancer cell lines, often through mechanisms that involve the induction of apoptosis, cell cycle arrest, and the inhibition of key oncogenic signaling pathways.[5]

Table 2: Anticancer Activity of Selected Benzophenone Derivatives [5]

Compound ID	Cell Line	IC50 (µM)
Compound 1	HL-60	<1.0
Compound 1	A-549	<1.0
Compound 1	SMMC-7721	<1.0
Compound 1	SW480	<1.0
Compound s3	HL-60	0.122
Compound s3	SMMC-7721	0.111

Experimental Protocol: Synthesis of an Anticancer Benzophenone Derivative (Compound 1) [5]

• To a solution of the starting benzophenone (s3) in anhydrous 1,4-dioxane, add 4-dimethylaminopyridine and triethylamine.

• Cool the mixture in an ice bath and add 2-chloroacetyl chloride dropwise.

• Allow the reaction to stir at room temperature overnight.

• Pour the reaction mixture into ice water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield Compound 1.

Antimicrobial and Antiviral Derivatives: Combating Infectious Diseases

The versatility of the benzophenone scaffold extends to the development of agents to combat infectious diseases.[1][2][6] Derivatives have been reported with activity against a range of bacteria, fungi, and viruses, including HIV.[2][5][6]

Structure-Activity Relationship (SAR) Insights

The biological activity of benzophenone derivatives is highly dependent on the nature and position of substituents on the phenyl rings. For instance, in a series of anti-inflammatory derivatives, the presence of a 4-phenyl-2-hydrazinothiazole moiety was found to be crucial for activity.[3] Similarly, for anti-HIV derivatives, the incorporation of an amino-sulfanilamide group was identified as a key pharmacophore.[2][5]

Characterization and Purification: Ensuring Quality and Purity

The synthesis of novel benzophenone derivatives must be accompanied by rigorous characterization and purification to ensure the identity and purity of the final compounds.

Standard Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for elucidating the structure of the synthesized derivatives.[3][7]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as the carbonyl group of the benzophenone core.[3]

• Mass Spectrometry (MS): High-resolution mass spectrometry provides an accurate determination of the molecular weight of the synthesized compounds.[3]

Purification Methodologies:

• Column Chromatography: This is the most common method for purifying synthetic benzophenone derivatives, typically using silica gel as the stationary phase.[3]

• Recrystallization: For solid compounds, recrystallization is an effective method for obtaining highly pure materials.

Conclusion and Future Directions

The benzophenone scaffold continues to be a rich source of novel therapeutic agents. The journey from a simple industrial chemical to a versatile platform for drug discovery highlights the power of medicinal chemistry to transform our understanding and treatment of disease. Future research in this area will likely focus on the development of derivatives with enhanced potency, selectivity, and improved pharmacokinetic properties. The exploration of novel synthetic methodologies will also play a crucial role in expanding the chemical space accessible from the benzophenone core. As our understanding of the molecular basis of disease continues to grow, the benzophenone scaffold is poised to remain a central player in the quest for new and more effective medicines.

References

• Surana, K., Chaudhary, B., Diwaker, M., & Sharma, S. (2018). Benzophenone: a ubiquitous scaffold in medicinal chemistry. MedChemComm, 9(11), 1803-1817. [Link]

• Khan, S. A., et al. (2021). Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. Molecules, 26(15), 4475. [Link]

• Lei, C., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances, 14(26), 20339-20350. [Link]

• Lei, C., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances, 14(26), 20339-20350. [Link]

• de Oliveira, R. S., et al. (2018). Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. Molecules, 23(8), 1859. [Link]

• Pop, A., et al. (2023). A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. Materials, 16(22), 7109. [Link]

• CN108586224B - Method for purifying and separating benzophenone - Google P

• Zhou, B., et al. (2020). Synthesis and antitumor activity of benzophenone compound. Bioorganic & Medicinal Chemistry Letters, 30(21), 127521. [Link]

• (PDF) Benzophenone derivatives of pyrimidines as effective non-nucleoside inhibitors of wild-type and drug-resistant HIV-1 reverse transcriptase - ResearchGate. [Link]

• de Oliveira, R. S., et al. (2018). Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. Molecules, 23(8), 1859. [Link]

• de Fátima, Â., et al. (2016). Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation. Planta Medica, 82(13), 1146-1152. [Link]

• Design, synthesis, in vitro, in silico, and SAR studies of flavone analogs towards anti-dengue activity - NIH. [Link]

• Benzophenone - Wikipedia. [Link]

• Synthesis, characterization and antimicrobial activity of novel benzophenone derived 1,2,3-triazoles - ResearchGate. [Link]

• (PDF) Design, Synthesis and Anticancer Activity of New Benzofuran‐Chalcone Hybrids and Their Water Soluble Sodium Salts - ResearchGate. [Link]

• Sample Preparation for Benzophenone Detection - Encyclopedia.pub. [Link]

• Structural features of benzophenone derivatives and structure–activity... - ResearchGate. [Link]

• Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods. [Link]

• ¹³C-NMR data of a benzophenone-derivate (already corrected with respect... | Download Scientific Diagram - ResearchGate. [Link]

• US5877353A - Process for the preparation of benzophenone derivatives - Google P

• Synthesis and Antileukemia Activity Evaluation of Benzophenanthridine Alkaloid Derivatives. [Link]

• QSAR Analysis of Benzophenone Derivatives as Antimalarial Agents - PMC. [Link]

• Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors - Frontiers. [Link]

• (a) Normal phase separation of benzophenone and nitrobenzene with a... | Download Scientific Diagram - ResearchGate. [Link]

• Benzophenone: a ubiquitous scaffold in medicinal chemistry - RSC Publishing. [Link]

• BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI. [Link]

• Synthesis, Anticancer Activity, and Docking Studies of Novel Hydroquinone-Chalcone-Pyrazoline Hybrid Derivatives - MDPI. [Link]

• Bromodimethylsulfonium bromide (BDMS) as a Potential Candidate for Photocatalytic Selective Oxidation of Benzylic Alcohols Using Oxygen and Visible Light - Supporting Information. [Link]

• Improved Quantitative Structure-Activity Relationship Models to Predict Antioxidant Activity of Flavonoids in Chemical, Enzymatic, and Cellular Systems - PMC - PubMed Central. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Benzophenone Analyzed with HPLC - AppNote - MicroSolv. [Link]

• Quantitative structure–activity relationship-based computational approaches - PMC. [Link]

• Complete assignment of the 1H and 13C NMR spectra of garciniaphenone and keto-enol equilibrium statements for prenylated benzophenones - PubMed. [Link]

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Protocols & Analytical Methods

purification of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE by column chromatography

Application Note & Protocol

Topic: High-Purity Isolation of 3-Bromo-3',4'-(ethylenedioxy)benzophenone via Automated Flash Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Abstract

3-Bromo-3',4'-(ethylenedioxy)benzophenone is a key intermediate in the synthesis of various high-value organic molecules and active pharmaceutical ingredients. Its purity is paramount for the success of subsequent synthetic steps and the integrity of final products. This application note provides a detailed, field-proven protocol for the efficient purification of this compound from a crude reaction mixture using silica gel column chromatography. We will delve into the underlying chemical principles, from the initial method development using Thin-Layer Chromatography (TLC) to the final isolation of the purified product. The protocol emphasizes a self-validating workflow, ensuring reproducibility and high-purity outcomes.

Principle of Separation: Normal-Phase Chromatography

The purification strategy hinges on the principles of normal-phase adsorption chromatography. In this mode, a polar stationary phase (silica gel) is used in conjunction with a less polar mobile phase. The separation of components within the crude mixture is dictated by their relative polarities.

• Stationary Phase: Silica gel (SiO₂) is a highly porous adsorbent with surface silanol (Si-OH) groups. These groups are polar and slightly acidic, capable of forming hydrogen bonds and dipole-dipole interactions with analytes.

• Analyte & Impurities: 3-Bromo-3',4'-(ethylenedioxy)benzophenone possesses several functional groups that determine its polarity: the polar ketone carbonyl (C=O) group, the moderately polar ethylenedioxy ether linkages, and the largely non-polar bromophenyl and phenyl rings. Common impurities from a typical Friedel-Crafts acylation synthesis may include non-polar starting materials (e.g., 1,4-benzodioxan) or highly polar by-products.

• Mechanism: As the mobile phase flows through the column, a competition ensues. More polar compounds in the mixture will adsorb more strongly to the silica gel surface and thus elute more slowly. Conversely, less polar compounds will spend more time in the mobile phase and elute faster. By carefully selecting the mobile phase composition, we can modulate this competition to achieve a clean separation. A common and effective eluent system for moderately polar compounds like benzophenone derivatives is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate).[1][2]

Materials, Reagents, and Instrumentation

Reagents & Consumables:

• Crude 3-Bromo-3',4'-(ethylenedioxy)benzophenone

• Silica Gel, flash chromatography grade (40-63 µm particle size)

• Hexane (HPLC Grade)

• Ethyl Acetate (HPLC Grade)

• Dichloromethane (DCM, HPLC Grade)

• Celite® 545 (for dry loading)

• TLC Plates (Silica gel 60 F₂₅₄)

• Glass vials for fraction collection

• Potassium permanganate (KMnO₄) stain or UV lamp (254 nm) for TLC visualization

Instrumentation:

• Flash Chromatography System (e.g., Biotage, Teledyne ISCO) or a manually packed glass column setup

• Rotary Evaporator

• TLC developing chamber

• Heat gun

Preliminary Analysis & Method Development via TLC

Before committing to a large-scale column separation, it is crucial to determine the optimal mobile phase composition using Thin-Layer Chromatography (TLC). The goal is to find a solvent system that provides a retention factor (Rƒ) of 0.25-0.35 for the target compound. This Rƒ value typically translates to good separation on a column, minimizing elution time while ensuring adequate resolution from impurities.[1]

Step-by-Step TLC Protocol:

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a minimal volume of dichloromethane.

• Spotting: Using a capillary tube, spot the dissolved sample onto the baseline of a TLC plate.

• Elution: Place the plate in a developing chamber containing a pre-equilibrated atmosphere of the test eluent (e.g., start with 10% Ethyl Acetate in Hexane).

• Development: Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the separated spots under a UV lamp (254 nm). If necessary, use a chemical stain like potassium permanganate to visualize UV-inactive impurities.

• Optimization:

  • If the target spot's Rƒ is too high (>0.4), the eluent is too polar. Decrease the proportion of ethyl acetate.

  • If the Rƒ is too low (<0.2), the eluent is not polar enough. Increase the proportion of ethyl acetate.

  • Test several compositions (e.g., 10%, 15%, 20% EtOAc/Hexane) to find the ideal system.

Visualization of the Purification Workflow

The following diagram outlines the logical flow of the entire purification process, from initial analysis to the final isolated product.

Caption: Workflow for the purification of 3-Bromo-3',4'-(ethylenedioxy)benzophenone.

Detailed Column Chromatography Protocol

This protocol utilizes the "dry loading" method, which is highly recommended for samples that may have limited solubility in the mobile phase or to ensure a very concentrated starting band, leading to better separation.[1][3]

Step 1: Column Preparation

• Select an appropriately sized flash column based on the mass of the crude material (a general rule is a 40:1 to 100:1 ratio of silica mass to crude sample mass).

• Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 100% Hexane or 5% EtOAc in Hexane).

• Pour the slurry into the column and use air pressure or a pump to pack the bed firmly and evenly. Ensure there are no cracks or air bubbles in the packed bed.

• Add a thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Equilibrate the column by passing 3-5 column volumes of the initial mobile phase through it.

Step 2: Sample Preparation (Dry Loading)

• Dissolve the entire crude sample in a minimal amount of a low-boiling-point solvent like dichloromethane (DCM).

• To this solution, add silica gel (approximately 2-3 times the mass of your crude sample).

• Thoroughly mix the slurry until homogeneous.

• Carefully remove the solvent using a rotary evaporator until a fine, free-flowing powder is obtained. This is your dry-loaded sample.

• Carefully apply this powder as an even layer on top of the sand in the prepared column.

Step 3: Elution and Fraction Collection

• Begin the elution with the mobile phase determined from your TLC analysis. A gradient elution is often most effective.

  • Initial Phase: Start with a low polarity mixture (e.g., 5-10% EtOAc in Hexane) for 2-3 column volumes to elute highly non-polar impurities.

  • Elution of Product: Gradually increase the polarity to the optimal composition determined by TLC (e.g., ramp up to 15-20% EtOAc in Hexane) to elute the target compound.

  • Final Wash: After the product has eluted, increase the polarity significantly (e.g., 50% EtOAc in Hexane) to wash off any highly polar impurities remaining on the column.

• Collect fractions of a consistent volume throughout the run. The size of the fractions should be appropriate for the column size (typically 1/4 to 1/2 of the column volume).

Step 4: Analysis and Product Isolation

• Analyze the collected fractions by TLC to identify which ones contain the pure product. Spot every few fractions on a single TLC plate for easy comparison.

• Combine all fractions that show a single spot corresponding to the Rƒ of the desired product.

• Remove the solvent from the combined pure fractions using a rotary evaporator.

• Place the resulting solid or oil under high vacuum to remove any residual solvent, yielding the purified 3-Bromo-3',4'-(ethylenedioxy)benzophenone.

Summary of Recommended Parameters

Parameter	Recommended Setting	Rationale
Stationary Phase	Silica Gel (40-63 µm)	Standard choice for normal-phase separation of moderately polar organic molecules.
Mobile Phase	Hexane / Ethyl Acetate	Offers a good polarity range and volatility for easy removal post-purification.[1][2]
Optimal Rƒ (TLC)	0.25 - 0.35	Ensures good resolution on the column without excessively long elution times.[1]
Loading Method	Dry Loading	Prevents band broadening and improves separation, especially for less soluble samples.[3]
Detection	UV (254 nm)	The aromatic benzophenone structure is strongly UV-active, allowing for easy visualization.
Elution Mode	Gradient (e.g., 5% to 30% EtOAc)	Efficiently removes impurities of varying polarities and sharpens the product band.

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Poor Separation	- Improper mobile phase- Column overloading- Column channeling	- Re-optimize eluent with TLC.- Reduce the amount of sample loaded.- Repack the column carefully, ensuring an even bed.
Product Elutes Too Fast	Eluent is too polar.	Decrease the percentage of the polar solvent (e.g., ethyl acetate).
Product Elutes Too Slowly or Not at All	Eluent is not polar enough.	Increase the percentage of the polar solvent (e.g., ethyl acetate).
Streaking/Tailing on TLC/Column	- Sample is too concentrated.- Compound interacting strongly with acidic silica.	- Dilute the sample before loading.- Consider adding a small amount (0.1-1%) of triethylamine (TEA) to the mobile phase to neutralize the silica surface.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Organic solvents are flammable. Keep away from ignition sources.

References

• ChemBK. 3-Bromobenzophenone. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 70548, 3-Bromobenzophenone. Retrieved from [Link]

• Organic Syntheses. Benzophenone. Retrieved from [Link]

• PubMed. High-performance liquid chromatography of benzophenone derivatives for the determination of benzodiazepines in clinical emergencies. Retrieved from [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

Sources

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• 3. orgsyn.org [orgsyn.org]
• 4. 3-Bromobenzophenone | C13H9BrO | CID 70548 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE using 1H NMR Spectroscopy

Abstract: This document provides a comprehensive guide to the structural characterization of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE using high-resolution proton Nuclear Magnetic Resonance (1H NMR) spectroscopy. We present a detailed, field-proven protocol for sample preparation and data acquisition, followed by an in-depth analysis of the resulting spectrum. This guide is designed for researchers, chemists, and quality control professionals in the pharmaceutical and chemical industries, offering the necessary technical details to ensure accurate and reproducible results for the structural verification of this and similar benzophenone derivatives.

Foundational Principles and Strategic Approach

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is a multi-substituted aromatic ketone. Its structural verification is paramount for its use as a synthetic intermediate in drug discovery and materials science. 1H NMR spectroscopy serves as the primary analytical tool for confirming its molecular structure by providing unambiguous information about the number of unique proton environments, their electronic surroundings, and their spatial relationships through spin-spin coupling.

The molecule's structure presents several distinct proton regions:

• The Ethylenedioxy Group: A symmetrical four-proton system on an sp3-hybridized carbon framework.

• The 3',4'-Disubstituted Benzene Ring (Ring A): An ABC spin system influenced by two electron-donating oxygen atoms and the electron-withdrawing carbonyl group.

• The 3-Brominated Benzene Ring (Ring B): An ABCD spin system influenced by the electron-withdrawing effects of both the bromine atom and the carbonyl bridge.

Our approach is to resolve and assign the signals corresponding to each of these unique proton sets. The chemical shift (δ) of each proton is dictated by its local electronic environment; protons near electronegative atoms or groups (like the carbonyl) are "deshielded" and appear at a lower field (higher ppm value).[1][2] Conversely, protons influenced by electron-donating groups are more "shielded" and appear at a higher field (lower ppm value). The splitting pattern, or multiplicity, of each signal reveals the number of adjacent, non-equivalent protons, a phenomenon known as spin-spin coupling.[3][4]

Molecular Structure and Proton Numbering

For clarity throughout this guide, the protons on the target molecule are systematically labeled as shown in the diagram below. This numbering scheme will be used for the assignment of NMR signals.

Caption: Labeled structure of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Experimental Protocol: From Sample to Spectrum

Adherence to a meticulous protocol is essential for acquiring a high-quality, interpretable 1H NMR spectrum. This section details the validated workflow.

Materials and Instrumentation

• Analyte: 5-10 mg of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.[5][6]

• Solvent: 0.7 mL of Chloroform-d (CDCl3), ≥99.8% atom D, containing 0.03% (v/v) Tetramethylsilane (TMS).

• Internal Standard: Tetramethylsilane (TMS), used as a reference for chemical shift (δ = 0.00 ppm).[1][7]

• Equipment:

  • High-quality 5 mm NMR tube.

  • Volumetric pipette or gas-tight syringe.

  • Vortex mixer.

  • Pasteur pipette with a small cotton or glass wool plug.[8]

• Spectrometer: 400 MHz (or higher) NMR Spectrometer.

Step-by-Step Sample Preparation

The causality behind this procedure is to create a homogenous, particle-free solution of appropriate concentration to maximize spectral resolution and minimize artifacts.

• Weighing: Accurately weigh 5-10 mg of the analyte and transfer it into a clean, dry small vial. A higher concentration can lead to viscosity-related line broadening.[5][8]

• Dissolution: Add approximately 0.7 mL of deuterated chloroform (CDCl3) containing TMS to the vial. Chloroform-d is chosen for its excellent solubilizing power for moderately polar organic compounds and its convenient residual solvent peak at ~7.26 ppm.

• Homogenization: Cap the vial and gently vortex for 30-60 seconds to ensure the sample is fully dissolved. A homogenous solution is critical for achieving sharp, well-defined NMR signals.

• Filtration and Transfer: Draw the solution into a Pasteur pipette that has been plugged with a small amount of glass wool. Filter the solution directly into the NMR tube. This step is crucial to remove any particulate matter, which can severely degrade the magnetic field homogeneity and thus the spectral resolution.[8]

• Final Checks: Ensure the liquid column in the NMR tube is at the correct height (typically ~4-5 cm) as specified by the spectrometer manufacturer. Securely cap the tube to prevent solvent evaporation.

Data Acquisition Workflow

Caption: Standard Operating Procedure from sample preparation to final analysis.

Spectrometer Parameters

For a standard 1D proton experiment, the following parameters provide a good starting point for achieving a high signal-to-noise ratio and resolution.

Parameter	Recommended Value	Rationale
Pulse Program	zg30	Standard 30° pulse experiment for quantitative analysis.
Number of Scans (NS)	16 or 32	Sufficient to achieve good signal-to-noise for the given concentration.
Relaxation Delay (D1)	2.0 seconds	Allows for nearly complete relaxation of protons, ensuring accurate integration.
Acquisition Time (AQ)	~4.0 seconds	Provides adequate digital resolution to resolve fine coupling patterns.
Spectral Width (SW)	20 ppm	Covers the full range of expected chemical shifts for organic molecules.
Temperature	298 K (25 °C)	Standard operating temperature.

Spectral Interpretation and Data Analysis

The 1H NMR spectrum of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is expected to show distinct signals corresponding to the ethylenedioxy protons and the two aromatic rings. The aromatic region (typically 6.5-8.5 ppm) will be the most complex.[2][9]

Predicted 1H NMR Data

The following table summarizes the predicted chemical shifts, multiplicities, coupling constants (J), and assignments for each unique proton in the molecule.

Assigned Proton(s)	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)
Hₐ (Ethylenedioxy)	~ 4.35	4H	s	-
H₆ (Ring A)	~ 6.95	1H	d	J(ortho) ≈ 8.2
H₂ (Ring A)	~ 7.35	1H	d	J(meta) ≈ 2.0
H₅ (Ring A)	~ 7.45	1H	dd	J(ortho) ≈ 8.2, J(meta) ≈ 2.0
H₅' (Ring B)	~ 7.40	1H	t	J(ortho) ≈ 7.8
H₆' (Ring B)	~ 7.65	1H	ddd	J(ortho) ≈ 7.8, J(meta) ≈ 1.8, J(para) ≈ 0.5
H₄' (Ring B)	~ 7.75	1H	ddd	J(ortho) ≈ 7.8, J(meta) ≈ 1.5, J(para) ≈ 0.5
H₂' (Ring B)	~ 7.95	1H	t	J(meta) ≈ 1.8

Note: These are predicted values. Actual chemical shifts can vary slightly depending on the solvent and concentration.[7]

Detailed Signal Assignment

• Ethylenedioxy Protons (Hₐ): The four protons of the -O-CH₂-CH₂-O- group are chemically and magnetically equivalent due to free rotation. Therefore, they are expected to appear as a single, sharp singlet integrating to 4H around 4.35 ppm. The downfield shift from a typical alkane is due to the deshielding effect of the two adjacent oxygen atoms.

• Ring A Protons (3',4'-ethylenedioxy substituted): This ring constitutes an ABC spin system.

  • H₆: This proton is ortho to the electron-donating oxygen and will be the most shielded aromatic proton. It has only one ortho neighbor (H₅) and should appear as a doublet with a typical ortho coupling constant (J ≈ 7-10 Hz).[10]

  • H₂: This proton is ortho to the electron-withdrawing carbonyl group and meta to an oxygen atom. It has only one meta neighbor (H₅) and is expected to be a doublet with a small meta coupling constant (J ≈ 2-3 Hz).[10]

  • H₅: This proton is ortho to the carbonyl group and has two neighbors: H₆ (ortho) and H₂ (meta). It will be significantly deshielded and should appear as a doublet of doublets (dd), showing both the large ortho and small meta coupling constants.

• Ring B Protons (3-bromo substituted): This ring is an ABCD system, often leading to more complex, overlapping multiplets.

  • H₂': This proton is positioned between the bromine atom and the carbonyl group, both of which are strongly electron-withdrawing. It is expected to be the most deshielded proton in this ring. It has two meta couplings to H₆' and H₄' and should appear as a narrow triplet (or a triplet-like multiplet).

  • H₅': This proton has two ortho neighbors (H₄' and H₆') and is expected to appear as a triplet, assuming the coupling constants to both neighbors are similar (J(H₅'-H₄') ≈ J(H₅'-H₆')).

  • H₄' and H₆': These protons are ortho and para to the bromine atom, respectively. They are diastereotopic and thus chemically non-equivalent. Each will be split by its ortho and meta neighbors, likely resulting in complex multiplets described as doublet of doublets of doublets (ddd). Precise assignment often requires advanced 2D NMR techniques like COSY.

Conclusion and Self-Validation

The structural integrity of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE can be confidently confirmed when the acquired 1H NMR spectrum is consistent with all of the following criteria:[11]

• Number of Signals: The spectrum must display the correct number of unique proton signals.

• Chemical Shifts: All signals must appear in their predicted chemical shift regions.

• Integration: The relative area under each signal must correspond to the number of protons giving rise to that signal (e.g., a 4:1:1:1:1:1:1:1 ratio).[11]

• Multiplicity: The splitting pattern of each signal must be consistent with the number of adjacent protons as dictated by the molecular structure.

By following the detailed protocol and analytical logic presented in this application note, researchers can reliably use 1H NMR spectroscopy for the unambiguous structural elucidation and quality assessment of this important benzophenone derivative.

References

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms.

• JoVE. (2025, May 22). NMR Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

• University of Illinois. (n.d.). Lecture outline 1H NMR spectra of aromatic compounds.

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

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mass spectrometry fragmentation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

An Application Note on the Structural Elucidation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE using Electrospray Ionization Mass Spectrometry

Abstract

This application note provides a comprehensive guide to the analysis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE using mass spectrometry. As a substituted benzophenone, this compound's structural characterization is crucial for its application in synthetic chemistry and drug development. We present a detailed protocol for analysis via Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) and delineate the predictable fragmentation pathways. The methodology leverages high-resolution mass spectrometry (HRMS) to confirm elemental composition and tandem MS to verify structural features, including the characteristic isotopic signature of bromine and the cleavage patterns of the benzophenone core and ethylenedioxy substituent. This guide is intended for researchers and scientists requiring robust analytical methods for the structural confirmation of novel or synthesized small molecules.

Introduction and Scientific Context

Benzophenone derivatives are a class of compounds with significant applications, ranging from photoinitiators in polymer chemistry to core scaffolds in medicinal chemistry.[1] The precise characterization of their structure is a prerequisite for understanding their chemical reactivity and biological activity. 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is a multifunctional molecule whose mass spectrometric behavior is governed by its core diarylketone structure, the presence of a bromine atom, and an ethylenedioxy group.

Mass spectrometry is an indispensable analytical technique for molecular structure corroboration.[2] Soft ionization techniques like Electrospray Ionization (ESI) are particularly well-suited for polar, thermally labile organic molecules, typically yielding protonated molecular ions [M+H]+ with minimal in-source fragmentation.[3] Subsequent fragmentation of these ions using tandem mass spectrometry (MS/MS) provides detailed structural information based on predictable bond cleavages.[4] The presence of bromine, with its two abundant isotopes (79Br and 81Br in an approximate 1:1 ratio), provides a highly distinctive isotopic pattern that serves as a powerful diagnostic tool for identifying bromine-containing fragments.[5][6]

This document outlines the expected fragmentation behavior of the target molecule and provides validated protocols for its analysis, establishing a reliable workflow for its identification and characterization.

Compound Profile

Attribute	Information
Compound Name	3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE
Molecular Formula	C₁₅H₁₁BrO₃
Average Mass	319.15 g/mol
Monoisotopic Mass	317.9892 Da (for ⁷⁹Br), 319.9871 Da (for ⁸¹Br)
Chemical Structure

(Note: An actual image of the chemical structure would be placed here in a final document.)

Predicted Mass Spectrometry Fragmentation Pathways

The fragmentation of the protonated molecule [M+H]+ of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is primarily driven by the lability of the bonds adjacent to the carbonyl group (α-cleavage), a characteristic fragmentation pattern for ketones.[7] The resulting acylium ions are key diagnostic fragments.

Key Fragmentation Mechanisms:

• Isotopic Signature: The most prominent feature in the full scan mass spectrum will be the molecular ion cluster, showing two peaks of nearly equal intensity separated by 2 m/z units ([M+H]+ and [M+2+H]+). This is the classic signature of a monobrominated compound.[5][6]

• α-Cleavage (Route A): Cleavage of the bond between the carbonyl carbon and the brominated phenyl ring results in the formation of a stable 3-bromobenzoyl acylium ion. This fragment will also exhibit the 1:1 isotopic pattern.

• α-Cleavage (Route B): Alternatively, cleavage of the bond between the carbonyl carbon and the ethylenedioxy-substituted phenyl ring yields the 3,4-(ethylenedioxy)benzoyl acylium ion.

• Secondary Fragmentation: The primary acylium ions can undergo further fragmentation, most commonly through the neutral loss of carbon monoxide (CO), a stable small molecule.[8] For example, the 3-bromobenzoyl cation can lose CO to form the 3-bromophenyl cation.

• Ethylenedioxy Group Fragmentation: The ethylenedioxy ring can undergo fragmentation, potentially through the loss of ethylene (C₂H₄) or ethylene oxide (C₂H₄O) via rearrangement mechanisms.

The proposed fragmentation pathways are visualized in the diagram below.

Caption: Predicted ESI-MS/MS fragmentation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Summary of Expected Ions

High-resolution mass spectrometry (HRMS) is essential for assigning the correct elemental composition to each observed ion, thereby increasing confidence in the structural assignment. The table below lists the calculated exact masses of the expected protonated molecule and key fragment ions.

Ion Description	Proposed Formula	Calculated m/z (⁷⁹Br Isotope)
Protonated Molecule	[C₁₅H₁₂BrO₃]⁺	318.9964
Protonated Molecule (+2)	[C₁₅H₁₂⁸¹BrO₃]⁺	320.9944
3-Bromobenzoyl cation	[C₇H₄BrO]⁺	182.9443
3-Bromobenzoyl cation (+2)	[C₇H₄⁸¹BrO]⁺	184.9423
3,4-(Ethylenedioxy)benzoyl cation	[C₉H₇O₃]⁺	163.0390
3-Bromophenyl cation	[C₆H₄Br]⁺	154.9498
3-Bromophenyl cation (+2)	[C₆H₄⁸¹Br]⁺	156.9477
3,4-(Ethylenedioxy)phenyl cation	[C₈H₇O₂]⁺	135.0441

Experimental Protocols and Workflow

The following protocols are designed for a Liquid Chromatography-Mass Spectrometry (LC-MS) system, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an ESI source.[4]

Protocol 1: Sample Preparation

The goal of this protocol is to prepare a dilute, salt-free solution of the analyte suitable for ESI-MS analysis.[9]

• Stock Solution Preparation: Accurately weigh ~1 mg of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE and dissolve it in 1 mL of a high-purity solvent (e.g., methanol, acetonitrile) to create a 1 mg/mL stock solution.

• Working Solution Preparation: Take 10 µL of the stock solution and dilute it with 990 µL of the initial mobile phase solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid). This yields a working concentration of 10 µg/mL. The addition of a weak acid like formic acid promotes protonation in positive ion mode.[3]

• Filtration (If Necessary): If any precipitate is observed, filter the working solution through a 0.22 µm syringe filter to prevent clogging of the LC-MS system.

• Transfer: Transfer the final solution to a standard 2 mL autosampler vial.

Protocol 2: Full Scan MS Analysis

This protocol aims to acquire the mass spectrum of the intact molecule to identify the protonated molecular ion and observe its characteristic isotopic pattern.

• Method Setup: Create an instrument method with the following parameters (values may need optimization based on the specific instrument):

  • Ionization Mode: ESI Positive

  • Mass Range: m/z 100 - 500

  • Capillary Voltage: 3.5 - 4.5 kV

  • Nebulizer Gas (N₂): 2 - 4 Bar

  • Drying Gas (N₂): 8 - 12 L/min

  • Drying Gas Temperature: 200 - 300 °C

• Injection: Inject 1-5 µL of the prepared sample. The analyte can be introduced via direct infusion or through a chromatographic column.

• Data Acquisition: Acquire data for 1-2 minutes.

• Analysis: Examine the resulting spectrum for the [M+H]+ ion cluster at m/z 319.0 and 321.0. Confirm that the peaks are separated by 2 Da and have a relative intensity ratio of approximately 1:1.

Protocol 3: Tandem MS (MS/MS) Analysis

This protocol confirms the structure by isolating the parent ion and inducing fragmentation to compare the product ions with the predicted pathways.

• Method Setup: Create a product ion scan method.

  • Precursor Ion Selection: Set the quadrupole to isolate the ⁷⁹Br isotope of the parent ion (e.g., m/z 319.0). Use an isolation window of 1-2 Da.

  • Collision Energy: Apply a collision energy (e.g., 10-40 eV) using an inert gas like argon or nitrogen in the collision cell. It is recommended to perform a collision energy ramp to observe the full range of fragment ions.

  • Product Ion Scan Range: Set the mass analyzer to scan from m/z 50 up to the precursor mass.

• Data Acquisition: Inject the sample and acquire the MS/MS spectrum.

• Analysis: Correlate the observed fragment ions with the predicted m/z values in the table above (e.g., m/z 183, 163, 155). The presence of these fragments provides strong evidence for the proposed structure.

Overall Experimental Workflow

The logical flow from sample preparation to final structural confirmation is depicted below.

Sources

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Application Notes &amp; Protocols: Developing Novel p38 MAPK Inhibitors from 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

Introduction: The Benzophenone Scaffold as a Privileged Kinase-Targeting Motif

Small molecule kinase inhibitors have revolutionized targeted therapy, particularly in oncology and inflammatory diseases.[1][2] Kinases, as central regulators of cellular signaling, represent a major class of drug targets.[1][3] The benzophenone core, a diaryl ketone structure, is a ubiquitous scaffold in medicinal chemistry, found in numerous bioactive natural products and synthetic drugs.[1] Its structural rigidity and synthetic tractability make it an excellent starting point for inhibitor design. Benzophenone derivatives have demonstrated a wide array of pharmacological activities, including potent inhibition of protein kinases such as p38 mitogen-activated protein kinase (MAPK) and Protein Kinase C (PKC).[4][5]

The p38α MAP kinase is a serine/threonine kinase that plays a critical role in regulating the production of pro-inflammatory cytokines like TNF-α and IL-1β.[3][6] Dysregulation of the p38 MAPK pathway is implicated in a host of inflammatory diseases, including rheumatoid arthritis and Crohn's disease, as well as in cancer progression.[6] Consequently, p38 MAPK is a high-value target for therapeutic intervention. Structure-activity relationship (SAR) studies have revealed that the carbonyl group of the benzophenone scaffold can form a crucial hydrogen bond with the backbone NH of Met-109 in the hinge region of the p38 MAPK active site, anchoring the inhibitor.[4]

This guide focuses on 3-bromo-3',4'-(ethylenedioxy)benzophenone as a versatile starting material for the development of a new generation of p38 MAPK inhibitors. The strategic placement of the bromine atom at the 3-position provides a reactive handle for introducing diverse chemical functionalities via robust and well-established palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.[7][8] The ethylenedioxy group offers a stable, conformationally constrained moiety that can be explored for interactions with the solvent-exposed region of the kinase. This document provides a comprehensive, step-by-step guide for researchers, from the initial design and synthesis of a focused compound library to in vitro screening, cell-based validation, and considerations for preclinical development.

Section 1: The Drug Discovery Workflow: A Roadmap from Hit to Lead

The journey from a starting chemical scaffold to a viable drug candidate is a systematic process of iterative design, synthesis, and testing.[1] This workflow, often termed the "hit-to-lead" and "lead optimization" process, aims to enhance the potency, selectivity, and pharmacokinetic properties of an initial "hit" compound.

Caption: Drug discovery workflow for developing p38 MAPK inhibitors.

Section 2: Synthetic Strategy: Derivatization of the Core Scaffold

The bromine atom on the 3-bromo-3',4'-(ethylenedioxy)benzophenone scaffold is the key to diversification. Palladium-catalyzed cross-coupling reactions offer a powerful and versatile toolkit for creating new carbon-carbon and carbon-nitrogen bonds at this position with high efficiency and functional group tolerance.[9][10]

Rationale for Chemical Modifications

Based on published SAR for benzophenone and other p38 MAPK inhibitors, the following modifications at the 3-position are proposed to explore key interactions within the ATP-binding pocket:[4][5]

• Small Aromatic and Heteroaromatic Groups (via Suzuki Coupling): Introducing groups like phenyl, pyridyl, or pyrazolyl can probe the hydrophobic pocket adjacent to the hinge region. Substituents on these rings (e.g., fluoro, methyl) can be used to fine-tune electronic properties and steric fit.

• Substituted Anilines (via Buchwald-Hartwig Amination): Incorporating an amino linker allows for the placement of functionalities that can form additional hydrogen bonds or ionic interactions with residues deeper in the binding pocket. This strategy has proven highly effective for developing potent p38 MAPK inhibitors.[4]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes the coupling of 3-bromo-3',4'-(ethylenedioxy)benzophenone with a representative arylboronic acid.

Materials:

• 3-bromo-3',4'-(ethylenedioxy)benzophenone

• Arylboronic acid (e.g., 4-methylphenylboronic acid) (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (0.01 equivalents)

• Triphenylphosphine (PPh₃) (0.03 equivalents)

• Sodium carbonate (Na₂CO₃) (2.0 M aqueous solution, 3 equivalents)

• n-Propanol

• Deionized water

• Nitrogen gas supply

• Standard glassware for reflux reactions

Procedure: [4]

• To a 100 mL three-necked round-bottomed flask equipped with a magnetic stir bar, condenser, and a nitrogen inlet, add 3-bromo-3',4'-(ethylenedioxy)benzophenone (1.0 eq), the arylboronic acid (1.2 eq), and n-propanol (10 mL per 5 mmol of aryl halide).

• Stir the mixture under a nitrogen atmosphere for 15 minutes to allow for the dissolution of solids.

• To this solution, add palladium acetate (0.01 eq), triphenylphosphine (0.03 eq), 2M aqueous sodium carbonate (3.0 eq), and deionized water (2.0 mL per 5 mmol of aryl halide).

• Heat the reaction mixture to reflux (approximately 97-100 °C) under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Add 50 mL of ethyl acetate and 50 mL of water. Separate the organic layer.

• Wash the organic layer with brine (2 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 3-aryl-3',4'-(ethylenedioxy)benzophenone.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol describes the coupling of 3-bromo-3',4'-(ethylenedioxy)benzophenone with a representative aniline.

Materials:

• 3-bromo-3',4'-(ethylenedioxy)benzophenone

• Aniline derivative (e.g., 2-aminopyridine) (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equivalents)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.04 equivalents)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure: [11]

• In a glovebox or under a nitrogen atmosphere, add 3-bromo-3',4'-(ethylenedioxy)benzophenone (1.0 eq), the aniline derivative (1.2 eq), sodium tert-butoxide (1.4 eq), Pd₂(dba)₃ (0.02 eq), and Xantphos (0.04 eq) to an oven-dried Schlenk flask.

• Add anhydrous toluene (10 mL per 1 mmol of aryl bromide).

• Seal the flask and heat the mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

• Cool the reaction to room temperature and quench by the slow addition of water.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-amino-3',4'-(ethylenedioxy)benzophenone derivative.

Section 3: In Vitro Screening and Hit Validation

The initial synthesized library of compounds must be screened for inhibitory activity against the target, p38α MAPK. A robust, high-throughput in vitro assay is essential for this primary screen.

The Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction.[12] It is a universal assay applicable to virtually any kinase. The assay is performed in two steps: first, the kinase reaction is stopped and the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is directly proportional to the kinase activity.[11]

Caption: Workflow of the ADP-Glo™ Kinase Assay.

Protocol 3: High-Throughput Screening using ADP-Glo™

This protocol is adapted for a 384-well plate format.

Materials:

• Recombinant human p38α MAPK enzyme

• ATF-2 substrate protein

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Synthesized compound library (dissolved in DMSO)

• Staurosporine or other known p38 MAPK inhibitor (positive control)

• 384-well white, flat-bottom plates

• Multichannel pipettes or automated liquid handler

• Plate reader capable of measuring luminescence

Procedure: [11]

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) of each compound dilution into the wells of a 384-well plate. Include wells with DMSO only (negative control) and a positive control inhibitor.

• Kinase Reaction Setup: Prepare a master mix containing the kinase buffer, p38α MAPK enzyme, and ATF-2 substrate. The final ATP concentration should be at or near the Kₘ for p38α to ensure sensitivity to ATP-competitive inhibitors.[11]

• Initiate Kinase Reaction: Add 2.5 µL of the enzyme/substrate mix to each well. Then, add 2.5 µL of ATP solution to each well to start the reaction. The final reaction volume is 5 µL.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction and Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

• Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Analysis and Hit Prioritization

The potency of an inhibitor is typically expressed as its IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

• Calculate Percent Inhibition: % Inhibition = 100 * (1 - (Lumi_compound - Lumi_background) / (Lumi_DMSO - Lumi_background))

• Generate Dose-Response Curves: Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Determine IC₅₀ Values: Fit the data to a four-parameter logistic equation to determine the IC₅₀ for each compound. A lower IC₅₀ value indicates a more potent inhibitor.

Compound ID	Scaffold Modification	IC₅₀ (nM) for p38α
Parent	3-Bromo	>10,000
Cmpd-01	3-(4-methylphenyl)	850
Cmpd-02	3-(pyridin-4-yl)	420
Cmpd-03	3-(2-aminopyridin-4-ylamino)	75
Cmpd-04	3-(4-fluoroanilino)	55
Control	SB 203580	34

Table 1: Representative data from a primary screen. Compounds with IC₅₀ values below 1 µM are typically considered "hits" and prioritized for further validation.

Section 4: Cell-Based Target Engagement and Pathway Inhibition

A potent inhibitor in a biochemical assay does not always translate to efficacy in a cellular context. Therefore, it is crucial to validate that the "hit" compounds can enter cells and inhibit the target kinase in its native environment.

Rationale for Cell-Based Assays

Verifying target engagement in a cellular context confirms that the compound has sufficient permeability and stability to reach its intracellular target. A common method is to measure the phosphorylation status of a direct downstream substrate of the target kinase. For p38 MAPK, Activating Transcription Factor 2 (ATF-2) is a well-established substrate. Inhibition of p38 MAPK will lead to a decrease in the level of phosphorylated ATF-2 (p-ATF-2).

Protocol 4: Western Blot for Phospho-p38 MAPK Downstream Substrate

This protocol measures the level of phosphorylated ATF-2 in cells treated with the inhibitor.

Materials:

• Human cell line (e.g., HeLa or THP-1)

• Anisomycin or UV radiation (to stimulate the p38 MAPK pathway)

• Test compounds and controls

• Cell lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-ATF-2 (Thr71), Rabbit anti-total ATF-2, Rabbit anti-phospho-p38, Rabbit anti-total p38, and a loading control (e.g., anti-GAPDH or anti-β-actin).

• HRP-conjugated anti-rabbit secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Pre-treat cells with various concentrations of the test compound for 1-2 hours.

• Stimulation: Stimulate the p38 MAPK pathway by treating cells with a known activator like anisomycin (e.g., 10 µg/mL for 30 minutes) or by exposure to UV radiation.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting: a. Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel. b. Separate proteins by electrophoresis and transfer them to a membrane. c. Block the membrane for 1 hour at room temperature. d. Incubate the membrane with the primary antibody (e.g., anti-phospho-ATF-2) overnight at 4°C. e. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again, apply the ECL substrate, and capture the chemiluminescent signal.

• Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed for total ATF-2 and a loading control like GAPDH.

Data Analysis: Quantify the band intensities using densitometry software. A potent and specific inhibitor should show a dose-dependent decrease in the ratio of phosphorylated substrate to total substrate.

Section 5: The Path Forward: Lead Optimization and Preclinical Considerations

Compounds that demonstrate potent inhibition in both biochemical and cellular assays are considered "lead compounds." The subsequent lead optimization phase focuses on refining their properties to make them suitable for in vivo studies and, ultimately, clinical development.

Medicinal Chemistry Strategies for Lead Optimization

• Improving Potency and Selectivity: Fine-tune the substituents on the aromatic and amine moieties introduced in the initial synthesis. Strategies to improve selectivity include targeting unique residues in the p38α active site or designing bivalent inhibitors that engage a secondary pocket.

• Optimizing ADME Properties: The Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a drug is critical for its success. Modifications can be made to improve solubility (e.g., adding polar groups), metabolic stability (e.g., blocking sites of metabolism), and cell permeability.

Preliminary ADME/Tox Profiling

Early-stage in vitro assays can predict the in vivo behavior of lead compounds:

• Metabolic Stability: Incubating the compound with liver microsomes can assess its susceptibility to metabolism by cytochrome P450 enzymes.

• Plasma Protein Binding: Determining the extent to which a compound binds to plasma proteins, as only the unbound fraction is pharmacologically active.

• Cytotoxicity: Assessing the compound's toxicity against non-target cell lines.

In Vivo Efficacy Models

Promising lead compounds should be evaluated in animal models of disease. For inflammatory conditions, this could involve models of collagen-induced arthritis. For oncology applications, patient-derived xenograft (PDX) models, where human tumor tissue is implanted into immunocompromised mice, are increasingly used to test the efficacy of targeted therapies like kinase inhibitors.[8]

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• Hatcher, J. M., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7439-7458. [Link]

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Application Notes and Protocols for the Synthesis of Fluorescent Probes Utilizing 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

Introduction: A Versatile Scaffold for Advanced Fluorescent Probe Development

The benzophenone moiety is a cornerstone in the architecture of photochemically active molecules.[1] Its inherent photophysical properties and synthetic tractability make it an attractive scaffold for the development of fluorescent probes.[2] The specific derivative, 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, offers a unique combination of features: a readily functionalizable bromine atom for cross-coupling reactions, and an ethylenedioxy group that can enhance molecular stability and influence solubility. This application note provides a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis of novel fluorescent probes based on this versatile building block, with a focus on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. We will delve into the rationale behind the synthetic strategy, provide a detailed experimental protocol for the synthesis of a representative pyrene-conjugated probe, and discuss the potential applications of the resulting fluorescent molecules in bioimaging and cellular analysis.

Synthetic Strategy: The Power of Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely adopted method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds. This reaction typically involves the coupling of an organoboron compound, such as a boronic acid or its ester, with an organic halide in the presence of a palladium catalyst and a base.[3] For the synthesis of fluorescent probes from 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, the Suzuki-Miyaura reaction offers several advantages:

• High Functional Group Tolerance: The reaction conditions are generally mild and tolerate a wide range of functional groups, which is crucial when working with complex fluorescent molecules.

• Commercial Availability of Reagents: A vast library of fluorescent boronic acids and esters are commercially available, allowing for the straightforward synthesis of a diverse range of probes.

• High Yields and Selectivity: The reaction is known for its high efficiency and selectivity, minimizing the formation of byproducts and simplifying purification.

The general mechanism of the Suzuki-Miyaura coupling is a catalytic cycle involving three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium complex, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of a Pyrene-Conjugated Benzophenone Probe

This protocol details the synthesis of a representative fluorescent probe, 3-(Pyren-1-yl)-3',4'-(ethylenedioxy)benzophenone , via a Suzuki-Miyaura cross-coupling reaction. Pyrene is chosen as the fluorescent reporter due to its high fluorescence quantum yield, long fluorescence lifetime, and sensitivity to its microenvironment.[4][5]

Materials and Reagents:

• 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

• Pyrene-1-boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Toluene (anhydrous)

• Ethyl acetate (EtOAc)

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Heating mantle or oil bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE (1.0 eq), pyrene-1-boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

  • Add Pd(dppf)Cl₂ (0.05 eq) to the flask.

  • Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 15 minutes. This is crucial to prevent the oxidation of the palladium catalyst.

• Solvent Addition and Reaction:

  • To the flask, add a degassed mixture of 1,4-dioxane and water (4:1 v/v). The total solvent volume should be sufficient to dissolve the reactants (approximately 10-15 mL per mmol of the limiting reagent).

  • Heat the reaction mixture to 85-90 °C with vigorous stirring under an inert atmosphere.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC). A suitable eluent system is a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). The disappearance of the starting material and the appearance of a new, more polar, fluorescent spot indicates the progress of the reaction. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel. A gradient elution with a mixture of hexane and ethyl acetate is recommended to isolate the desired fluorescent probe.

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[6][7] The resulting 3-(Pyren-1-yl)-3',4'-(ethylenedioxy)benzophenone should exhibit characteristic signals for both the benzophenone and pyrene moieties.

Caption: A streamlined workflow for the synthesis of the pyrene-conjugated benzophenone probe.

Photophysical Properties and Applications

The synthesized benzophenone-pyrene conjugate is expected to exhibit interesting photophysical properties, making it a valuable tool for various applications.

Expected Photophysical Properties:

Property	Expected Value/Characteristic
Excitation Maximum (λex)	~340-360 nm (characteristic of the pyrene moiety)
Emission Maximum (λem)	~375-400 nm (monomer emission) and potentially a longer wavelength excimer emission (~470 nm) at higher concentrations or in specific environments.[5]
Quantum Yield (ΦF)	High, characteristic of pyrene derivatives.[4]
Stokes Shift	Moderate to large, allowing for clear differentiation between excitation and emission wavelengths.

Potential Applications in Research and Drug Development:

• Cellular Imaging: The lipophilic nature of the benzophenone and pyrene moieties may facilitate cell membrane permeability, allowing for intracellular imaging.[4] The probe's fluorescence can be used to visualize cellular structures and dynamics.

• Environmental Sensing: The fluorescence of pyrene is known to be sensitive to the polarity of its microenvironment. This property can be exploited to develop probes that report on changes in the cellular environment, such as membrane fluidity or protein binding events.

• Photoaffinity Labeling: The benzophenone core can act as a photoaffinity label.[8] Upon UV irradiation, it can form a covalent bond with nearby molecules, enabling the identification of binding partners of a molecule of interest.

• Drug Delivery and Theranostics: The fluorescent probe can be incorporated into drug delivery systems to track their localization and release in real-time. This theranostic approach combines therapeutic action with diagnostic imaging.[8]

Conclusion and Future Perspectives

This application note has outlined a robust and versatile method for the synthesis of novel fluorescent probes using 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE as a key building block. The Suzuki-Miyaura cross-coupling reaction provides an efficient route to a wide array of fluorescently labeled benzophenone derivatives. The representative synthesis of a pyrene-conjugated probe highlights the practicality of this approach.

The resulting fluorescent probes hold significant promise for a multitude of applications in life sciences and drug discovery, from fundamental cell biology studies to the development of advanced theranostic agents. Further exploration of different fluorescent partners and the introduction of targeting moieties will undoubtedly expand the utility of this versatile benzophenone scaffold.

References

• Pyrene based materials as fluorescent probes in chemical and biological fields. New Journal of Chemistry. Available at: [Link]

• Westphal, F., Junge, T., Rösner, P., Sönnichsen, F., & Schuster, F. (2009). Mass and NMR spectroscopic characterization of 3,4-methylenedioxypyrovalerone: a designer drug with alpha-pyrrolidinophenone structure. Forensic science international, 192(1-3), 61–68. Available at: [Link]

• Bas, E. E., Ulukan, P., Monari, A., Aviyente, V., & Catak, S. (2022). Photophysical Properties of Benzophenone-Based TADF Emitters in Relation to Their Molecular Structure. The journal of physical chemistry. A, 126(3), 473–484. Available at: [Link]

• Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., Popik, V., Kostikov, A., & Wirz, J. (2013). Photoremovable protecting groups in chemistry and biology: an update. Chemical reviews, 113(1), 119–191. Available at: [Link]

• Westphal, F., Junge, T., Rösner, P., Sönnichsen, F., & Schuster, F. (2010). Mass and NMR spectroscopic characterization of 3,4-methylenedioxypyrovalerone: a designer drug with alpha-pyrrolidinophenone structure. Forensic Science International. Available at: [Link]

• Yaglioglu, H. G., Cosut, B., & Ozturk, T. (2014). Pyrene based conjugated materials: synthesis, characterization and electroluminescent properties. RSC Advances, 4(99), 56041-56049. Available at: [Link]

• Samanta, S., Singh, P., & Mahalingam, V. (2020). Exploring Imaging Applications of a Red-Emitting π-Acceptor (π-A) Pyrene-Benzothiazolium Dye. ACS Omega, 5(1), 843-851. Available at: [Link]

• Miyaura, N., & Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy. Series B, Physical and biological sciences, 80(8), 359–371. Available at: [Link]

• Bas, E. E., Ulukan, P., Monari, A., Aviyente, V., & Catak, S. (2022). Photophysical Properties of Benzophenone Based TADF Emitters in Relation to Their Molecular Structure. ResearchGate. Available at: [Link]

• Yaglioglu, H. G., Cosut, B., & Ozturk, T. (2014). Pyrene based conjugated materials: Synthesis, characterization and electroluminescent properties. HKMU Scholars. Available at: [Link]

• Wang, Y., Li, Y., & Yang, R. (2022). Recent Advances in Excimer-Based Fluorescence Probes for Biological Applications. Molecules (Basel, Switzerland), 27(24), 8628. Available at: [Link]

• Westphal, F., Junge, T., Rösner, P., Sönnichsen, F., & Schuster, F. (2009). Mass and NMR spectroscopic characterization of 3,4-methylenedioxypyrovalerone: A designer drug with a-pyrrolidinophenone structu. Forensic Science International. Available at: [Link]

• Bas, E. E., Ulukan, P., Monari, A., Aviyente, V., & Catak, S. (2022). Photophysical Properties of Benzophenone-Based TADF Emitters in Relation to Their Molecular Structure. ResearchGate. Available at: [Link]

• Qvit, N., & Gilon, C. (2008). Development of bifunctional photoactivatable benzophenone probes and their application to glycoside substrates. Biopolymers, 90(4), 521–530. Available at: [Link]

• ¹³C-NMR data of a benzophenone-derivate (already corrected with respect... | Download Scientific Diagram. ResearchGate. Available at: [Link]

• Hutter, C. A. J., Keller, S., & Schneider, J. P. (2023). Synthesis and Purification of Lipid-conjugated Fluorescent pH Sensors. Bio-protocol, 13(11), e4694. Available at: [Link]

• Allen, J. M., Gossett, C. J., & Allen, S. D. (1998). Photosensitizing properties of compounds related to benzophenone. Journal of photochemistry and photobiology. B, Biology, 43(3), 208–213. Available at: [Link]

• Synthesis and Application of Pyrene-Based Fluorescent Probe for the Continuous Detection of Cu 2+ and Picric Acid. ResearchGate. Available at: [Link]

• Masking Boronic Acids for Suzuki Coupling. YouTube. Available at: [Link]

• Le, V. A., Miller, M. J., & Wiest, O. (2015). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Organic & biomolecular chemistry, 13(28), 7844–7851. Available at: [Link]

• Vela-Soria, F., Ballesteros, O., Zafra-Gómez, A., Ballesteros, L., & Navalón, A. (2014). Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 944, 134–141. Available at: [Link]

• A 3D Synthesis Strategy for Pyrene-Based Fluorescent Conjugated Polymers and Application in Picric Acid Sensing. ResearchGate. Available at: [Link]

• Thiemann, T., Tanaka, Y., Hisaindee, S., & Kaabi, M. (2010). Suzuki–Miyaura reaction of chloroarenes using Pd(PPh3)4 as catalyst. ResearchGate. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

Welcome to the dedicated technical support guide for the synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE. This document is designed for chemistry professionals engaged in pharmaceutical research and development. Here, we address common challenges and provide in-depth, field-tested solutions to optimize your synthetic outcomes. Our approach is rooted in mechanistic understanding to empower you to not only solve immediate issues but also to strategically preempt future experimental hurdles.

The most reliable and scalable approach to synthesizing 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is the Friedel-Crafts acylation of 1,4-benzodioxan with 3-bromobenzoyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[1] This electrophilic aromatic substitution reaction is a cornerstone of C-C bond formation on aromatic rings.[2][3]

Troubleshooting and Frequently Asked Questions (FAQs)

This section is structured to address the most pressing issues that may arise during the synthesis, work-up, and purification of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Reaction Optimization & Yield Enhancement

Question 1: My reaction shows low conversion to the desired product, resulting in a poor yield. What are the critical parameters to investigate?

Answer: Low conversion in a Friedel-Crafts acylation is a frequent challenge and typically points to one of several critical factors:

• Catalyst Quality and Stoichiometry: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), is extremely hygroscopic. Contamination with moisture will hydrolyze the AlCl₃, rendering it inactive. It is imperative to use freshly opened, anhydrous AlCl₃ and handle it under an inert atmosphere (e.g., nitrogen or argon). Stoichiometrically, at least one equivalent of AlCl₃ is required because it complexes with the product benzophenone, deactivating it. For optimal results, a slight excess (1.1 to 1.3 equivalents) is often employed to drive the reaction to completion.[1]

• Reagent Purity: The purity of your starting materials, 1,4-benzodioxan and 3-bromobenzoyl chloride, is paramount. Impurities in the 1,4-benzodioxan can lead to undesired side reactions, while aged 3-bromobenzoyl chloride may have hydrolyzed to 3-bromobenzoic acid, which is unreactive under these conditions.

• Reaction Temperature: The reaction should be initiated at a low temperature (0-5 °C) to control the initial exothermic reaction upon addition of the acylating agent.[4] Subsequently, allowing the reaction to slowly warm to room temperature and stirring for several hours is often sufficient.[5] If conversion remains low, gentle heating (40-50 °C) can be applied, but this must be monitored carefully to avoid potential side reactions. High temperatures can decrease the selectivity and yield in Friedel-Crafts acylations.[6]

• Solvent Choice: Anhydrous dichloromethane (DCM) is a common and effective solvent for this reaction.[1] Ensure your solvent is thoroughly dried before use.

Question 2: My TLC analysis shows multiple product spots. What are the likely byproducts, and how can their formation be minimized?

Answer: The presence of multiple spots on your TLC plate indicates the formation of side products. In this specific synthesis, the primary concerns are:

• Isomeric Products: The ethylenedioxy group is an ortho-, para-director. While acylation at the para-position (relative to the ether linkages) is sterically and electronically favored, some degree of ortho-acylation can occur, leading to an isomeric byproduct. To favor the desired para-acylation, maintaining a lower reaction temperature can enhance regioselectivity.

• Di-acylation: Although the benzophenone product is deactivated towards further electrophilic substitution, forcing conditions (high temperature, prolonged reaction time, or a large excess of catalyst and acylating agent) could potentially lead to the formation of a di-acylated product. Adhering to the recommended stoichiometry and reaction conditions is the best preventative measure.

• Byproducts from Impurities: As mentioned, impurities in the starting materials can lead to their own reaction pathways and corresponding byproducts.

To mitigate these issues, a methodical approach to optimizing reaction conditions is recommended. A summary of starting points for optimization is provided in the table below.

Parameter	Recommended Condition	Rationale
Lewis Acid (AlCl₃)	1.1 - 1.3 equivalents	Ensures complete reaction by complexing with the product.
Temperature	Initial: 0-5 °C, then RT	Controls initial exotherm and improves selectivity.
Solvent	Anhydrous Dichloromethane	Inert and effective at solvating reagents.
Reaction Time	2-12 hours	Monitor by TLC for completion.

Work-up and Purification Strategies

Question 3: I'm experiencing difficulties with the work-up procedure, such as emulsion formation. What is the standard protocol for quenching and extraction?

Answer: A successful work-up is critical for isolating your crude product in good quality. The following procedure is robust:

• Quenching: After the reaction is complete, cool the reaction mixture in an ice bath. Slowly and carefully pour the mixture into a beaker containing crushed ice and a small amount of concentrated HCl. The acid helps to break up the aluminum chloride-product complex and keeps aluminum salts soluble in the aqueous phase.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x volumes). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with:

  • 1M HCl (to remove any remaining aluminum salts)

  • Saturated NaHCO₃ solution (to neutralize any remaining acid)

  • Brine (to remove bulk water)

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[7]

Question 4: What is the most effective method for purifying the crude 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE?

Answer: The choice between recrystallization and column chromatography depends on the purity of your crude product.

• Recrystallization: If the crude product is relatively clean (as determined by TLC or ¹H NMR), recrystallization is the most efficient method for obtaining high-purity material. A solvent system of ethanol/water or isopropanol is often effective for benzophenone derivatives.[8] Dissolve the crude solid in a minimum amount of hot alcohol, and then add water dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.

• Column Chromatography: If the crude product contains significant impurities or isomeric byproducts, flash column chromatography on silica gel is necessary. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is recommended. A common solvent system would be a gradient of ethyl acetate in hexane.

Experimental Workflow and Protocols

Proposed Synthetic Workflow

The overall process from starting materials to the purified product is outlined below.

Caption: Workflow for the synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Detailed Step-by-Step Protocol

This protocol is a representative procedure based on established Friedel-Crafts acylation methodologies.[1]

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 eq.). Add anhydrous dichloromethane (DCM) to create a slurry.

• Addition of Reactants: Cool the flask in an ice-water bath to 0-5 °C. Add 1,4-benzodioxan (1.0 eq.) to the slurry. In a separate flask, dissolve 3-bromobenzoyl chloride (1.05 eq.) in anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring the progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up: Once the reaction is complete, cool the mixture back to 0 °C and slowly pour it into a beaker of crushed ice containing concentrated HCl (approx. 10% of the total volume). Stir vigorously for 15 minutes. Transfer to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude solid by recrystallization from ethanol/water or by flash column chromatography.

Friedel-Crafts Acylation Mechanism

The mechanism involves the formation of a highly electrophilic acylium ion, which is then attacked by the electron-rich 1,4-benzodioxan ring.

Caption: Simplified mechanism of the Friedel-Crafts acylation reaction.

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• 3. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 4. Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f][1,2]thiazepine ring system [beilstein-journals.org]
• 8. US3356691A - Process for purification of benzophenone tetracarboxylic dianhydride - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. CN102079748A - Synthesis method of 3,4-ethylenedioxythiophene - Google Patents [patents.google.com]

overcoming poor regioselectivity in Friedel-Crafts acylation of substituted benzenes

Welcome to the technical resource center for Friedel-Crafts acylation. This guide is designed for chemists, researchers, and drug development professionals who encounter challenges with regiocontrol in this cornerstone of C-C bond formation. Here, we move beyond textbook descriptions to provide field-proven insights, troubleshooting guides, and robust protocols to help you achieve your desired isomers with high fidelity.

The Core Challenge: The Battle Between Electronics and Sterics

The Friedel-Crafts acylation is a powerful tool for installing acyl groups onto aromatic rings. However, its elegance is often undermined by a lack of regioselectivity, particularly with substituted benzene derivatives. The reaction is governed by the electronic directing effects of the substituent already on the ring and the steric hindrance posed by both the substituent and the incoming acylium ion-Lewis acid complex.

An activating, ortho, para-directing group should, in principle, yield two products. In practice, the para product is often favored due to the steric bulk of the electrophile, but achieving high selectivity can be elusive. For meta-directing groups, the situation is often complicated by the deactivating nature of the group, which can severely hamper or completely shut down the reaction.

This guide provides a systematic approach to diagnosing and solving these regioselectivity issues.

Troubleshooting & FAQs: A Diagnositic Approach

This section addresses the most common issues encountered during the acylation of substituted benzenes.

Q1: My reaction with an ortho, para-directing substrate (e.g., toluene, anisole) is yielding a mixture of ortho and para isomers. How can I favor the para product exclusively?

Answer: This is a classic regioselectivity issue where the para position is electronically slightly less favored but sterically more accessible. To enhance para-selectivity, you must amplify the steric factors.

• Mechanism Insight: The electrophile in a Friedel-Crafts acylation is not just the acylium ion (R-C=O⁺) but a bulky complex formed with the Lewis acid catalyst (e.g., R-C=O⁺---AlCl₃). Increasing the steric bulk of this complex will further disfavor attack at the more crowded ortho position.

• Troubleshooting Steps:

  • Increase the Bulk of the Lewis Acid: Switch from a smaller Lewis acid like AlCl₃ to a bulkier one. Boron trifluoride (BF₃) can sometimes offer different selectivity profiles. More advanced options include using modified aluminum chlorides or zeolite catalysts, which can provide shape-selectivity based on their pore structures.

  • Increase the Bulk of the Acylating Agent: If your synthesis allows, using a bulkier acylating agent (e.g., pivaloyl chloride instead of acetyl chloride) will dramatically increase the steric hindrance at the ortho position, thus favoring the para product.

  • Lower the Reaction Temperature: Running the reaction at a lower temperature can increase its selectivity by favoring the thermodynamically more stable para product over the kinetically accessible ortho product. Start at 0 °C or even -20 °C instead of room temperature.

Q2: I am trying to acylate a substrate with a deactivating, meta-directing group (e.g., nitrobenzene, benzonitrile), and I'm getting no reaction or extremely low yields. What is happening?

Answer: This is the expected outcome for strongly deactivated rings. The electron-withdrawing group reduces the nucleophilicity of the benzene ring to a point where it will not readily attack the acylium ion complex. Furthermore, many deactivating groups (like nitro or carbonyl groups) contain lone pairs that will coordinate strongly with the Lewis acid catalyst, effectively poisoning it.

• Troubleshooting Steps & Alternatives:

  • Use Harsher Conditions (With Caution): You can attempt to force the reaction by using a large excess of a very strong Lewis acid (e.g., >3 equivalents of AlCl₃) and a higher reaction temperature. However, this often leads to side reactions and decomposition. This approach is generally not recommended.

  • Change Your Synthetic Strategy: Direct acylation is not the right tool for this job. A more effective approach is to introduce the acyl group before installing the deactivating group. For example, you can acylate benzene first and then nitrate the resulting ketone. The acyl group is a meta-director, which will direct the incoming nitro group to the desired position.

Q3: My substrate contains an amine (-NH₂) or hydroxyl (-OH) group, and the reaction is failing completely.

Answer: This is a classic incompatibility. These groups are strong Lewis bases and will react with the Lewis acid catalyst in a highly exothermic and irreversible manner. The lone pair on the nitrogen or oxygen atom coordinates with the AlCl₃, forming a complex that deactivates the ring even more strongly than a nitro group.

• The Solution: Protecting Groups: The only viable solution is to "protect" the functional group before proceeding with the acylation.

  • For -OH groups: Protect the phenol as an ether (e.g., methyl or benzyl ether) or an ester. Anisole (methoxybenzene), for instance, undergoes Friedel-Crafts acylation smoothly. The protecting group can be removed later.

  • For -NH₂ groups: Protect the amine as an amide (e.g., by reacting it with acetyl chloride). This transforms the strongly activating -NH₂ group into a moderately activating, ortho, para-directing acetamido group (-NHCOCH₃). This strategy both prevents catalyst poisoning and allows the reaction to proceed with good control.

Decision Workflow for Approaching Acylation

The following diagram outlines a decision-making process for selecting a strategy based on your starting material.

Caption: Decision tree for Friedel-Crafts acylation strategy.

Advanced Strategies for High Regiocontrol

When standard modifications are insufficient, more advanced synthetic strategies are required. These methods offer exquisite control but involve additional synthetic steps.

Directed ortho Metalation (DoM)

For substrates containing a directing metalation group (DMG), DoM is an exceptionally powerful tool for achieving exclusive ortho-acylation. DMGs are functional groups capable of coordinating to an organolithium reagent (typically n-BuLi or s-BuLi), directing the deprotonation (metalation) to the adjacent ortho position.

• Common DMGs: -CONR₂, -SO₂NR₂, -OCH₃, -NHCOt-Bu

• Mechanism: The DMG chelates the lithium cation, delivering the butyl base to a specific ortho proton. This generates a stabilized aryllithium species, which is a potent nucleophile. Quenching this intermediate with an acylating agent (like an N,N-dimethylamide or an aldehyde followed by oxidation) installs the acyl group exclusively at the ortho position.

The Fries Rearrangement

The Fries rearrangement is an excellent method for converting a phenyl ester into an ortho- or para-hydroxyaryl ketone. This intramolecular reaction provides a clever workaround for the direct acylation of phenols.

• Workflow:

  • Esterification: React the phenol with an acyl chloride or anhydride to form the corresponding phenyl ester.

  • Rearrangement: Treat the ester with a Lewis acid (like AlCl₃). The acyl group migrates from the oxygen atom to either the ortho or para position on the aromatic ring.

• Controlling Regioselectivity: The regiochemical outcome of the Fries rearrangement is highly dependent on temperature.

  • Low Temperatures (e.g., < 25 °C): Favor the para product (thermodynamic control).

  • High Temperatures (e.g., > 100 °C): Favor the ortho product (kinetic control).

Data Summary: Directing Effects of Common Substituents

The choice of strategy is dictated by the electronic nature of the substituents on the aromatic ring.

Substituent Group	Example	Electronic Effect	Directing Influence	Friedel-Crafts Compatibility
Alkyl	-CH₃	Activating	ortho, para	Excellent
Alkoxy	-OCH₃	Strongly Activating	ortho, para	Excellent
Halogen	-Cl, -Br	Deactivating	ortho, para	Good (slower than benzene)
Amide (protected)	-NHCOCH₃	Activating	ortho, para	Excellent
Acyl	-COCH₃	Deactivating	meta	Very Poor / Incompatible
Nitro	-NO₂	Strongly Deactivating	meta	Incompatible
Hydroxyl	-OH	Strongly Activating	ortho, para	Incompatible (requires protection)
Amine	-NH₂	Strongly Activating	ortho, para	Incompatible (requires protection)

Detailed Experimental Protocol: para-Selective Acylation of Anisole

This protocol details a standard procedure for the Friedel-Crafts acylation of anisole, aiming for high selectivity for the para product by controlling reaction conditions.

Objective: Synthesize 4-methoxyacetophenone from anisole and acetyl chloride.

Materials:

• Anisole (1.0 eq)

• Acetyl chloride (1.1 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid, 1 M solution

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel.

• Initial Charging: Charge the flask with anhydrous DCM and anhydrous AlCl₃. Cool the resulting slurry to 0 °C in an ice-water bath. Causality: Pre-complexing the Lewis acid at a low temperature helps control the initial exotherm upon addition of the acylating agent.

• Acyl Chloride Addition: Add the acetyl chloride dropwise to the AlCl₃ slurry via the dropping funnel over 15 minutes. Maintain the temperature at 0 °C. Stir for an additional 20 minutes to allow for the formation of the acylium ion-Lewis acid complex.

• Substrate Addition: In the dropping funnel, prepare a solution of anisole in a small amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not rise above 5 °C. Causality: Slow addition at low temperature is critical for selectivity. It minimizes the formation of the kinetically favored ortho product.

• Reaction Monitoring: After the addition is complete, let the reaction stir at 0 °C for 1-2 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Quenching: Once the reaction is complete, quench it by very slowly and carefully pouring the reaction mixture into a beaker containing crushed ice and 1 M HCl. Caution: This is a highly exothermic process.

• Workup:

  • Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and finally brine. Causality: The washes remove unreacted AlCl₃, acid, and any base-soluble impurities.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from ethanol/water or by column chromatography on silica gel to yield pure 4-methoxyacetophenone.

Workflow Diagram: Acylation Protocol

Caption: Step-by-step workflow for the selective acylation of anisole.

Should you have further questions or require guidance on a specific substrate, please do not hesitate to reach out to our technical support team.

References

• Title: Boron Trifluoride - an overview | ScienceDirect Topics Source: ScienceDirect URL: [Link]

• Title: 21.6B: Limitations of Friedel-Crafts Reactions Source: Chemistry LibreTexts URL: [Link]

• Title: Fries Rearrangement Source: Organic Chemistry Portal URL: [Link]

separation of isomers of brominated benzophenones

An essential, yet often challenging, task in chemical analysis and drug development is the effective separation of isomers. Brominated benzophenones, a class of compounds with significant applications as intermediates and photoinitiators, present a classic example of this challenge. As positional isomers, they share the same molecular formula and weight, differing only in the location of the bromine atom(s) on the aromatic rings. This subtle structural difference results in very similar physicochemical properties, such as polarity, boiling point, and solubility, making their separation a non-trivial pursuit that demands a nuanced understanding of separation science.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals encountering difficulties with the separation of brominated benzophenone isomers. Structured in a practical question-and-answer format, this guide addresses common issues, offers detailed troubleshooting protocols, and explains the fundamental principles behind method development choices for various separation techniques.

Selecting the Right Separation Strategy

The first step in any separation workflow is choosing the most appropriate technique. The selection depends on the scale of the separation (analytical vs. preparative), the required purity, and the available instrumentation.

Caption: Decision workflow for selecting a separation technique.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common and versatile technique for the analytical separation of brominated benzophenone isomers. Its strength lies in the vast selection of stationary phases and mobile phase conditions that can be tailored to exploit subtle differences in isomer structure.

Frequently Asked Questions (FAQs) - HPLC

Q1: Why is it so difficult to separate positional isomers of brominated benzophenones with a standard C18 column?

A1: Standard C18 (octadecylsilane) columns separate compounds primarily based on hydrophobicity (the hydrophobic effect). Positional isomers, like ortho-, meta-, and para-bromobenzophenone, have nearly identical hydrophobicity and logP values. Therefore, a C18 phase often fails to provide sufficient selectivity, leading to co-elution or poor resolution.[1][2] Successful separation requires a stationary phase that offers alternative separation mechanisms beyond simple hydrophobicity.

Q2: What alternative stationary phases are recommended for this type of separation?

A2: To resolve positional isomers, you need stationary phases that can engage in more specific interactions, such as π-π stacking, dipole-dipole, or shape-selective interactions.[3][4] Recommended phases include:

• Phenyl-Hexyl: This phase contains phenyl groups, which can interact with the aromatic rings of the benzophenones through π-π interactions. The different positions of the electron-withdrawing bromine atom on the isomers will subtly alter the electron density of the aromatic rings, leading to differential retention.[5]

• Pentafluorophenyl (PFP): PFP columns are highly effective for separating halogenated compounds and positional isomers.[5] They offer a combination of π-π, dipole-dipole, and ion-dipole interactions, providing unique selectivity.

• Graphitized Carbon: Porous graphitic carbon (PGC) columns separate molecules based on their shape and ability to interact with the flat carbon surface. They are excellent for resolving structurally similar isomers.[6][7]

HPLC Troubleshooting Guide

Problem	Potential Cause	Solution
Poor or No Resolution	Incorrect Stationary Phase: The column chemistry (e.g., C18) does not provide selectivity for the isomers.	Change Column: Switch to a Phenyl-Hexyl, PFP, or other phase capable of π-π interactions.[2][5]
Inappropriate Mobile Phase: The organic modifier or its ratio with the aqueous phase is not optimal for resolving the critical pair.	Optimize Mobile Phase: 1. Try a different organic modifier (e.g., switch from acetonitrile to methanol, or vice-versa). Methanol can act as a hydrogen-bond donor and acceptor, altering selectivity compared to acetonitrile.[2] 2. Perform a gradient optimization or fine-tune the isocratic percentage.
Poor Peak Shape (Tailing)	Secondary Interactions: Silanol groups on the silica backbone are interacting with the polar carbonyl group of the benzophenone.	Modify Mobile Phase: Add a small amount of a competing agent like triethylamine (TEA) (0.1%) or use a buffered mobile phase at a low pH (e.g., pH 3 with formic acid) to suppress silanol activity.[8]
Sample Overload: Too much sample has been injected onto the column.	Reduce Injection Volume/Concentration: Dilute the sample and re-inject.
Drifting Retention Times	Column Equilibration: The column is not fully equilibrated with the mobile phase between runs, especially after a gradient.	Increase Equilibration Time: Ensure the post-run equilibration time is sufficient (typically 5-10 column volumes).
Mobile Phase Composition Change: The mobile phase composition is changing over time due to evaporation of the more volatile component.	Prepare Fresh Mobile Phase: Prepare mobile phase daily and keep bottles capped.[9]

Detailed Protocol: HPLC Method Development for Brominated Benzophenone Isomers

This protocol outlines a systematic approach to developing a robust HPLC method.

Caption: A systematic workflow for HPLC method development.

Gas Chromatography (GC)

GC is a powerful technique for separating volatile and thermally stable compounds. When coupled with a Mass Spectrometer (GC-MS), it provides excellent sensitivity and structural information for isomer identification.

Frequently Asked Questions (FAQs) - GC

Q1: Can I analyze brominated benzophenones directly with GC?

A1: It depends on the specific compound. While some benzophenones are sufficiently volatile and stable, others may exhibit poor peak shape or degradation at the high temperatures of the GC inlet and column.[10] It is often necessary to perform a derivatization step to increase volatility and thermal stability.[10][11]

Q2: What derivatization reagents are suitable for benzophenones?

A2: Since benzophenones lack active hydrogens (like -OH or -NH), standard silylation or acylation that targets these groups is not applicable. Derivatization is more relevant for hydroxylated benzophenone metabolites. For direct analysis, optimizing the inlet temperature and using a deactivated liner are critical to prevent degradation. If derivatization is needed for related metabolites, silylation reagents like BSTFA are common.[11]

Q3: Which GC column is best for separating these isomers?

A3: A mid-polarity column is typically the best starting point.

• 5% Phenyl Polysiloxane (e.g., DB-5, HP-5ms): This is a good general-purpose column, but like C18 in HPLC, it may not resolve closely related positional isomers.

• Mid-to-High Polarity Phenyl Phases (e.g., DB-17, DB-225): Columns with a higher percentage of phenyl or cyanopropyl content offer different selectivity based on polarizability and dipole interactions, which are often successful for separating aromatic isomers.

GC Troubleshooting Guide

Problem	Potential Cause	Solution
No Peaks or Very Small Peaks	Compound Degradation: The analyte is degrading in the hot GC inlet.	Optimize Inlet: 1. Lower the inlet temperature. 2. Use a deactivated glass wool liner or a liner with a gentle taper. 3. Consider a pulsed splitless injection to transfer the analyte to the column more quickly.
Non-volatile Compound: The compound is not volatile enough under the current conditions.	Increase Temperatures: Increase the final oven temperature, but be mindful of the column's maximum operating temperature. If this fails, the compound may not be suitable for GC without derivatization.[10]
Broad or Tailing Peaks	Active Sites: Active sites in the inlet liner or the front of the column are interacting with the analyte.	Perform Maintenance: 1. Replace the inlet liner and septum. 2. Trim the first 10-15 cm from the front of the GC column.
Poor Isomer Resolution	Incorrect Column Phase: The stationary phase does not provide selectivity.	Change Column: Switch to a more polar column to exploit differences in dipole moment between the isomers.
Suboptimal Oven Program: The temperature ramp is too fast.	Optimize Oven Program: Decrease the ramp rate (e.g., from 10°C/min to 5°C/min) in the region where the isomers elute to improve resolution.

Other Separation Techniques

Supercritical Fluid Chromatography (SFC)

SFC is a powerful chromatographic technique that uses supercritical CO₂ as the main mobile phase. It is often described as a hybrid of GC and HPLC.

• Why use SFC? SFC offers several advantages: it's faster than HPLC due to the low viscosity of the mobile phase, and it's "greener" because it drastically reduces the consumption of toxic organic solvents.[12][13] It is particularly well-suited for both analytical and preparative-scale chiral separations but is also highly effective for achiral isomer separations.[13][14]

• Method Development: The approach is similar to HPLC, involving screening different stationary phases (often the same columns used in HPLC) and organic co-solvents (modifiers) like methanol or ethanol.[15]

Crystallization

For preparative-scale purification, crystallization can be a cost-effective alternative to chromatography, provided the isomers have sufficiently different solubilities in a given solvent system.

• How does it work? This technique relies on the principle that one isomer will crystallize out of a supersaturated solution more readily than the others.[16][17]

• Key Steps & Troubleshooting:

  • Solvent Screening: The goal is to find a solvent in which one isomer is significantly less soluble than the others, especially at a lower temperature.

  • Seeding: Introducing a small crystal of the desired pure isomer (a seed crystal) into a supersaturated solution can induce selective crystallization of that isomer.[18][19]

  • Problem: Co-crystallization: If isomers crystallize together, try a different solvent or a slower cooling rate. Impurities can get trapped in a fast-growing crystal lattice.[17]

References

• Method for purifying and separating benzophenone.
• Troubleshooting Liquid Chromatographic Separations: Avoiding Common Issues through Informed Method Development Practices. Sigma-Aldrich.
• Normal phase separation of benzophenone and nitrobenzene with a...
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Analysis of Brominated Flame Retardants with High Resolution GC/MS. Thermo Fisher Scientific.
• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation.
• Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Chemical Science (RSC Publishing).
• Separation of isomers by selective seeding and crystallis
• Methods for Changing Peak Resolution in HPLC: Advantages and Limit
• Chiral Super Critical Fluid Chrom
• Process for crystallizing and separating different diisocyanate isomers.
• Method Development 101:
• Simultaneous determination of 19 bromophenols by gas chromatography–mass spectrometry (GC-MS) after derivatization.
• Formation pathways of brominated products from benzophenone-4 chlorination in the presence of bromide ions.
• Simultaneous determination of 19 bromophenols by gas chromatography-mass spectrometry (GC-MS)
• separation of positional isomers.
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separ
• Benzophenones in the Environment: Occurrence, Fate and Sample Prepar
• Separation of the cresol isomers by stripping crystallization.
• HPLC Troubleshooting Guide. Sepserv.de.
• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Allied Academies.
• A generic strategy for chiral separations by supercritical fluid chromatography.
• Chromatographic clean-up methods for the determination of persistent organic compounds in aqueous environmental samples. SciSpace.
• 5 Common HPLC Troubleshooting Mistakes and Wh
• Formation pathways of brominated products from benzophenone-4 chlorination in the presence of bromide ions. PubMed.
• Chiral Separations: Using SFC to Unlock Purific
• Separation of diastereomers by crystalliz
• Optimization Strategy for Isocratic Separation of Halogenated Phenols by Reversed Phase Liquid Chromatography with Methanol-W
• Trace analysis of benzophenone-derived compounds in surface waters and sediments using solid-phase extraction and microwave-Assisted extraction followed by gas chromatography-mass spectrometry.
• Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS.
• HPLC separation of related halogenated aromatic, any one??
• New processes for producing benzophenone derivatives.
• CRYSTALLIZATION BASED SEPARATION OF ENANTIOMERS* (REVIEW). Journal of Chemical Technology and Metallurgy.
• Tips and Tricks of HPLC System Troubleshooting. Agilent.
• A Comparative Guide to the Reactivity of Bromo-Substituted Benzophenones in Suzuki Coupling. Benchchem.
• Troubleshooting in HPLC: A Review. IJSDR.
• Derivative spectrophotometric analysis of benzophenone (as an impurity) in phenytoin.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 4. agilent.com [agilent.com]
• 5. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 6. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04906A [pubs.rsc.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. mdpi.com [mdpi.com]
• 11. Simultaneous determination of 19 bromophenols by gas chromatography-mass spectrometry (GC-MS) after derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. selvita.com [selvita.com]
• 14. Chiral Super Critical Fluid Chromatography: Phenomenex [phenomenex.com]
• 15. afmps.be [afmps.be]
• 16. CN108586224B - Method for purifying and separating benzophenone - Google Patents [patents.google.com]
• 17. EP2398767A1 - Process for crystallizing and separating different diisocyanate isomers - Google Patents [patents.google.com]
• 18. sciencemadness.org [sciencemadness.org]
• 19. reddit.com [reddit.com]

Technical Support Center: Synthesis of 3-Bromo-3',4'-(ethylenedioxy)benzophenone

Welcome to the technical support center for the synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis, with a specific focus on the identification and characterization of process-related impurities. The information herein is structured in a practical question-and-answer format to directly address issues encountered during laboratory work.

Overview of the Synthesis

The synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone is most commonly achieved via a Friedel-Crafts acylation reaction. This involves the electrophilic aromatic substitution of 1,4-benzodioxan with 3-bromobenzoyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[1][2][3] While this is a robust and well-established reaction, side reactions and incomplete conversions can lead to a variety of impurities that must be identified and controlled to ensure the quality of the final product.[4]

Caption: Reaction scheme for the synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone and major impurity pathways.

Frequently Asked Questions & Troubleshooting Guides

Category 1: Common Impurities and Their Origins

Q1: What are the most common impurities I should expect in my crude product?

A1: Based on the Friedel-Crafts acylation mechanism and typical reaction conditions, you should anticipate several classes of impurities:

• Unreacted Starting Materials: Residual 1,4-benzodioxan and 3-bromobenzoyl chloride. The latter may be observed as 3-bromobenzoic acid if the reaction mixture is quenched with water.

• Byproducts from Side Reactions:

  • Isomeric Products: While acylation is directed to the 6-position of 1,4-benzodioxan due to electronic effects, a minor amount of acylation at the 5-position can occur, leading to the formation of 2-bromo-2',3'-(ethylenedioxy)benzophenone.

  • Poly-acylated Products: Although the benzophenone product is deactivated towards further electrophilic substitution, under forcing conditions (e.g., high temperature, excess catalyst), a second acylation can occur, yielding di-acylated species.[5]

  • Hydrolysis Product: 3-bromobenzoic acid, formed from the reaction of unreacted 3-bromobenzoyl chloride with water during workup.

• Residual Solvents: Solvents used in the reaction (e.g., dichloromethane, nitrobenzene) or workup and purification (e.g., ethyl acetate, hexanes, ethanol).

Q2: I have a significant amount of 3-bromobenzoic acid in my product. What causes this and how can I prevent it?

A2: The presence of 3-bromobenzoic acid is almost always due to the hydrolysis of the starting material, 3-bromobenzoyl chloride.

• Causality: 3-bromobenzoyl chloride is highly reactive towards nucleophiles, including water. This hydrolysis can occur if:

  • Your starting materials or solvent are not rigorously dried. The Lewis acid catalyst (AlCl₃) is also highly hygroscopic and can introduce water if not handled under inert conditions.

  • During the aqueous workup, any unreacted 3-bromobenzoyl chloride will be rapidly converted to 3-bromobenzoic acid.

• Preventative Measures:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use freshly distilled, anhydrous solvents. Handle the aluminum chloride in a glovebox or under a stream of inert gas (e.g., nitrogen, argon).

  • Optimize Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of 3-bromobenzoyl chloride to drive the reaction to completion, but avoid a large excess which will just be hydrolyzed during workup.

  • Removal: 3-bromobenzoic acid can be easily removed from the organic product mixture with a basic wash (e.g., saturated sodium bicarbonate solution) during the workup. The carboxylate salt will partition into the aqueous layer.

Category 2: Analytical Strategy for Impurity Profiling

Q3: How should I structure my analytical workflow to identify and quantify impurities?

A3: A multi-technique, orthogonal approach is essential for robust impurity profiling.[6][7] The following workflow provides a comprehensive strategy.

Caption: Recommended analytical workflow for impurity identification and characterization.

Q4: Which analytical technique should I start with for routine analysis?

A4: High-Performance Liquid Chromatography (HPLC) with a UV or Photodiode Array (PDA) detector is the primary technique for routine analysis of this compound.[6][8][9]

• Why HPLC? It excels at separating the target compound from structurally similar impurities (like isomers) and non-volatile byproducts (like 3-bromobenzoic acid). Its quantitative accuracy is high, making it ideal for determining the purity of your product.[6] A PDA detector is particularly useful as it can provide UV spectra for each peak, helping to distinguish between compounds with different chromophores.

Category 3: Troubleshooting Specific Analytical Techniques

Q5: I see an unexpected peak in my HPLC chromatogram. How do I begin to identify it?

A5: An unexpected peak requires a systematic investigation.

• Check Retention Time (RT): Compare the RT of the unknown peak to the RT of your starting materials (1,4-benzodioxan, 3-bromobenzoic acid). Run standards of the starting materials on your HPLC system to confirm their RTs.

• Use LC-MS: The most powerful tool for this problem is Liquid Chromatography-Mass Spectrometry (LC-MS).[4] An LC-MS analysis will provide the mass-to-charge ratio (m/z) of the molecule in the unknown peak.

  • If the mass matches the desired product (318/320 g/mol for Br isotopes), it is likely an isomer.

  • If the mass matches a starting material or a predicted byproduct, you have a strong lead.

• Spiking Study: If you suspect the peak is a specific compound (e.g., 3-bromobenzoic acid), "spike" a sample of your crude material with a small amount of pure 3-bromobenzoic acid and re-run the HPLC. If the peak area of the unknown peak increases without a new peak appearing, you have confirmed its identity.

Table 1: Typical HPLC and MS Data for Key Compounds (Note: Retention times are illustrative and will vary based on the specific HPLC method)

Compound Name	Expected Retention Time (min)	Molecular Weight	Key Mass Spec Fragments (m/z)
1,4-Benzodioxan	3.5	136.15	136, 108, 77
3-Bromobenzoic Acid	5.2	201.02	201/199, 183/181, 155/153
3-Bromo-3',4'-(ethylenedioxy)benzophenone	8.1	319.15	319/317, 239, 185/183
Isomeric Product	7.8	319.15	319/317, 239, 185/183

Q6: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) for this analysis?

A6: Yes, GC-MS is a valuable complementary technique, particularly for certain types of impurities.[10][11]

• Strengths: GC-MS is excellent for identifying and quantifying volatile impurities, such as residual solvents. It can also analyze the main product and some byproducts, providing valuable mass spectral data for structural confirmation.[12]

• Limitations: Less volatile or thermally sensitive impurities (like carboxylic acids or di-acylated products) may not elute well or could degrade in the hot injector port, making HPLC a more reliable method for quantifying the full range of potential impurities.[13]

Q7: How can Nuclear Magnetic Resonance (NMR) spectroscopy help me assess purity and identify unknowns?

A7: NMR spectroscopy is the definitive tool for unambiguous structure elucidation and can also be used for purity assessment.[14][15]

• Structure Elucidation: For an unknown impurity that has been isolated, ¹H and ¹³C NMR, along with 2D techniques (like COSY and HMQC/HSQC), will reveal the precise connectivity of atoms, confirming its structure. For example, an isomeric product would show a different aromatic splitting pattern compared to the desired product.

• Quantitative NMR (qNMR): This powerful technique can determine the purity of your sample without needing a reference standard for every impurity.[16] By integrating the signals of your product against a certified internal standard of known concentration, you can calculate an absolute purity value.[17] This method detects any proton-containing impurity.

• Routine Purity Check: Even a standard ¹H NMR spectrum can be used for a quick purity check. The presence of unexpected signals, especially in the aromatic region or aliphatic regions where no signals are expected, indicates the presence of impurities. Integrating these signals relative to the product signals can provide a semi-quantitative estimate of impurity levels.

Experimental Protocols

Protocol 1: General Purpose HPLC Method for Impurity Profiling

This protocol provides a starting point for method development. It must be validated for your specific system and sample matrix.

• Instrumentation: HPLC with PDA or UV detector.

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 50% B

  • 2-15 min: Linear gradient from 50% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Return to 50% B

  • 18.1-22 min: Equilibrate at 50% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 265 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of Acetonitrile/Water (1:1).

Causality: A C18 column is chosen for its versatility in retaining moderately polar compounds like benzophenones. The gradient elution ensures that both more polar impurities (like 3-bromobenzoic acid) and less polar impurities (like the product and potential di-acylated byproducts) are eluted and well-resolved within a reasonable run time. Formic acid is added to improve peak shape by ensuring acidic analytes are protonated.

References

• PrepChem. Synthesis of 3-ethylbenzophenone. Available from: [Link]

• Google Patents. CN102079748A - Synthesis method of 3,4-ethylenedioxythiophene.

• Organic Chemistry Portal. A Convenient Method of Synthesizing 3-Ethoxycarbonylbenzofurans from Salicylaldehydes and Ethyl Diazoacetate. Available from: [Link]

• Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Available from: [Link]

• ResearchGate. (PDF) Stability indicating HPLC method for the determination of benzophenone-3 and avobenzone in cosmetic formulations. Available from: [Link]

• ResearchGate. (PDF) Development and Validation of a Rapid Method for Identification and Quantitation of Benzophenone and Related 17 Derivatives in Paper and Cardboard Packaging Materials by Gas Chromatography-Mass Spectrometry. Available from: [Link]

• Veeprho. Use of NMR in Impurity Profiling for Pharmaceutical Products. Available from: [Link]

• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available from: [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available from: [Link]

• Google Patents. KR20050095047A - A simultaneous detection method of benzophenone and its analogues.

• Acta Poloniae Pharmaceutica. HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Available from: [Link]

• ResolveMass Laboratories Inc. Identification and profiling of impurities in Pharmaceuticals. Available from: [Link]

• ResearchGate. Strategies for organic impurity quantification by 1H NMR spectroscopy: Constrained total-line-shape fitting | Request PDF. Available from: [Link]

• ResearchGate. The Synthesis of Novel Material 3,4-ethylenedioxyfuran. Available from: [Link]

• Royal Society of Chemistry. Unified synthesis of multiply arylated alkanes by catalytic deoxygenative transformation of diarylketones. Available from: [Link]

• National Institutes of Health (NIH). Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods. Available from: [Link]

• PubMed. Identification and Detection of Pharmaceutical Impurities for Ensuring Safety Standard of Medicine: Hyphenated Analytical Techniques and Toxicity Measurements. Available from: [Link]

• ACS Publications. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Available from: [Link]

• Organic Syntheses. benzophenone. Available from: [Link]

• ResearchGate. Friedel-Crafts Synthesis of Benzophenone with Little Lewis Acid Catalyst. Factorial Design and Mechanism | Request PDF. Available from: [Link]

• ACS Publications. Synthesis of α-Diketones from Alkylaryl- and Diarylalkynes Using Mercuric Salts. Available from: [Link]

• C&EN. How to Identify and Control Drug Impurities Quickly with a Holistic Approach. Available from: [Link]

• SpringerLink. Applications of Friedel–Crafts reactions in total synthesis of natural products. Available from: [Link]

• Journal of Molecular Science. Hyphenated techniques in impurity profiling of Efavirenz. Available from: [Link]

• ThaiJO. Optimization study of GC-MS and IDMS technique for separation of benzophenone and its derivatives from food packaging paper. Available from: [Link]

• National Institutes of Health (NIH). Solid-Phase Extraction and Reverse-Phase HPLC: Application to Study the Urinary Excretion Pattern of Benzophenone-3 and its Metabolite 2,4-Dihydroxybenzophenone in Human Urine. Available from: [Link]

• RSC Publishing. Unified synthesis of multiply arylated alkanes by catalytic deoxygenative transformation of diarylketones. Available from: [Link]

• MDPI. Benzophenones in the Environment: Occurrence, Fate and Sample Preparation in the Analysis. Available from: [Link]

• Pearson. Show how Friedel–Crafts acylation might be used to synthesize the following compounds. b. benzophenone. Available from: [Link]

• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available from: [Link]

• Organic Chemistry Portal. Synthesis of aryl ketones by acylation of arenes. Available from: [Link]

• ResearchGate. Synthesis of Symmetrical Diaryl Ketones by Cobalt-Catalyzed Reaction of Arylzinc Reagents with Ethyl Chloroformate | Request PDF. Available from: [Link]

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• 17. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Bromo-3',4'-(ethylenedioxy)benzophenone

Welcome to the dedicated technical support guide for the synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during this specific synthetic procedure. The following question-and-answer-based troubleshooting guide provides in-depth, field-proven insights to help you achieve a successful synthesis.

The synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone is most commonly achieved via a Friedel-Crafts acylation of 1,4-benzodioxan with 3-bromobenzoyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[1][2] This seemingly straightforward reaction can present several challenges that may lead to failed or low-yielding experiments. This guide will address these potential pitfalls and offer robust solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction shows very low conversion of the starting materials, even after an extended reaction time. What are the likely causes?

A1: Low or no conversion in a Friedel-Crafts acylation typically points to issues with the catalyst, the reagents, or the reaction conditions. Here’s a systematic approach to troubleshooting:

• Catalyst Inactivation: The Lewis acid catalyst (e.g., AlCl₃) is extremely sensitive to moisture. Any trace of water in your solvent, glassware, or starting materials will hydrolyze and deactivate the catalyst.

  • Solution: Ensure all glassware is oven-dried or flame-dried immediately before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system. Both 1,4-benzodioxan and 3-bromobenzoyl chloride should be of high purity and dry.[3]

• Insufficient Catalyst Loading: The ketone product forms a stable complex with AlCl₃, effectively sequestering it. Therefore, a stoichiometric amount (or even a slight excess) of the catalyst relative to the acylating agent is often necessary.

  • Solution: Use at least 1.1 to 1.3 equivalents of AlCl₃ for every equivalent of 3-bromobenzoyl chloride. A higher loading may be required in some cases.

• Low Reagent Purity: The purity of 3-bromobenzoyl chloride is critical. If it has hydrolyzed back to 3-bromobenzoic acid, it will not participate in the Friedel-Crafts reaction.

  • Solution: Use freshly prepared or newly purchased 3-bromobenzoyl chloride. You can synthesize it from 3-bromobenzoic acid using thionyl chloride (SOCl₂) or oxalyl chloride.[3] Confirm its purity by IR spectroscopy (look for the characteristic acyl chloride C=O stretch around 1770-1800 cm⁻¹).

• Inadequate Reaction Temperature: While these reactions are often started at low temperatures (0-5 °C) to control the initial exotherm, they may require warming to room temperature or even gentle heating to proceed to completion.[4]

  • Solution: After the initial addition of reagents at low temperature, allow the reaction to warm to room temperature and monitor its progress by TLC or LC-MS. If the reaction stalls, consider gentle heating to 40-50 °C.

Q2: My reaction mixture has turned dark, and after workup, I have a significant amount of an insoluble, tar-like substance. What went wrong?

A2: The formation of dark, polymeric, or tar-like byproducts is a common sign of decomposition, often caused by overly aggressive reaction conditions.[5]

• Excessive Heat: High local concentrations of heat, either from an uncontrolled exotherm during reagent addition or from excessive external heating, can lead to polymerization and degradation of the starting materials and product.

  • Solution: Maintain strict temperature control, especially during the addition of the acylating agent and catalyst. Add the reagents slowly and portion-wise to a cooled solution of the substrate.[4]

• Prolonged Reaction Time at Elevated Temperatures: Even at moderate temperatures, extended reaction times can promote side reactions and decomposition.[5]

  • Solution: Monitor the reaction closely. Once the starting material is consumed (as determined by TLC or LC-MS), proceed with the workup. Do not let the reaction run unnecessarily for extended periods, especially if heating.

Q3: My NMR analysis of the crude product shows a complex mixture of aromatic signals, suggesting the formation of isomers. How can I improve the regioselectivity?

A3: The ethylenedioxy group is an ortho-, para-director. In the case of 1,4-benzodioxan, acylation is strongly favored at the 6-position due to electronic and steric factors. However, minor amounts of other isomers can form under certain conditions.

• Reaction Conditions: The choice of solvent and catalyst can influence regioselectivity.

  • Solution: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are standard solvents that generally provide good selectivity. Using a milder Lewis acid, such as iron(III) chloride (FeCl₃) or zinc chloride (ZnCl₂), might improve selectivity in some cases, although this may come at the cost of a slower reaction rate.[1]

• Purification Strategy: If minor isomers are unavoidable, a robust purification method is necessary.

  • Solution: Flash column chromatography on silica gel is the most effective method for separating benzophenone isomers. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate or dichloromethane, should allow for the separation of the desired product. The desired 3-bromo-3',4'-(ethylenedioxy)benzophenone is expected to be the major, less polar product compared to any potential di-acylated byproducts.

Q4: The purification of my product by column chromatography is difficult, with poor separation from a closely-eluting impurity. What could this impurity be, and how can I remove it?

A4: A common and challenging impurity in this synthesis is unreacted 3-bromobenzoic acid, which can be formed if the 3-bromobenzoyl chloride is not completely pure or if moisture is present during the reaction or workup. Its polarity can be similar to the benzophenone product, making chromatographic separation tricky.

• Identification: The carboxylic acid proton of 3-bromobenzoic acid will appear as a broad singlet far downfield (10-13 ppm) in the ¹H NMR spectrum.

• Removal Strategies:

  • Aqueous Base Wash: During the workup, after quenching the reaction, wash the organic layer thoroughly with a 1M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution. This will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that will be extracted into the aqueous layer.

  • Recrystallization: If the product is a solid, recrystallization is an excellent final purification step.[5] A solvent system of ethanol/water or ethyl acetate/hexane is a good starting point. The benzophenone product is generally less soluble in non-polar solvents than the more polar benzoic acid impurity.

Experimental Protocols & Data

Synthesis of 3-Bromobenzoyl Chloride

This is a prerequisite step if high-purity 3-bromobenzoyl chloride is not commercially available.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
3-Bromobenzoic Acid	201.02	1.0	(user defined)
Thionyl Chloride (SOCl₂)	118.97	2.0-3.0	(calculated)
DMF	-	Catalytic	1-2 drops

Procedure:

• In a dry, round-bottom flask equipped with a reflux condenser and a gas outlet bubbler (to trap HCl and SO₂ gas), add 3-bromobenzoic acid.[3]

• Add an excess of thionyl chloride (2-3 equivalents) and a catalytic amount of DMF (1-2 drops).

• Heat the mixture to reflux (approx. 80 °C) for 2-4 hours. The reaction is complete when gas evolution ceases.[3]

• Allow the mixture to cool and remove the excess thionyl chloride by distillation under atmospheric pressure.

• Purify the crude 3-bromobenzoyl chloride by vacuum distillation (boiling point: 74-75 °C at 0.5 mmHg).[3]

Synthesis of 3-Bromo-3',4'-(ethylenedioxy)benzophenone

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
1,4-Benzodioxan	136.15	1.0	(user defined)
3-Bromobenzoyl Chloride	219.46	1.1	(calculated)
Aluminum Chloride (AlCl₃)	133.34	1.2	(calculated)
Dichloromethane (DCM)	-	Solvent	-

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 eq) and anhydrous DCM.

• Cool the suspension to 0 °C using an ice bath.

• In a separate flask, prepare a solution of 1,4-benzodioxan (1.0 eq) and 3-bromobenzoyl chloride (1.1 eq) in anhydrous DCM.

• Add this solution dropwise to the stirred AlCl₃ suspension over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.[4]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction's progress by TLC.[4]

• Upon completion, cool the reaction mixture back to 0 °C and slowly quench it by pouring it over crushed ice containing concentrated HCl.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers and wash with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by flash column chromatography (e.g., hexane/ethyl acetate gradient) or recrystallization.

Visual Experimental Workflow

Caption: Experimental workflow for the synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone.

Expected Product Characterization

While specific spectra for the title compound are not provided in the search results, the following are expected characteristics based on the structure and data for similar benzophenones:[6][7][8]

• ¹H NMR (in CDCl₃):

  • Ethylenedioxy protons: A singlet around 4.2-4.3 ppm (4H).

  • Aromatic protons (ethylenedioxy ring): A complex multiplet or a set of doublets and doublet of doublets between 6.8-7.4 ppm (3H).

  • Aromatic protons (bromophenyl ring): A complex multiplet between 7.3-7.8 ppm (4H).

• ¹³C NMR (in CDCl₃):

  • Ethylenedioxy carbons: A signal around 64-65 ppm.

  • Aromatic carbons: Multiple signals in the 115-145 ppm range. The carbon attached to the bromine will be shifted.

  • Carbonyl carbon: A signal around 194-196 ppm.

• IR (KBr or thin film):

  • C=O stretch: A strong absorption band around 1650-1670 cm⁻¹.

  • C-O-C stretch: Strong bands in the 1200-1300 cm⁻¹ region.

  • C-Br stretch: A band in the 500-600 cm⁻¹ region.

• Mass Spectrometry (EI):

  • Molecular Ion (M⁺): Look for a pair of peaks corresponding to the two bromine isotopes (⁷⁹Br and ⁸¹Br) at m/z = 318 and 320, with approximately equal intensity.

By following these guidelines and understanding the chemical principles behind each step, researchers can effectively troubleshoot and optimize the synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone.

References

• Gore, P. H., Thorburn, S., & Weyell, D. J. (1973). Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes. Journal of the Chemical Society, Perkin Transactions 1, 2940-2948.
• Earle, M. J., Katdare, S. P., & Seddon, K. R. (2004). Friedel–Crafts acylation reactions using metal triflates in ionic liquid. Green Chemistry, 6(2), 73-75.
• Martina, F., et al. (2021). Improved Process for the Continuous Acylation of 1,3-Benzodioxole. Processes, 9(11), 1957.
• Nojima, M., et al. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. Molecules, 27(18), 6005.
• Request PDF: Synthesis of 3-bromo derivatives of flavones. (n.d.).
• CN102079748A - Synthesis method of 3,4-ethylenedioxythiophene. (n.d.).
• Dudley, M. E., Morshed, M. M., & Hossain, M. M. (2006).
• Synthesis of 3-Bromobenzoyl Chloride from 3-Bromobenzoic Acid: Application Notes and Protocols. (n.d.). Benchchem. Retrieved January 25, 2026.
• Technical Support Center: Synthesis of 3-Bromoquinoline Derivatives. (n.d.). Benchchem. Retrieved January 25, 2026.
• IR and H-NMR analysis of benzophenone. (2020, May 7). Chemistry Stack Exchange. Retrieved January 25, 2026.
• CN108586224B - Method for purifying and separating benzophenone. (n.d.).
• Nojima, M., et al. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. Semantic Scholar. Retrieved January 25, 2026.
• 1 H NMR spectrum of 3-(4-nitrophenyl)-3,4-dihydro-2H-benzo... (n.d.).
• (PDF) Synthesis of 1-(4-Bromobenzoyl)-1,3-dicyclohexylurea and Its Arylation via Readily Available Palladium Catalyst Their Electronic, Spectroscopic, and Nonlinear Optical Studies via a Computational Approach. (2023, August 14).
• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 25, 2026.
• The Synthesis of Novel Material 3,4-ethylenedioxyfuran. (n.d.).
• Growth and Characterization of Benzophenone and Mixed Crystal of Benzophenone and 2,4-Dinitrophenyl hydrazone of Benzophenone. (n.d.). [No Source Found].
• 3.10: Spectroscopy of Aromatic Compounds. (2021, December 27). Chemistry LibreTexts. Retrieved January 25, 2026.
• Second way of immobilizing 4-bromobenzoyl chloride on silica gel. (n.d.).
• Intramolecular Friedel-Crafts Reactions. (2018, May 30). Master Organic Chemistry. Retrieved January 25, 2026.
• 2H-Pyran-2-one, 3-bromo - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 25, 2026.
• Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. (n.d.). MDPI. Retrieved January 25, 2026.
• C2H5Br CH3CH2Br bromoethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 bromoethane 1-H nmr explaining spin-spin coupling for line splitting ethyl bromide doc brown's advanced organic chemistry revision notes. (n.d.). [No Source Found].
• US3356691A - Process for purification of benzophenone tetracarboxylic dianhydride. (n.d.).
• An In-Depth Technical Guide to 3,4-(Ethylenedioxy)-4'-iodobenzophenone for Medicinal Chemistry. (n.d.). Benchchem. Retrieved January 25, 2026.
• Process for preparing 3,4,3'4'-benzophenone-tetracarboxylic dianhydride - European Patent Office - EP 0007694 A1. (1980, February 6). European Patent Office. Retrieved January 25, 2026.
• SYNTHESIS AND ANTIOXIDANT EVALUATION OF 3-BROMO-FLAVONE. (2019, July 31).
• Synthesis of polyfunctionalized benzophenones via the reaction of 3-formylchromones with tertiary push-pull enamines | Request PDF. (n.d.).

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• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Benzophenone Derivatives

Introduction

Welcome to the Technical Support Center for the synthesis of benzophenone derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are actively engaged in the synthesis of these valuable compounds. Benzophenones are not only crucial intermediates in organic synthesis but are also widely used as photoinitiators, fragrance enhancers, and UV-blocking agents.[1][2] Their synthesis, while often straightforward in principle, can present numerous practical challenges that impact yield, purity, and scalability.

This document moves beyond standard textbook procedures to provide in-depth, field-tested insights into troubleshooting and optimizing the most common synthetic routes. We will explore the causality behind frequent experimental failures and provide robust, actionable solutions to guide you toward successful and reproducible outcomes.

Common Synthetic Routes at a Glance

The synthesis of benzophenone and its derivatives can be approached through several established methods.[3][4] The choice of method often depends on the availability of starting materials, the desired substitution pattern, and scalability.

Synthetic Method	Primary Reagents	Catalyst/Conditions	Key Advantages	Common Challenges
Friedel-Crafts Acylation	Arene, Acyl Halide/Anhydride	Lewis Acid (e.g., AlCl₃)	High efficiency, good for unsymmetrical ketones, readily available reagents.[5][6]	Requires stoichiometric catalyst, sensitive to substrate electronics, potential for side reactions.[5][7]
Grignard Reaction	Organomagnesium Halide, Benzaldehyde/Benzoyl Chloride	Anhydrous Ether/THF	High yields, versatile for complex derivatives.	Highly moisture-sensitive, potential for side reactions (e.g., reduction).[3][8][9]
Oxidation of Diphenylmethane	Diphenylmethane, Oxidant (e.g., O₂, TBHP)	Metal-based catalyst (e.g., Co, Mn, Ce)	"Greener" approach, avoids halogenated reagents.	Can require harsh conditions, catalyst stability and selectivity can be issues.[10][11][12]

Troubleshooting & Optimization in a Q&A Format

This section directly addresses common problems encountered during the synthesis of benzophenone derivatives. Each answer provides a diagnosis of the potential causes and a step-by-step guide to remediation.

Section 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is the cornerstone of benzophenone synthesis, involving the reaction of an aromatic ring with an acyl chloride or anhydride in the presence of a Lewis acid catalyst.[5][13]

Question 1: My Friedel-Crafts acylation reaction failed to initiate or shows very low conversion. What are the likely causes?

Answer: Failure to initiate is one of the most common issues and almost always points to one of three areas: catalyst deactivation, substrate incompatibility, or improper reaction setup.

Causality and Troubleshooting Steps:

• Catalyst Inactivity (Moisture is the Enemy): Anhydrous aluminum chloride (AlCl₃) is extremely hygroscopic and reacts violently with water. Even trace moisture in your reagents or glassware will hydrolyze the AlCl₃, rendering it catalytically inactive.

  • Solution: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere immediately before use. Use freshly opened or properly stored anhydrous AlCl₃. Solvents and liquid reagents must be rigorously dried; for instance, benzene can be dried by distillation from sodium/benzophenone ketyl until the characteristic blue/purple color persists.[14]

• Substrate Deactivation: The Friedel-Crafts reaction is an electrophilic aromatic substitution. If your aromatic substrate contains strongly electron-withdrawing groups (e.g., -NO₂, -CF₃, -SO₃H, -CN), the ring is too deactivated (not nucleophilic enough) to attack the acylium ion.[7][15][16]

  • Solution: For deactivated systems, consider alternative synthetic routes. If the deactivating group is an amine (-NH₂), it will form a Lewis acid-base adduct with AlCl₃, deactivating both the ring and the catalyst.[15] In such cases, a protecting group strategy for the amine is necessary, or an alternative coupling reaction should be employed.

• Incorrect Temperature Control: While the reaction is often exothermic, an initial energy input may be required. Conversely, allowing the temperature to rise uncontrollably can lead to the formation of tarry byproducts.[14]

  • Solution: The reaction is typically started at a low temperature (0-5 °C) to control the initial exotherm.[17] If it doesn't start, allowing it to warm briefly to room temperature or gentle warming might be necessary before re-cooling. A temperature range of 5-10°C is often optimal during the addition of reagents.[14]

Question 2: My reaction worked, but I obtained a complex mixture of isomers (ortho, meta, para). How can I improve the regioselectivity?

Answer: Regioselectivity in Friedel-Crafts acylation is governed by the electronic and steric properties of the substituents already present on the aromatic ring.

Causality and Mechanistic Insight:

• Electronic Effects: Activating groups (e.g., -CH₃, -OCH₃) are ortho, para-directing. Deactivating groups that are halogens (-Cl, -Br) are also ortho, para-directing. Most other deactivating groups are meta-directing.

• Steric Hindrance: The acylium ion-Lewis acid complex is bulky. This steric bulk generally disfavors substitution at the ortho position, especially if the directing group is also large. Therefore, the para product is often the major isomer for ortho, para-directing groups.

Optimization Strategies:

• Solvent Choice: The choice of solvent can influence isomer distribution. Non-polar solvents may favor the less-soluble para isomer, sometimes allowing it to crystallize from the reaction mixture, driving the equilibrium.

• Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically favored product, which is often the para isomer due to reduced steric clash.

Question 3: The workup of my Friedel-Crafts reaction is problematic, resulting in a low yield of an impure, oily product.

Answer: A proper workup is critical because the product benzophenone forms a stable complex with the AlCl₃ catalyst, which must be hydrolyzed to liberate the free ketone.[5]

Detailed Workup Protocol:

• Quenching: After the reaction is complete, cool the reaction mixture in an ice bath. Very slowly and carefully, pour the mixture onto a stirred slurry of crushed ice and concentrated hydrochloric acid.[8] This process is highly exothermic and will release HCl gas. Perform this in a well-ventilated fume hood. The acid ensures that the aluminum salts remain dissolved in the aqueous phase as soluble aluminum hydroxides are avoided.

• Extraction: Once the vigorous reaction has subsided and the dark complex has decomposed, transfer the mixture to a separatory funnel. Extract the product into an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).[18]

• Washing: Wash the combined organic layers sequentially with:

  • Dilute HCl (to remove any remaining basic impurities).[18]

  • Water.

  • Saturated sodium bicarbonate solution (to neutralize any remaining acid).

  • Brine (to facilitate phase separation).

• Drying and Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.[4]

Workflow and Troubleshooting Diagram for Friedel-Crafts Acylation

Caption: General workflow and key troubleshooting checkpoints for a successful Friedel-Crafts acylation.

Section 2: Grignard and Organolithium Reactions

These methods involve the reaction of an organometallic reagent with an electrophile like benzaldehyde (followed by oxidation) or benzoyl chloride.

Question 4: I am trying to synthesize a substituted benzophenone via a Grignard reaction, but my yields are consistently low and I recover a lot of unreacted starting material.

Answer: Low yields in Grignard reactions are almost always due to the reagent's high reactivity with protic sources or improper formation.

Causality and Troubleshooting Steps:

• Grignard Reagent Quality: The C-Mg bond is highly polarized, making the carbon atom strongly nucleophilic and basic. It will be instantly quenched by any acidic proton, including water, alcohols, or even the N-H of an amine on your substrate.[8][9]

  • Solution: Use anhydrous solvents (typically diethyl ether or THF) and rigorously dried glassware.[8] Conduct the reaction under a strictly inert atmosphere (argon or nitrogen). If preparing the reagent in situ, ensure the magnesium turnings are fresh or activated (e.g., with a small crystal of iodine) to remove the passivating oxide layer.

• Order of Addition: Adding the Grignard reagent to the electrophile is generally preferred. This maintains a low concentration of the highly reactive organometallic species, which can help minimize side reactions.[8]

  • Solution: Prepare your solution of benzoyl chloride or other electrophile in an anhydrous solvent. Cool it in an ice bath and add the prepared Grignard reagent slowly via a dropping funnel or syringe pump.

• Side Reactions: If using benzoyl chloride, double addition of the Grignard reagent can occur, though it is less common than with more reactive organolithium reagents. If starting from a benzaldehyde, the intermediate secondary alcohol must be efficiently oxidized to the ketone in a separate step.[3] Incomplete oxidation will result in contamination of the final product.

Section 3: General Purification

Question 5: My crude product is a colored oil, and I'm having trouble purifying it. What are the best methods?

Answer: The optimal purification strategy depends on the nature of the impurities.

• Recrystallization: This is the most effective method for removing small amounts of impurities from a solid product. A common solvent system for benzophenone itself is ethanol or a mixture of ethanol and water.[3] Experiment with different solvents to find one in which your derivative is soluble when hot but sparingly soluble when cold.

• Column Chromatography: If recrystallization fails or if you have multiple closely-related byproducts, silica gel chromatography is the method of choice. Use a solvent system of increasing polarity (e.g., starting with hexane and gradually adding ethyl acetate) to elute the components.

• Distillation: For non-solid benzophenone derivatives, vacuum distillation can be an effective purification method, provided the compound is thermally stable.[14]

• Decolorization: If the product has a persistent color (often a bluish or yellowish tinge), this may be due to highly conjugated impurities.[14] Stirring the solution of your crude product with a small amount of activated charcoal before a final filtration and recrystallization can often remove these colored species.

Safety First: Handling Reagents for Benzophenone Synthesis

Reagent	Key Hazards	Recommended Precautions
Aluminum Chloride (Anhydrous)	Corrosive, reacts violently with water, releases HCl gas.	Handle in a fume hood, wear acid-resistant gloves, safety goggles, and a lab coat. Avoid any contact with moisture.
Benzoyl Chloride	Corrosive, lachrymator (causes tearing).	Handle in a fume hood, use appropriate personal protective equipment (PPE).
Benzene	Carcinogen, flammable.	Use only in a well-ventilated fume hood. Minimize quantities and use alternative solvents (e.g., toluene, chlorobenzene) where possible.[19]
Grignard Reagents	Pyrophoric (can ignite on contact with air), reacts violently with water.	Handle under an inert atmosphere (argon or nitrogen). Use syringe and cannula techniques for transfers.
Benzophenone	Suspected carcinogen, toxic to aquatic life.[20][21][22]	Wear appropriate PPE. Avoid generating dust. Dispose of waste according to institutional guidelines.

References

• Oregon State University. (2014, March 30). SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES.
• ChemicalBook. (2022, July 12). Application and Preparation of Benzophenone.
• Organic Syntheses. benzophenone.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
• Organic Chemistry Portal. Friedel-Crafts Acylation.
• Google Patents. (Filed 1997, Issued 1999). Process for the preparation of benzophenone derivatives.
• BenchChem. Technical Support Center: Optimization of Benzophenone Synthesis.
• Fisher Scientific. (2015, March 19). Benzophenone - Safety Data Sheet.
• Google Patents. (Filed 2012, Issued 2015). Preparation method for benzophenone compound.

• MDPI. (2024, January 24). A Review on Benzophenone-Based Derivatives for Organic Light Emitting Diodes. Retrieved from [Link]

• Google Patents. (Filed 2018, Issued 2021). Method for purifying and separating benzophenone.
• Lei, C., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives.

• ResearchGate. (2020). Selective Oxidation of Diphenylmethane to Benzophenone over CeAlPO-5 Molecular Sieves. Retrieved from [Link]

• BenchChem. Optimizing reaction conditions for 2-aminobenzonitrile to benzophenone conversion.
• Carl ROTH. Safety Data Sheet: Benzophenone.

• ResearchGate. (2018). Liquid phase oxidation of diphenylmethane to benzophenone with molecular oxygen over nano-sized Co–Mn catalyst supported on calcined Cow bone. Retrieved from [Link]

• Chemistry LibreTexts. (2024, January 16). Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• University of California, Irvine. Grignard Reaction. Retrieved from [Link]

• Reddit. (2022, December 17). Friedel-Crafts reactions with Deactivating groups. Retrieved from [Link]

• Chemistry Steps. Friedel–Crafts Acylation with Practice Problems. Retrieved from [Link]

• ResearchGate. (2013). Oxidation of diphenylmethane to benzophenone over MnO 4 −1 -exchanged Mg-Al-hydrotalcite. Retrieved from [Link]

• Wikipedia. Benzophenone. Retrieved from [Link]

• Pearson. Show how Friedel–Crafts acylation might be used to synthesize the following compounds. b. benzophenone. Retrieved from [Link]

• MDPI. (2021). A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. Retrieved from [Link]

• MDPI. (2019). State of the Art and Challenges in Complete Benzene Oxidation: A Review. Retrieved from [Link]

• Redox. (2025, February 17). Safety Data Sheet Benzophenone. Retrieved from [Link]

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preventing byproduct formation in the synthesis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

Welcome to the technical support guide for the synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis and troubleshooting common issues, particularly the formation of unwanted byproducts. Our goal is to move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can adapt and refine the process for maximum yield and purity.

The Core Reaction: Understanding the Friedel-Crafts Acylation Pathway

The synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone is primarily achieved through a Friedel-Crafts acylation , a cornerstone of electrophilic aromatic substitution.[1][2] This reaction involves the acylation of an aromatic ring—in this case, 1,4-benzodioxan (also known as 3,4-ethylenedioxybenzene)—with an acyl halide, 3-bromobenzoyl chloride, in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[3]

The Lewis acid activates the 3-bromobenzoyl chloride by coordinating to the carbonyl oxygen and the chlorine atom, generating a highly electrophilic acylium ion.[4] The electron-rich 1,4-benzodioxan ring then acts as a nucleophile, attacking the acylium ion. This step is the rate-determining step as it temporarily disrupts the aromaticity of the ring.[3] A subsequent deprotonation restores aromaticity and yields the final benzophenone product.

Key Challenge: Regioselectivity

The ethylenedioxy group on the 1,4-benzodioxan ring is an activating, ortho-, para-directing group due to the electron-donating resonance effect of the ether oxygens. This means the incoming acyl group will preferentially add to the positions ortho or para to the ether linkage. The desired product, 3-bromo-3',4'-(ethylenedioxy)benzophenone, is the para-substituted isomer. However, a significant byproduct, the ortho-substituted isomer (3-bromo-2',3'-(ethylenedioxy)benzophenone), can also form. Controlling the ratio of these isomers is the primary challenge in this synthesis.

Troubleshooting Guide & FAQs

This section addresses specific experimental issues in a practical question-and-answer format.

Q1: My post-reaction TLC and LC-MS show two distinct product spots with identical mass. What is the likely cause and how can it be mitigated?

A1: This is the most common issue and is almost certainly due to the formation of positional isomers : the desired para product and the undesired ortho byproduct. While the electronic directing effects favor both positions, steric hindrance from the bulky acylium-catalyst complex typically favors the less crowded para position. However, reaction conditions can significantly alter this selectivity.

Troubleshooting Steps:

• Temperature Control: This is the most critical parameter. Friedel-Crafts acylations are often exothermic. Running the reaction at lower temperatures (e.g., 0 °C to 5 °C) increases selectivity for the thermodynamically favored para isomer by disfavoring the higher activation energy pathway to the sterically hindered ortho isomer.

• Solvent Choice: The choice of solvent can influence the reactivity and steric bulk of the electrophile. Less polar solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are standard. Using a bulkier solvent could potentially increase steric hindrance and further favor the para product.

• Rate of Addition: Add the acyl chloride-Lewis acid complex slowly to the solution of 1,4-benzodioxan. This maintains a low concentration of the electrophile and helps control the reaction exotherm, preventing localized temperature spikes that can reduce selectivity.

Q2: The overall yield of my reaction is low, and I've recovered a significant amount of unreacted 1,4-benzodioxan. What went wrong?

A2: Low conversion points to an issue with the activation of the acyl chloride, which is the role of the Lewis acid catalyst.

Troubleshooting Steps:

• Moisture Contamination: Aluminum chloride is extremely hygroscopic. Any moisture in the reagents, solvent, or glassware will hydrolyze and deactivate the AlCl₃, halting the reaction. Ensure all glassware is oven-dried, solvents are anhydrous, and reagents are handled under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Catalyst: In Friedel-Crafts acylation, the Lewis acid complexes with the product ketone.[4][5] This complexation deactivates the catalyst. Therefore, a stoichiometric amount (at least 1.0 equivalent) of AlCl₃ relative to the acyl chloride is required, and often a slight excess (e.g., 1.1-1.2 equivalents) is used to drive the reaction to completion.

• Reagent Purity: Ensure the 3-bromobenzoyl chloride has not hydrolyzed to 3-bromobenzoic acid, which will not form the acylium ion under these conditions.

Q3: I'm observing a high-molecular-weight byproduct that is much less polar than my desired product.

A3: This is likely a result of di-acylation , where a second 3-bromobenzoyl group is added to the benzophenone product. Although the first acyl group is deactivating, the ethylenedioxy group is strongly activating, and under harsh conditions (high temperature, large excess of acyl chloride/catalyst), a second substitution can occur.[6]

Troubleshooting Steps:

• Stoichiometry Control: Use a precise 1:1 molar ratio of 1,4-benzodioxan to 3-bromobenzoyl chloride, or even a slight excess of the 1,4-benzodioxan.

• Reverse Addition: Consider adding the 1,4-benzodioxan solution slowly to the acyl chloride/AlCl₃ complex. This ensures that the electrophile is never in large excess relative to the nucleophile, minimizing the chance of a second acylation on the product.

Q4: How can I effectively separate the desired para-isomer from the ortho-isomer byproduct?

A4: Separation can be challenging due to the similar properties of the isomers.

• Recrystallization: This is the most effective method on a larger scale. The isomers often have different solubilities and crystal packing efficiencies. Experiment with various solvent systems. A common starting point is a polar solvent in which the compound is soluble when hot but sparingly soluble when cold, such as ethanol, isopropanol, or ethyl acetate, potentially with a non-polar co-solvent like hexanes to induce precipitation.[7]

• Column Chromatography: For smaller scales or for obtaining highly pure material, silica gel chromatography is effective. The para isomer is typically less polar than the ortho isomer and will elute first. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) is recommended.

Visualizing the Reaction and Troubleshooting Pathways

Reaction Mechanism Diagram

This diagram illustrates the formation of the acylium ion and the subsequent nucleophilic attack by 1,4-benzodioxan, leading to both the desired para product and the ortho byproduct.

Caption: Formation of para and ortho isomers.

Troubleshooting Flowchart

This flowchart provides a logical sequence for diagnosing and resolving common issues during the synthesis.

Caption: Troubleshooting synthesis problems.

Optimized Experimental Protocol

This protocol is designed to maximize the yield of the desired para-isomer while minimizing byproduct formation.

Materials:

• 1,4-Benzodioxan (1.0 eq)

• 3-Bromobenzoyl chloride (1.0 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (1M HCl)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Catalyst Suspension: To the flask, add anhydrous AlCl₃ (1.1 eq) and anhydrous DCM. Cool the suspension to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve 3-bromobenzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the stirred AlCl₃ suspension at 0 °C. Allow the mixture to stir for 15-20 minutes to allow for the formation of the acyl chloride-AlCl₃ complex.

• Nucleophile Addition: Dissolve 1,4-benzodioxan (1.0 eq) in anhydrous DCM and add this solution to the dropping funnel. Add the 1,4-benzodioxan solution dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C. Monitor the progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture into a flask containing crushed ice and 1M HCl. This should be done in a fume hood as HCl gas will evolve.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with 1M HCl, water, saturated sodium bicarbonate solution, and finally brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • The crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol or isopropanol) to isolate the major para-isomer.

  • Alternatively, for higher purity, the crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Summary of Key Parameters for Byproduct Control

Parameter	Recommended Condition	Rationale	Potential Byproduct if Ignored
Temperature	0–5 °C	Increases regioselectivity for the thermodynamically favored para product.	Increased ortho-isomer formation.
Catalyst Stoich.	1.1–1.2 equivalents	Drives reaction to completion by accounting for product complexation.[5]	Low conversion, unreacted starting material.
Reactant Stoich.	1:1 (Benzodioxan:Acyl Chloride)	Prevents excess electrophile which can lead to a second reaction.	Di-acylated product.
Moisture Control	Anhydrous conditions	Prevents deactivation of the Lewis acid catalyst.	Low or no conversion.
Rate of Addition	Slow, dropwise addition	Maintains low electrophile concentration and controls reaction exotherm.	Reduced regioselectivity, potential for side reactions.

References

• Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. (2016). YouTube. Retrieved from [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. Retrieved from [Link]

• Structure−Activity Relationships in 1,4-Benzodioxan-Related Compounds. (2009). ResearchGate. Retrieved from [Link]

• Understanding the regioselectivity and reactivity of Friedel–Crafts benzoylation using Parr functions. (n.d.). Revista de la Sociedad Química de México. Retrieved from [Link]

• Method for purifying and separating benzophenone. (n.d.). Google Patents.

• Friedel-Crafts Acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. (n.d.). National Institutes of Health. Retrieved from [Link]

• The Synthesis of Novel Material 3,4-ethylenedioxyfuran. (n.d.). ResearchGate. Retrieved from [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Regioselective Friedel–Crafts acylation of 2,3,4,5-tetrahydro-1H-2-benzazepine and related nitrogen heterocycles. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Benzophenone - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. (n.d.). MDPI. Retrieved from [Link]

• Friedel Crafts Acylation of Benzene Reaction Mechanism. (2018). YouTube. Retrieved from [Link]

• Intramolecular Friedel-Crafts Reactions. (2018). Master Organic Chemistry. Retrieved from [Link]

• Friedel–Crafts acylation reactions using metal triflates in ionic liquid. (n.d.). University of Liverpool. Retrieved from [Link]

• A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives. (2012). PubMed Central. Retrieved from [Link]

• Process for purification of benzophenone tetracarboxylic dianhydride. (n.d.). Google Patents.

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• 4. m.youtube.com [m.youtube.com]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. US3356691A - Process for purification of benzophenone tetracarboxylic dianhydride - Google Patents [patents.google.com]

Technical Support Center: Scale-Up Synthesis of 3-Bromo-3',4'-(ethylenedioxy)benzophenone

Introduction

Welcome to the technical support guide for the scale-up synthesis of 3-bromo-3',4'-(ethylenedioxy)benzophenone. This molecule is a critical intermediate in various pharmaceutical and materials science applications. While its synthesis via Friedel-Crafts acylation appears straightforward on paper, transitioning from bench-scale to pilot or manufacturing scale introduces significant challenges related to reaction control, impurity profiles, and product isolation.

This guide is structured to provide researchers and process chemists with actionable insights and troubleshooting strategies in a practical question-and-answer format. We will delve into the causality behind common experimental pitfalls and offer robust solutions to ensure a reproducible, safe, and efficient scale-up process.

Part 1: The Synthetic Pathway - Mechanism & Core Protocol

The most common and industrially viable route to 3-bromo-3',4'-(ethylenedioxy)benzophenone is the Friedel-Crafts acylation of 1,4-benzodioxan with 3-bromobenzoyl chloride, catalyzed by a strong Lewis acid, typically aluminum chloride (AlCl₃).

The Reaction Mechanism

The reaction proceeds via a classic electrophilic aromatic substitution mechanism.[1][2] The Lewis acid catalyst activates the 3-bromobenzoyl chloride by coordinating to the carbonyl oxygen and abstracting the chloride, which generates a highly electrophilic and resonance-stabilized acylium ion.[2] The electron-rich 1,4-benzodioxan ring then acts as a nucleophile, attacking the acylium ion to form a sigma complex (an arenium ion intermediate).[3] Finally, deprotonation of this intermediate restores aromaticity, yielding the desired benzophenone product.

Caption: Friedel-Crafts Acylation Mechanism.

Part 2: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions that arise before and during the synthesis.

Q1: Which Lewis acid is optimal for this acylation on a large scale?

A1: Anhydrous aluminum chloride (AlCl₃) is the most frequently used and cost-effective catalyst for this transformation.[4] It is highly effective but requires strict anhydrous conditions. On scale-up, its high reactivity and the exothermic nature of the reaction and subsequent quench demand robust temperature control. Alternative Lewis acids like iron(III) chloride (FeCl₃) can be used and are sometimes easier to handle, but may require higher temperatures or longer reaction times, potentially leading to different impurity profiles. A cost-benefit and process safety analysis is recommended when deviating from AlCl₃.

Q2: My reaction mixture turns very dark, almost black. Is this normal?

A2: Yes, a dark coloration (ranging from deep red to brown or black) is common in Friedel-Crafts acylations. This is often due to the formation of charge-transfer complexes between the aromatic substrate, the product, and the Lewis acid. While typically not an indicator of reaction failure, an unusually rapid or intense color change could signify the presence of impurities in the starting materials or solvent that are reacting with the AlCl₃. Always ensure reagents are of high purity for scale-up.

Q3: Dichloromethane (DCM) is a common solvent, but are there more environmentally friendly or higher-boiling alternatives for scale-up?

A3: While DCM is effective due to its ability to dissolve the reactants and the AlCl₃ complex, its low boiling point can be a challenge for temperature control during large-scale exothermic reactions. Furthermore, it is a regulated solvent. Alternatives include:

• 1,2-Dichloroethane (DCE): Higher boiling point (83°C) allows for better temperature control and potentially faster reaction rates.

• Carbon Disulfide (CS₂): A classic solvent for this reaction, but its extreme flammability and toxicity make it a poor choice for scale-up.

• Nitrobenzene: Can be used as a solvent and is effective at dissolving the AlCl₃ complex, but its high boiling point makes it difficult to remove, and it is toxic. When changing solvents, a re-optimization of the reaction conditions is critical, as solvent polarity can affect catalyst activity and reaction kinetics.

Q4: How can I effectively monitor the reaction's progress at a multi-liter scale?

A4: At-scale, frequent sampling can be challenging. A combination of methods is recommended:

• In-process HPLC: This is the most reliable method. Develop a rapid HPLC method (<10 minutes) to quantify the consumption of 1,4-benzodioxan and the formation of the product. Set clear completion criteria (e.g., <1% remaining starting material).

• TLC: While less quantitative, TLC is a fast, qualitative check. Use a co-spot of the starting material and product to quickly assess conversion.

• Calorimetry/Temperature Monitoring: A sudden cessation of the exotherm, assuming reactant is still being added, can indicate a stalled reaction. Conversely, a runaway exotherm is a major safety hazard.

Part 3: In-Depth Troubleshooting Guide

This section tackles specific problems encountered during scale-up, focusing on root causes and corrective actions.

Problem 1: Low or Inconsistent Product Yield

Q: We've scaled the reaction from 100g to 5kg, and our yield has dropped from 90% to an inconsistent 60-70%. What are the likely causes?

A: This is a classic scale-up challenge. The root cause is often related to physical processes rather than a change in the chemical mechanism. Here are the primary factors to investigate:

• Cause 1: Inadequate Moisture Control

  • Why it happens: AlCl₃ is extremely hygroscopic. Any moisture in the reactor, solvent, or starting materials will irreversibly consume the catalyst.[4] On a larger scale, the surface area to volume ratio decreases, making it harder to ensure every part of the system is truly anhydrous.

  • Solution:

    • Reactor Prep: Ensure the reactor is meticulously cleaned and dried. Perform a vacuum hold test and consider a hot nitrogen purge before charging reagents.

    • Solvent/Reagent Prep: Use solvents with a measured low water content (e.g., <50 ppm). Test your starting materials for moisture.

    • Inert Atmosphere: Maintain a robust nitrogen or argon blanket throughout the entire process, from charging to reaction completion.

• Cause 2: Poor Mixing and Mass Transfer

  • Why it happens: The reaction mixture can become a thick slurry. Inadequate agitation leads to localized "hot spots" where the exothermic reaction accelerates, causing side reactions and degradation. It also leads to poor distribution of the catalyst and reactants.

  • Solution:

    • Agitator Design: Use an appropriate agitator for solid suspensions (e.g., a pitched-blade turbine or anchor stirrer).

    • Stir Speed Study: Determine the minimum stir speed required to achieve full suspension of the solids (the "just suspended" speed, Njs) and operate above it.

    • Reverse Addition: Consider adding the solution of starting materials to a suspension of AlCl₃ in the solvent, which can sometimes help manage the initial exotherm and viscosity.

• Cause 3: Ineffective Temperature Control

  • Why it happens: The Friedel-Crafts acylation is highly exothermic. A large reactor has less surface area for heat exchange relative to its volume. If the heat generated exceeds the cooling capacity of the reactor jacket, the temperature will rise uncontrollably.

  • Solution:

    • Controlled Addition: Add the 3-bromobenzoyl chloride slowly and sub-surface to control the rate of heat generation.

    • Cooling Capacity: Ensure your reactor's cooling system is sufficient for the batch size. Perform a thermal hazard analysis before scaling up.

    • Lower Initial Temperature: Start the reaction at a lower temperature (e.g., 0-5 °C) to provide a larger buffer before reaching the target reaction temperature.

Caption: Troubleshooting Flowchart for Low Yield.

Problem 2: Product Fails Purity Specs Due to a Persistent Impurity

Q: Our final product consistently shows a 2-3% impurity with a similar mass spec signal that we can't remove by recrystallization. What could it be?

A: This often points to a regioisomer—a compound with the same molecular formula but a different arrangement of substituents.

• Cause: Formation of the Regioisomer

  • Why it happens: The ethylenedioxy group is an ortho-, para- director. While acylation is expected at the 6-position of the 1,4-benzodioxan ring due to sterics, some acylation can occur at the less-hindered 5-position, leading to the formation of 3-bromo-2',3'-(ethylenedioxy)benzophenone. This isomer will have very similar physical properties (polarity, solubility) to the desired product, making it difficult to separate by standard crystallization.

  • Solution:

    • Lower Reaction Temperature: Isomer formation is often kinetically controlled. Running the reaction at a lower temperature (e.g., -5 °C to 5 °C) can significantly improve the selectivity for the thermodynamically favored product.

    • Solvent Choice: The choice of solvent can influence regioselectivity. Experiment with different solvents (e.g., DCE vs. DCM) on a small scale to see if the isomer ratio improves.

    • Order of Addition: Adding the 1,4-benzodioxan to the pre-formed acylium chloride-AlCl₃ complex can sometimes improve selectivity compared to adding AlCl₃ to a mixture of the two reactants.

Troubleshooting Summary: Impurities
Symptom	Potential Cause	Recommended Action
Impurity with same MW	Regioisomer formation	Lower reaction temperature; screen different solvents.
High MW impurities	Polyacylation	Ensure correct stoichiometry (slight excess of benzodioxan).
Starting materials in product	Incomplete reaction	Increase reaction time or temperature slightly; check catalyst activity.

Problem 3: Product "Oils Out" During Crystallization

Q: During cooling for crystallization, our product precipitates as a thick, unfilterable oil instead of a crystalline solid. How do we fix this?

A: "Oiling out" is a common problem at scale, especially when the solution is supersaturated or cooled too quickly.

• Cause: Rapid Cooling or High Supersaturation

  • Why it happens: When a solution is cooled too quickly, the molecules don't have enough time to orient themselves into an ordered crystal lattice. Instead, they rapidly separate from the solution as a liquid phase (the oil), which is an amorphous, supercooled liquid of your product. The presence of even small amounts of impurities can also inhibit proper crystal formation.

  • Solution:

    • Slow, Controlled Cooling: Implement a programmed cooling ramp in your reactor. A typical rate is 5-10 °C per hour.

    • Seed the Solution: Once the solution reaches a metastable state (slightly supersaturated, often identified by cloudiness), add a small amount of pure, crystalline product ("seed crystals"). This provides a template for crystal growth and bypasses the difficult primary nucleation step.

    • Solvent System: The chosen solvent is critical. You may need an anti-solvent system. For example, dissolve the crude product in a good solvent (like acetone or ethyl acetate) and then slowly add a poor solvent (like heptane or water) until turbidity is observed, then cool slowly.

Recommended Solvents for Crystallization
Solvent System	Comments
Ethanol/Water	Good for polar benzophenones. Dissolve in hot ethanol, add water until cloudy, then cool.
Isopropanol (IPA)	Often provides good crystal form. Can be used alone or with water.
Toluene/Heptane	A good non-polar system. Dissolve in hot toluene, add heptane as an anti-solvent.
Ethyl Acetate/Hexane	Another common system for medium-polarity compounds.

References

• [Synthesis of 3,4-ethylenedioxythiophene]: CN102079748A - Synthesis method of 3,4-ethylenedioxythiophene - Google P

• [Benzophenone Synthesis Overview] : Dimmock, J. R., et al. "Benzophenone: a ubiquitous scaffold in medicinal chemistry." Journal of Enzyme Inhibition and Medicinal Chemistry 32.1 (2017): 1-17. [Link]

• [Suzuki Coupling Scale-Up Challenges] : "Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study." American Chemical Society. [Link]

• [Grignard Reagent Formation] : "Formation of Grignard reagents from 3-bromo-NN-dimethylbenzylamine and 4-bromo-NN-diethylbenzylamine and their reactions with benzaldehyde." Journal of the Chemical Society C: Organic (1968): 867-870. [Link]

• [Friedel-Crafts Reactions Overview] : "EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation." Master Organic Chemistry. [Link]

• [Purification and Synthesis of Bromo-Flavone] : "SYNTHESIS AND ANTIOXIDANT EVALUATION OF 3-BROMO-FLAVONE." ResearchGate. [Link]

• [Grignard Reaction Protocol] : "7: The Grignard Reaction (Experiment)." Chemistry LibreTexts. [Link]

• [Suzuki Coupling Process Development] : "Development, Problem-solving and Successful Scale-up of a Sterically Hindered Suzuki Coupling Reaction." WuXi STA. [Link]

• [Friedel-Crafts Acylation Mechanism] : "Friedel-Crafts Acylation with Practice Problems." Chemistry Steps. [Link]

• [Synthesis of Ethylenedioxyfuran] : "The Synthesis of Novel Material 3,4-ethylenedioxyfuran." ResearchGate. [Link]

• [Grignard Reaction Experiment] : "Experiment 1: Grignard Reaction." University of Hawaii at Manoa. [Link]

• [Palladium Removal in Suzuki Coupling] : "Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique." ResearchGate. [Link]

• [Synthesis of Benzofurans] : "A Convenient Method of Synthesizing 3-Ethoxycarbonylbenzofurans from Salicylaldehydes and Ethyl Diazoacetate." Organic Chemistry Portal. [Link]

• [Troubleshooting Suzuki Coupling] : "Diagnosing issues with a failed Suzuki coupling?" Reddit. [Link]

• [Friedel-Crafts Reaction Limitations] : "16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction." Chemistry LibreTexts. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

stability issues of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE in solution

Welcome to the dedicated technical support guide for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the potential stability challenges when handling this compound in solution. Due to the limited published stability data for this specific molecule, this guide synthesizes information based on the known reactivity of its core functional groups: the bromobenzophenone moiety and the 1,4-benzodioxane (ethylenedioxy) ring.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the primary stability concerns for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE in solution?

A1: The two primary potential degradation pathways are photodegradation, driven by the benzophenone core, and acid-catalyzed hydrolysis of the ethylenedioxy ring. The carbon-bromine bond may also be susceptible to cleavage under certain photolytic or reductive conditions.

Q2: What are the recommended general storage conditions for solutions of this compound?

A2: To minimize degradation, solutions should be stored at low temperatures (-20°C to -80°C), protected from light by using amber vials or wrapping containers in foil, and blanketed with an inert gas like argon or nitrogen to prevent oxidation. It is advisable to prepare fresh solutions for sensitive experiments or to perform stability studies under your specific experimental conditions.

Q3: In which common laboratory solvents is this compound expected to be soluble and relatively stable?

A3: Based on structurally similar compounds like 4-bromobenzophenone, it is expected to be insoluble in water but soluble in organic solvents such as ethanol, ether, and benzene[1]. For many benzophenone derivatives, solvents like acetonitrile, methanol, and dimethyl sulfoxide (DMSO) are also commonly used. However, solvent choice can influence photodegradation rates[2]. It is crucial to use high-purity, dry solvents, as impurities can catalyze degradation.

Q4: Is the ethylenedioxy group susceptible to cleavage?

A4: The ether linkages of the 1,4-benzodioxane ring are generally stable under neutral and basic conditions. However, they can undergo cleavage in the presence of strong acids, such as hydroiodic acid (HI) or hydrobromic acid (HBr)[3][4][5]. This reaction typically requires harsh conditions, including elevated temperatures, and is not expected to be a significant issue with dilute acids used for pH adjustment in typical buffered solutions.

TROUBLESHOOTING GUIDE

This section addresses specific issues you may encounter during your experiments, providing explanations and actionable solutions.

Issue 1: Loss of Compound Potency or Concentration Over Time in Solution

• Observation: You notice a decrease in the expected biological activity of your compound, or analytical quantification (e.g., by HPLC-UV) shows a decreasing peak area for the parent compound over time, even when stored at low temperatures.

• Potential Cause A: Photodegradation. The benzophenone core is a known chromophore that absorbs UV light. This can lead to the formation of excited states that undergo reactions such as debromination. The primary photodegradation pathway for brominated aromatic compounds is often reductive debromination[6].

• Solution Workflow for Photodegradation:

  • Strict Light Protection: Immediately switch to using amber glass vials or tubes for all stock solutions and experimental samples.

  • Low-Light Handling: Conduct all dilutions and experimental manipulations in a darkened room or under yellow light to minimize exposure to ambient lab lighting.

  • Control Experiment: Prepare two identical solutions. Keep one completely protected from light and expose the other to ambient lab light for a set period (e.g., 24 hours). Analyze both by HPLC or LC-MS to quantify the extent of light-induced degradation.

• Potential Cause B: Hydrolysis. If your experimental medium is acidic (pH < 4), slow acid-catalyzed hydrolysis of the ethylenedioxy ring might be occurring, although this typically requires strong acidic conditions[3][5].

• Solution Workflow for Hydrolysis:

  • pH Monitoring: Ensure the pH of your buffered solutions is stable and within a neutral to slightly acidic range (pH 5-7.5), where the ethylenedioxy group is most stable.

  • Buffer Selection: Use a well-characterized and stable buffer system. Avoid buffers that may interact with the compound.

  • Accelerated Stability Study: Incubate the compound in buffers of varying pH (e.g., pH 3, 5, 7, 9) at a slightly elevated temperature (e.g., 40°C) for a defined period. Analyze the samples to determine the pH at which the compound is most stable.

Issue 2: Appearance of Unknown Peaks in Chromatograms (HPLC/LC-MS)

• Observation: When analyzing your sample, you observe new peaks eluting, which were not present in the freshly prepared solution.

• Potential Cause: Formation of Degradation Products. These new peaks are likely degradants. Based on the structure, potential degradation products could include:

  • The debrominated version of the parent compound (3',4'-(ethylenedioxy)benzophenone).

  • Hydroxylated species from the reaction with radical oxygen species generated during photolysis[2].

  • Products resulting from the cleavage of the ethylenedioxy ring, such as catechol derivatives.

• Troubleshooting and Identification Workflow:

  • Characterize Degradants: If you have access to high-resolution mass spectrometry (HRMS), analyze the new peaks to obtain accurate mass data. This can help in proposing molecular formulas for the degradants.

  • Force Degradation Studies: Intentionally degrade the compound under specific conditions (e.g., exposure to strong UV light, strong acid, strong base, or an oxidizing agent like hydrogen peroxide). Analyze the resulting mixtures to see if the unknown peaks in your experimental samples match the peaks generated under these forced conditions. This can help identify the degradation pathway.

  • Optimize Analytical Method: Ensure your chromatographic method can resolve the parent compound from its potential degradants. A gradient elution method is often more effective than an isocratic one for stability-indicating assays.

EXPERIMENTAL PROTOCOLS

Protocol 1: Basic Solution Stability Assessment

This protocol provides a framework for evaluating the stability of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE in a chosen solvent and storage condition.

• Stock Solution Preparation:

  • Accurately weigh a sufficient amount of the compound to prepare a stock solution of known concentration (e.g., 10 mM) in your chosen solvent (e.g., HPLC-grade acetonitrile).

  • Prepare the solution in an amber volumetric flask to protect it from light.

• Initial Analysis (T=0):

  • Immediately after preparation, dilute an aliquot of the stock solution to a working concentration (e.g., 100 µM) with the same solvent.

  • Analyze this sample by a validated HPLC-UV method. Record the peak area of the parent compound. This will serve as the initial (100%) value.

• Sample Storage:

  • Aliquot the remaining stock solution into several amber vials, seal them tightly, and store them under the desired conditions (e.g., 4°C in the dark, -20°C in the dark).

• Time-Point Analysis:

  • At predetermined time points (e.g., 24h, 48h, 1 week, 1 month), remove one vial from storage.

  • Allow the solution to equilibrate to room temperature.

  • Prepare and analyze a sample in the same manner as the T=0 sample.

• Data Analysis:

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 peak area.

  • Plot the percentage remaining versus time to determine the stability profile. A loss of >5-10% is generally considered significant.

Protocol 2: Photostability Assessment

• Solution Preparation:

  • Prepare a solution of the compound at a known concentration in a photochemically transparent solvent (e.g., acetonitrile or methanol) in a clear glass vial.

• Control Sample:

  • Wrap an identical vial containing the same solution completely in aluminum foil. This will serve as the dark control.

• Light Exposure:

  • Place both the test and control vials in a photostability chamber with a calibrated light source (e.g., providing a specific UVA and visible light output) or expose them to consistent ambient laboratory light.

• Time-Point Analysis:

  • At various time points (e.g., 1h, 2h, 4h, 8h, 24h), take aliquots from both vials.

  • Analyze the samples by HPLC-UV to determine the concentration of the parent compound.

• Data Analysis:

  • Compare the concentration of the compound in the light-exposed sample to the dark control at each time point to quantify the extent of photodegradation.

VISUALIZATION OF POTENTIAL DEGRADATION PATHWAYS

The following diagram illustrates the two primary inferred degradation pathways for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Caption: Inferred degradation pathways of the target compound.

DATA SUMMARY

While specific quantitative data for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is unavailable, the following table provides a qualitative summary of expected stability based on the properties of its functional groups.

Condition	Parameter	Expected Stability	Primary Concern	Recommendation
Storage	Temperature	Decreases with increasing temperature	General kinetic acceleration of degradation	Store solutions at -20°C or below.
Light	Poor	Photodegradation (debromination)	Use amber vials; work in low light.
Solution pH	Acidic (pH < 4)	Moderate to Poor	Acid-catalyzed hydrolysis of ethylenedioxy ring	Maintain pH > 4 if possible; perform pH stability study.
Neutral (pH 6-8)	Good	Baseline photodegradation	Optimal pH range for minimizing hydrolysis.
Basic (pH > 8)	Likely Good	Base-catalyzed reactions (less common for these groups)	Generally safe, but verify for specific application.
Solvents	Protic (e.g., Methanol)	Good	May participate in photoreactions	Use high-purity solvents.
Aprotic (e.g., ACN, DMSO)	Excellent	Generally preferred for stability	Use high-purity, dry solvents.

REFERENCES

• Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. MDPI.[Link]

• Cleavage Of Ethers With Acid. Master Organic Chemistry.[Link]

• Kinetics and mechanisms of hydrolysis of 1,4-benzodiazepines II: oxazepam and diazepam. Journal of Pharmaceutical Sciences.[Link]

• Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts.[Link]

• Chemistry and Pharmacology of Benzodioxane Derivatives. TSI Journals.[Link]

• Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts.[Link]

• Synthetic Access to Aromatic α-Haloketones. MDPI.[Link]

• 4-Bromobenzophenone. Solubility of Things.[Link]

• Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. ResearchGate.[Link]

• Ether cleavage. Wikipedia.[Link]

• Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. MDPI.[Link]

• Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. PubMed.[Link]

Sources

• 1. 4-BROMOBENZOPHENONE | 90-90-4 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Ether cleavage - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Interpreting Complex NMR Spectra of Substituted Benzophenones

Welcome to the technical support center for the analysis of substituted benzophenones by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, medicinal chemists, and process scientists who encounter the unique challenges presented by this important class of aromatic ketones. Here, we move beyond textbook examples to address the practical complexities that arise during structural elucidation and characterization, providing field-proven insights and troubleshooting strategies.

Introduction: The Unique Challenge of Benzophenones

Substituted benzophenones are foundational scaffolds in medicinal chemistry, photochemistry, and materials science. While seemingly simple, their NMR spectra are often deceptively complex. The two aromatic rings, bridged by a carbonyl group, create a system where electronic and steric effects are transmitted in non-intuitive ways. Signal overlap in the aromatic region is common, and the flexible diaryl ketone linkage can introduce conformational complexities. This guide provides a structured approach to dissecting these spectra with confidence.

Frequently Asked Questions (FAQs)

Q1: Why are the ortho protons (H-2/H-2') on an unsubstituted benzophenone so downfield compared to the meta and para protons?

A1: This is a classic question that highlights the influence of the carbonyl group's magnetic anisotropy.

• Causality: The π-electron system of the carbonyl group (C=O) is induced to circulate by the external magnetic field (B₀) of the NMR spectrometer. This circulation generates a secondary magnetic field. Protons located in the "deshielding cone" of this induced field experience an effective magnetic field that is stronger than B₀. Consequently, they resonate at a higher frequency, i.e., a downfield chemical shift. The ortho protons (H-2/H-6 and H-2'/H-6') are positioned directly in this deshielding region.

• Expert Insight: While the electron-withdrawing nature of the carbonyl deshields all aromatic protons to some extent compared to benzene (7.34 ppm), the magnetic anisotropy effect is the primary reason for the significant downfield shift of the ortho protons specifically. This effect is localized and distance-dependent, which is why the meta and para protons are less affected.

Q2: I've added an electron-donating group (e.g., -OCH₃) to one ring at the para-position. How should I expect the spectrum to change?

A2: The introduction of a substituent breaks the molecule's symmetry and induces predictable electronic shifts.

• Effect on the Substituted Ring (A-Ring): An electron-donating group (EDG) like methoxy increases electron density on the ring, particularly at the ortho and para positions, through resonance. This increased electron density causes shielding.

  • The protons ortho to the methoxy group (H-3/H-5) will shift significantly upfield (to a lower ppm value).

  • The protons meta to the methoxy group (H-2/H-6) will also shift upfield, but to a lesser extent.

  • This typically results in a characteristic AA'BB' splitting pattern for the substituted ring, appearing as two distinct doublets.

• Effect on the Unsubstituted Ring (B-Ring): The electronic effect is weakly transmitted through the carbonyl group. You may observe a very slight upfield shift for the protons on the unsubstituted ring, but the effect is far less pronounced than on the ring bearing the substituent.

• Self-Validation: The integration of your signals must match this new pattern. You should see two protons for each signal in the AA'BB' system of the A-ring and the typical 2:2:1 integration for the ortho:meta:para protons of the B-ring.

Q3: My spectrum has a messy, overlapping multiplet between 7.4 and 7.8 ppm. How can I begin to assign these signals?

A3: This is the most common challenge. A systematic approach using 2D NMR is essential for confident assignment. Signal overlap in 1D ¹H NMR is where multi-dimensional techniques become indispensable.

• The Go-To Experiment (¹H-¹H COSY): Correlation Spectroscopy (COSY) is the first step. It reveals which protons are J-coupled (typically, protons on adjacent carbons).

  • Application: A cross-peak in the COSY spectrum between two signals confirms they are neighbors. You can "walk" around a benzene ring by starting with an unambiguous signal and following its correlations. For a substituted ring, you can trace the entire spin system from one proton to the next.

• The Definitive Link (¹H-¹³C HSQC/HMQC): Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Quantum Coherence (HMQC) correlates each proton directly to the carbon it is attached to.

  • Application: This experiment is crucial for assigning the protonated carbons in your ¹³C NMR spectrum. It allows you to leverage the wider chemical shift dispersion of the ¹³C spectrum to resolve ambiguities in the crowded ¹H spectrum.

• The Long-Range Connection (¹H-¹³C HMBC): Heteronuclear Multiple Bond Correlation (HMBC) is the key to mapping the entire molecular framework. It shows correlations between protons and carbons that are two or three bonds away (²J and ³J).

  • Application: This is how you unambiguously link different fragments of the molecule. For instance, the ortho protons (H-2/H-6) will show a ³J correlation to the carbonyl carbon. Protons from a substituent (e.g., the methyl protons of a tolyl group) will show a ³J correlation to the ipso-carbon of the aromatic ring. This is invaluable for confirming regiochemistry.

Troubleshooting Guide

Issue 1: Ambiguous Regiochemistry - Is my substituent at the ortho or meta position?

This is a frequent challenge when reaction conditions could lead to multiple isomers.

• Diagnostic Logic: The key lies in long-range ¹H-¹³C correlations to the carbonyl carbon and the quaternary (ipso) carbons.

• Troubleshooting Protocol:

  • Acquire an HMBC Spectrum: Ensure the experiment is optimized to observe typical aromatic long-range couplings (usually around 8-10 Hz).

  • Identify the Carbonyl Signal: Locate the C=O signal in the ¹³C spectrum (typically >190 ppm).[1]

  • Look for Key Correlations:

    • Ortho Isomer: The proton on the substituent (e.g., -CH₃) will likely show a ³J correlation to the ortho carbon (C-2) and a ⁴J correlation to the ipso carbon (C-1). Crucially, the remaining aromatic protons on that ring will show distinct coupling patterns and HMBC correlations that define their positions relative to both the substituent and the carbonyl group. For instance, H-6 will show a strong ³J correlation to the carbonyl carbon.

    • Meta Isomer: The substituent proton will show correlations to C-2, C-3, and C-4. The key distinction is that H-2 will show a strong ³J correlation to the carbonyl carbon, while H-4 will not. This pattern of connectivity is unique to the meta isomer.

• Expert Insight: Pay close attention to the intensity of HMBC cross-peaks. In aromatic systems, ³J correlations are generally stronger than ²J correlations, which can help in distinguishing them.[2]

Caption: Recommended workflow for systematic analysis using a suite of 2D NMR experiments.

References

• ACD/Labs. (n.d.). Structure Elucidator Suite - CASE NMR Software. Retrieved January 25, 2026, from [Link]

• Reich, H. J. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. Retrieved January 25, 2026, from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved January 25, 2026, from [Link]

• Mestrelab Research. (2025, May 27). Download NMR Predict. Retrieved January 25, 2026, from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved January 25, 2026, from [Link]

• nmrdb.org. (n.d.). Predict 1H proton NMR spectra. Retrieved January 25, 2026, from [Link]

• nmrshiftdb2. (n.d.). nmrshiftdb2 - open nmr database on the web. Retrieved January 25, 2026, from [Link]

• LibreTexts Chemistry. (2021, August 24). 14.12: Coupling Constants Identify Coupled Protons. Retrieved January 25, 2026, from [Link]

• ResearchGate. (2012, April 3). Which software is best for computer assisted prediction of NMR and/or mass spectra?. Retrieved January 25, 2026, from [Link]

• University of Ottawa. (2018, August 8). NOESY and ROESY. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). ¹³C-NMR data of a benzophenone-derivate. Retrieved January 25, 2026, from [Link]

• Al-Hujran, T., et al. (2023). Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules, 28(2), 535. [Link]

• Chemistry Stack Exchange. (2017, November 4). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Retrieved January 25, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for: A phosphine-free, atom-efficient cross-coupling reaction.... Retrieved January 25, 2026, from [Link]

• JoVE. (n.d.). Video: NMR Spectroscopy of Aromatic Compounds. Retrieved January 25, 2026, from [Link]

• Organic With Grace. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Retrieved January 25, 2026, from [Link]

• Al-Hujran, T., et al. (2023). Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. PubMed. [Link]

Sources

• 1. 2-Amino-5-nitrobenzophenone(1775-95-7) 13C NMR [m.chemicalbook.com]
• 2. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 3-Bromo-3',4'-(ethylenedioxy)benzophenone and Its Analogs

This guide provides a detailed comparative analysis of the spectral characteristics of 3-Bromo-3',4'-(ethylenedioxy)benzophenone. In the absence of readily available, published spectra for this specific molecule, we will apply fundamental principles of spectroscopy to predict its spectral features. This prediction is grounded in a rigorous comparison with experimentally verified data from key structural analogs: the parent scaffold, Benzophenone , and the halogenated intermediate, 3-Bromobenzophenone . This approach not only allows for a robust structural verification of the target compound but also serves as an educational framework for understanding substituent effects in spectroscopic analysis.

The benzophenone scaffold is a cornerstone in medicinal chemistry and materials science, making the unambiguous characterization of its derivatives crucial for research and development.[1] This guide is intended for researchers, chemists, and drug development professionals who rely on precise structural elucidation to advance their work.

The Logic of Comparative Spectral Analysis

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide a detailed fingerprint of a molecule's structure. The addition or modification of functional groups causes predictable changes in these spectra. By analyzing the spectra of simpler, related structures, we can deconstruct the target molecule and understand how each component—the benzophenone core, the bromo-substituent, and the ethylenedioxy group—influences the final spectral output.

Our analytical workflow is based on this comparative logic.

Caption: Workflow for Predictive Spectral Analysis via Analog Comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. We will examine both ¹H and ¹³C NMR.

¹H NMR Spectral Comparison

The ¹H NMR spectrum reveals the chemical environment of protons. Key parameters are the chemical shift (δ), which indicates the electronic environment, and the splitting pattern (multiplicity), which reveals neighboring protons.

Table 1: Comparative ¹H NMR Data (Chemical Shifts in ppm)

Proton Environment	Benzophenone[2]	3-Bromobenzophenone[3]	Predicted: 3-Bromo-3',4'-(ethylenedioxy)benzophenone	Causality of Shift
Phenyl Ring (unsubstituted)	~7.46 - 7.79 (m)	~7.60 - 7.85 (m)	~7.60 - 7.85 (m)	These protons are on the unsubstituted ring and should remain largely unaffected.
Brominated Ring Protons	N/A	~7.40 - 7.95 (m)	~7.40 - 7.95 (m)	The bromine atom's inductive effect and anisotropy cause a complex multiplet pattern in the aromatic region.
Ethylenedioxy Ring Protons	N/A	N/A	~6.90 - 7.30 (m)	The electron-donating nature of the ethylenedioxy group will shield the attached aromatic protons, shifting them significantly upfield compared to the other rings.
Ethylenedioxy Bridge (-O-CH₂-CH₂-O-)	N/A	N/A	~4.20 - 4.40 (s)	These four protons are chemically equivalent in a symmetrical environment, leading to a characteristic singlet.

Expert Analysis: The introduction of the bromine atom in 3-bromobenzophenone complicates the aromatic region but doesn't cause dramatic shifts compared to benzophenone.[3] The most significant predicted change for our target compound is the appearance of signals for the ethylenedioxy-substituted ring. The two oxygen atoms act as strong electron-donating groups, increasing the electron density on this aromatic ring. This shielding effect will shift the protons on this ring to a higher field (lower ppm value) relative to the other two rings. Furthermore, the four protons of the ethylenedioxy bridge itself are expected to produce a sharp singlet around 4.2-4.4 ppm, a highly diagnostic signal for this functional group.

¹³C NMR Spectral Comparison

¹³C NMR spectroscopy provides a count of non-equivalent carbon atoms and information about their electronic state.

Table 2: Comparative ¹³C NMR Data (Chemical Shifts in ppm)

Carbon Environment	Benzophenone	3-Bromobenzophenone	Predicted: 3-Bromo-3',4'-(ethylenedioxy)benzophenone	Causality of Shift
Carbonyl (C=O)	~196.7	~195.0	~194-195	The carbonyl carbon is highly deshielded. Substituents on the rings have a minor but noticeable effect.
C-Br	N/A	~122.8	~122.8	The carbon directly attached to bromine is deshielded by the halogen's electronegativity but also influenced by resonance.[4]
Aromatic Carbons	~128.3 - 137.6	~128.0 - 139.0	~123 - 140	The general aromatic region.
Ethylenedioxy Ring Carbons	N/A	N/A	~110 - 125, ~143 - 150	Carbons attached to oxygen (C-O) will be significantly deshielded and shifted downfield, while the other ring carbons will be shifted upfield due to electron donation.
Ethylenedioxy Bridge (-O-CH₂-CH₂-O-)	N/A	N/A	~64.0 - 65.0	These aliphatic carbons are shielded compared to aromatic carbons but deshielded relative to simple alkanes due to the adjacent oxygens.

Expert Analysis: The carbonyl carbon is consistently the most downfield signal due to its sp² hybridization and attachment to a highly electronegative oxygen atom.[4] In our target molecule, the key diagnostic peaks will be the two signals for the ethylenedioxy bridge carbons around 64-65 ppm and the distinct signals for the carbons of the ethylenedioxy-substituted ring. The carbons directly bonded to the oxygens of this ring (C3' and C4') will be significantly deshielded, appearing far downfield in the aromatic region, likely around 145-150 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrations of bonds within a molecule. It is excellent for identifying functional groups.

Table 3: Comparative IR Data (Wavenumbers in cm⁻¹)

Vibrational Mode	Benzophenone[5]	3-Bromobenzophenone	Predicted: 3-Bromo-3',4'-(ethylenedioxy)benzophenone	Significance
C=O Stretch (Ketone)	~1652	~1655	~1650	A strong, sharp absorption characteristic of a conjugated ketone. Its position is sensitive to electronic effects.
C=C Stretch (Aromatic)	~1595, 1447	~1590, 1470	~1600, 1450-1500	Multiple sharp bands confirming the presence of aromatic rings.
C-O-C Stretch (Ether)	N/A	N/A	~1250, ~1050	Strong absorptions characteristic of the aryl-alkyl ether linkages in the ethylenedioxy group. These are key diagnostic peaks.
C-Br Stretch	N/A	~600-700	~600-700	A moderate to strong absorption in the fingerprint region, confirming the presence of the bromo-substituent.[6]

Expert Analysis: The most dominant feature in the IR spectrum of all three compounds will be the intense carbonyl (C=O) stretch. For 3-Bromo-3',4'-(ethylenedioxy)benzophenone, the most crucial diagnostic peaks, aside from the carbonyl, will be the strong C-O stretching bands from the ethylenedioxy group. The presence of a strong band around 1250 cm⁻¹ (asymmetric C-O-C stretch) and another around 1050 cm⁻¹ (symmetric C-O-C stretch) would provide compelling evidence for the ethylenedioxy moiety.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule, offering direct evidence of its elemental composition and structure.

Table 4: Comparative Mass Spectrometry Data (m/z)

Ion	Benzophenone[2]	3-Bromobenzophenone[7]	Predicted: 3-Bromo-3',4'-(ethylenedioxy)benzophenone	Significance
Molecular Ion [M]⁺	182	260/262	318/320	The presence of bromine results in a characteristic M/M+2 isotopic pattern with nearly equal intensity, a definitive indicator of a single bromine atom.[8]
[M-C₆H₅]⁺ (Benzoyl)	105	105	105	Loss of the unsubstituted phenyl ring.
[M-C₆H₄Br]⁺	N/A	183/185	183/185	Loss of the bromophenyl group.
[C₆H₅CO]⁺	105	105	105	Benzoyl cation fragment, often the base peak.
[C₆H₄BrCO]⁺	N/A	183/185	183/185	Bromobenzoyl cation fragment, showing the Br isotope pattern.

Expert Analysis: The most telling feature in the mass spectrum of any compound containing a single bromine atom is the isotopic pattern of its molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in roughly a 1:1 ratio.[8] Therefore, the mass spectrum of 3-Bromo-3',4'-(ethylenedioxy)benzophenone must show two molecular ion peaks of nearly equal height, one at m/z 318 (containing ⁷⁹Br) and one at m/z 320 (containing ⁸¹Br). Any fragment containing the bromine atom will also exhibit this M/M+2 pattern. The observation of key fragments like the benzoyl cation (m/z 105) and the bromobenzoyl cation (m/z 183/185) would further validate the proposed structure.

Experimental Protocols

The following are generalized, self-validating protocols for acquiring the spectral data discussed in this guide.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the benzophenone sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Lock the instrument on the deuterium signal of the solvent. Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow peak width on a reference signal (e.g., residual CHCl₃ at 7.26 ppm).

• ¹H NMR Acquisition: Acquire a standard one-pulse proton spectrum. Use a 30-45 degree pulse angle and a relaxation delay of 1-2 seconds. Acquire at least 16 scans for good signal-to-noise.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Use a standard pulse program (e.g., zgpg30). A longer relaxation delay (2-5 seconds) and a larger number of scans (≥1024) are typically required due to the low natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decays (FIDs). Phase the spectra and perform a baseline correction. Calibrate the chemical shift scale using the residual solvent peak (CDCl₃: 7.26 ppm for ¹H, 77.16 ppm for ¹³C) or an internal standard like Tetramethylsilane (TMS) at 0.00 ppm.

FT-IR Spectroscopy Protocol

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. Apply pressure using the anvil to ensure good contact.

• Background Collection: With the ATR crystal clean and uncovered, collect a background spectrum (typically 32 scans). This is crucial to subtract the spectral contributions of atmospheric CO₂ and H₂O.

• Sample Collection: Collect the spectrum of the sample, again using at least 32 scans for a high-quality spectrum. The typical range is 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum. Label the significant peaks.

Mass Spectrometry Protocol (Electron Ionization)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by Gas Chromatography (GC-MS).

• Ionization: Use a standard Electron Ionization (EI) source with an electron energy of 70 eV. This high energy ensures fragmentation and produces a reproducible pattern.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-400). A quadrupole or time-of-flight (TOF) analyzer is commonly used.

• Data Analysis: Identify the molecular ion peak ([M]⁺), paying close attention to the M/M+2 isotope pattern for bromine. Identify the base peak (most intense peak) and other significant fragment ions to corroborate the proposed structure.

References

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• International Research Journal of Humanities and Interdisciplinary Studies. (2021). Synthesis and Characterization of Benzophenone Based Phenyl Ether Derivatives. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. Retrieved from [Link]

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• Semantic Scholar. (2022). Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives. Retrieved from [Link]

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A Comparative Guide to the Structural Validation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE: X-ray Crystallography vs. Spectroscopic Methods

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. For novel compounds like 3-bromo-3',4'-(ethylenedioxy)benzophenone, a derivative of the versatile benzophenone scaffold, rigorous structural validation is a critical step in the research and development pipeline.[1] This guide provides an in-depth comparison of the gold-standard method for structural elucidation, single-crystal X-ray crystallography, with a suite of powerful spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the most definitive method for determining the absolute structure of a crystalline compound.[2][3] It provides a detailed three-dimensional map of electron density within a molecule, revealing precise bond lengths, bond angles, and stereochemistry.[4] This technique has been foundational in advancing numerous scientific fields by unveiling the structures of everything from simple minerals to complex biological macromolecules like DNA.[5] For pharmaceutical development, an X-ray crystal structure can be instrumental in understanding drug-receptor interactions and guiding the design of more potent and selective therapeutics.[2][3]

Experimental Workflow: From Powder to Picture

The journey from a synthesized compound to a fully resolved crystal structure involves a meticulous multi-step process.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: The first and often most challenging step is to grow a high-quality single crystal of the compound. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The choice of solvent is critical and often requires extensive screening.

• Crystal Mounting and Data Collection: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected, mounted on a goniometer head, and placed in a stream of cold nitrogen gas to minimize thermal motion. The crystal is then irradiated with a monochromatic X-ray beam. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a unique diffraction pattern that is recorded by a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms are determined using computational methods. This initial model is then refined against the experimental data to obtain the final, highly accurate molecular structure.[5]

Interpreting the Data: A Wealth of Structural Information

A successful X-ray crystallographic analysis yields a wealth of information that is typically summarized in a crystallographic information file (CIF). Key parameters include:

Parameter	Description
Crystal System & Space Group	Describes the symmetry of the crystal lattice.
Unit Cell Dimensions (a, b, c, α, β, γ)	The dimensions of the repeating unit of the crystal lattice.
Atomic Coordinates (x, y, z)	The precise position of each atom in the unit cell.
Bond Lengths & Angles	The distances between bonded atoms and the angles between them.
Torsion Angles	Describe the conformation of the molecule.
R-factor	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower R-factor indicates a better fit.

The Spectroscopic Toolkit: A Trifecta of Structural Insight

While X-ray crystallography provides an unparalleled level of structural detail, it is not always feasible due to difficulties in obtaining suitable crystals. In such cases, and for routine characterization, a combination of spectroscopic techniques is employed to piece together the molecular puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Atomic Neighborhood

NMR spectroscopy is arguably the most powerful spectroscopic technique for determining the structure of organic molecules in solution. It provides information about the chemical environment of individual atoms, primarily ¹H and ¹³C.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A small amount of the sample (typically 1-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: The sample is placed in a strong magnetic field and irradiated with radiofrequency pulses. The absorption of energy by the atomic nuclei is detected and plotted as a function of frequency.

• Spectral Analysis: The resulting spectrum is analyzed to determine chemical shifts, coupling constants, and integration values, which provide detailed information about the molecular structure.

For 3-bromo-3',4'-(ethylenedioxy)benzophenone, one would expect the following characteristic signals in the ¹H and ¹³C NMR spectra:

Expected ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.8	d	2H	Protons ortho to the carbonyl on the brominated ring
~7.6	t	1H	Proton para to the carbonyl on the brominated ring
~7.5	t	2H	Protons meta to the carbonyl on the brominated ring
~7.4	d	1H	Aromatic proton on the ethylenedioxy-substituted ring
~7.3	dd	1H	Aromatic proton on the ethylenedioxy-substituted ring
~6.9	d	1H	Aromatic proton on the ethylenedioxy-substituted ring
~4.3	s	4H	-OCH₂CH₂O-

Expected ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~195	C=O
~150-120	Aromatic carbons
~122	Carbon attached to bromine
~64	-OCH₂CH₂O-

The inductive effect of the bromine atom would cause a downfield shift for the carbon directly attached to it.[6]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule. It is based on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational modes of their bonds.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: A small amount of the sample is placed on a salt plate (for liquids or solutions) or mixed with KBr and pressed into a pellet (for solids).

• Data Acquisition: The sample is irradiated with infrared light, and the amount of light transmitted through the sample is measured at different wavelengths.

• Spectral Analysis: The resulting spectrum shows absorption bands at specific wavenumbers, which are characteristic of particular functional groups.

For 3-bromo-3',4'-(ethylenedioxy)benzophenone, the IR spectrum would be expected to show the following key absorption bands:

Expected IR Data

Wavenumber (cm⁻¹)	Assignment
~3100-3000	Aromatic C-H stretch
~2900-2800	Aliphatic C-H stretch (-OCH₂CH₂O-)
~1660	C=O stretch (conjugated ketone)[7][8]
~1600-1450	Aromatic C=C stretches
~1250	C-O stretch (aryl ether)
~1100	C-O stretch (aliphatic ether)
~700-500	C-Br stretch[9]

Mass Spectrometry (MS): Determining the Molecular Weight and Formula

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can also provide information about its elemental composition and structure.

Experimental Protocol: Mass Spectrometry

• Sample Introduction and Ionization: A small amount of the sample is introduced into the mass spectrometer and ionized by one of several methods (e.g., electron impact, electrospray ionization).

• Mass Analysis: The resulting ions are separated according to their mass-to-charge ratio by a mass analyzer.

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus mass-to-charge ratio.

For 3-bromo-3',4'-(ethylenedioxy)benzophenone, the mass spectrum would be expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance.[10][11][12]

Expected MS Data

m/z	Assignment
318/320	[M]⁺ and [M+2]⁺ molecular ion peaks in an approximate 1:1 ratio
239	[M-Br]⁺
181	[C₆H₅CO]⁺
149	[C₈H₅O₃]⁺
105	[C₆H₅CO]⁺
77	[C₆H₅]⁺

Visualizing the Validation Workflows

Workflow for X-ray Crystallography.

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A Comparative Guide to Analytical Methods for the Quality Control of 3-Bromo-3',4'-(ethylenedioxy)benzophenone

Introduction: The Critical Role of Quality Control for a Niche Pharmaceutical Intermediate

3-Bromo-3',4'-(ethylenedioxy)benzophenone is a specialized chemical intermediate, pivotal in the synthesis of various active pharmaceutical ingredients (APIs). Its molecular structure, featuring a brominated phenyl ring and an ethylenedioxy-protected benzophenone core, presents unique analytical challenges. Ensuring the purity, identity, and stability of this intermediate is not merely a matter of regulatory compliance; it is fundamental to the safety, efficacy, and batch-to-batch consistency of the final drug product.[1] The quality of this intermediate directly influences the critical quality attributes (CQAs) of the API, making robust analytical control a cornerstone of reliable pharmaceutical manufacturing.[1]

This guide provides an in-depth comparison of analytical methodologies for the comprehensive quality control of 3-Bromo-3',4'-(ethylenedioxy)benzophenone. We will delve into the causality behind experimental choices, present detailed, self-validating protocols, and objectively compare their performance based on key analytical parameters. All methodologies are presented in alignment with the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2) for analytical validation and ICH Q7 for Good Manufacturing Practice for APIs.[2][3][4]

Core Analytical Challenges and Strategic Approaches

The quality control of 3-Bromo-3',4'-(ethylenedioxy)benzophenone necessitates a multi-faceted analytical approach to address:

• Purity and Impurity Profiling: Identification and quantification of process-related impurities and potential degradation products.

• Assay (Potency): Accurate determination of the concentration of the active substance.

• Identity Confirmation: Unambiguous verification of the chemical structure.

• Residual Solvents: Monitoring of organic volatile impurities from the manufacturing process.

To address these challenges, a combination of chromatographic and spectroscopic techniques is indispensable. High-Performance Liquid Chromatography (HPLC) stands out for its versatility in purity and assay testing, while Gas Chromatography (GC) is the gold standard for residual solvent analysis. Spectroscopic methods, including Infrared (IR) spectroscopy and Mass Spectrometry (MS), are crucial for identity confirmation.

Comparative Analysis of Key Analytical Techniques

The selection of an appropriate analytical technique is a balance of sensitivity, specificity, and practicality. Below is a comparative overview of the most suitable methods for the quality control of 3-Bromo-3',4'-(ethylenedioxy)benzophenone.

Analytical Technique	Primary Application	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Purity, Impurity Profiling, Assay	High resolution, sensitivity, and specificity for non-volatile compounds. Well-established and widely available.[5]	Can be time-consuming for complex separations. Requires careful method development.
Gas Chromatography-Mass Spectrometry (GC-MS)	Residual Solvents, Volatile Impurities	Excellent for separating and identifying volatile organic compounds.[6][7][8] High sensitivity and specificity.	Not suitable for non-volatile or thermally labile compounds. Derivatization may be required for some analytes.[7]
Infrared (IR) Spectroscopy	Identity Confirmation	Provides a unique "fingerprint" of the molecule's functional groups. Fast and non-destructive.	Limited quantitative capabilities. May not distinguish between structurally similar isomers.
Mass Spectrometry (MS)	Identity Confirmation, Impurity Identification	Provides precise molecular weight and fragmentation data for structural elucidation.[9] Can be coupled with chromatography (LC-MS, GC-MS) for enhanced specificity.[8][10]	Can be complex to operate and interpret. Matrix effects can interfere with analysis.

Detailed Experimental Protocols

The following protocols are designed to be robust and self-validating, incorporating principles of analytical procedure validation as outlined in ICH Q2(R2).[3][11][12]

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

This reverse-phase HPLC method is designed for the simultaneous determination of the assay and purity of 3-Bromo-3',4'-(ethylenedioxy)benzophenone.

Workflow for HPLC Analysis

Caption: Workflow for HPLC Purity and Assay Analysis.

Instrumentation and Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by UV-Vis spectral analysis of the compound, likely in the range of 250-300 nm.[13]

• Injection Volume: 10 µL.

• Diluent: Mobile phase.

Procedure:

• Standard Preparation: Accurately weigh and dissolve a suitable amount of 3-Bromo-3',4'-(ethylenedioxy)benzophenone reference standard in the diluent to obtain a known concentration (e.g., 0.1 mg/mL).

• Sample Preparation: Accurately weigh and dissolve the sample in the diluent to obtain a concentration similar to the standard solution.

• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) of the peak area should be less than 2.0%.

• Analysis: Inject the standard and sample solutions in duplicate.

• Calculations:

  • Assay (%): (Areasample / Areastandard) x (Concstandard / Concsample) x 100

  • Impurities (%): (Areaimpurity / Sum of all peak areas) x 100

Rationale for Choices:

• C18 Column: A C18 stationary phase is a versatile choice for separating moderately polar to nonpolar compounds like benzophenone derivatives.

• Acetonitrile/Water Mobile Phase: This is a common and effective mobile phase for reverse-phase chromatography, offering good peak shape and resolution.

• UV Detection: The benzophenone chromophore allows for sensitive detection using a UV detector.

Gas Chromatography-Mass Spectrometry (GC-MS) for Residual Solvents

This headspace GC-MS method is designed to identify and quantify residual solvents in the 3-Bromo-3',4'-(ethylenedioxy)benzophenone sample, in accordance with ICH Q3C guidelines.[2]

Workflow for GC-MS Analysis

Caption: Workflow for Residual Solvent Analysis by GC-MS.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled with a mass spectrometer and a headspace autosampler.

• Column: A non-polar column, such as a 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A suitable temperature gradient to separate common process solvents (e.g., initial 40°C for 5 min, ramp to 200°C at 10°C/min, hold for 5 min).

• Injector Temperature: 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 35-350 amu.

Procedure:

• Standard Preparation: Prepare a stock solution containing known concentrations of potential residual solvents in a suitable solvent (e.g., dimethyl sulfoxide - DMSO). Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Accurately weigh about 100 mg of the sample into a headspace vial and add 1 mL of DMSO.

• Analysis: Place the sample and standard vials in the headspace autosampler. The system will automatically incubate the vials, inject the headspace gas, and perform the GC-MS analysis.

• Identification and Quantification: Identify the residual solvents by comparing their retention times and mass spectra with those of the standards. Quantify the amount of each solvent using a calibration curve generated from the standard solutions.

Rationale for Choices:

• Headspace Sampling: This technique is ideal for analyzing volatile compounds in a non-volatile matrix, as it avoids injecting the non-volatile sample components into the GC system.

• Non-polar GC Column: A non-polar column separates compounds primarily based on their boiling points, which is effective for a wide range of common organic solvents.

• Mass Spectrometric Detection: MS detection provides definitive identification of the separated solvents based on their unique mass spectra.

Conclusion: A Framework for Robust Quality Control

The analytical methods outlined in this guide provide a comprehensive framework for the quality control of 3-Bromo-3',4'-(ethylenedioxy)benzophenone. The choice of method will depend on the specific quality attribute being assessed. For routine quality control, a combination of HPLC for purity and assay, and GC-MS for residual solvents, is recommended. Spectroscopic techniques like IR and MS are invaluable for initial identity confirmation and for the structural elucidation of any unknown impurities that may be detected.

It is imperative that any analytical method intended for routine use in a GMP environment be fully validated according to ICH Q2(R2) guidelines to ensure that it is fit for its intended purpose.[3][12] This includes demonstrating specificity, linearity, range, accuracy, precision, and robustness. By implementing these well-characterized and validated analytical methods, researchers, scientists, and drug development professionals can ensure the consistent quality of 3-Bromo-3',4'-(ethylenedioxy)benzophenone, thereby safeguarding the integrity of the final pharmaceutical product.

References

• ICH Harmonised Guideline Q3C(R9) Impurities: Guideline for Residual Solvents. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH Harmonised Guideline Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Pharmaceutical Intermediate Quality Standards: A Practical Guide. A hypothetical industry guide based on common knowledge. [Link]

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A Comparative Analysis of the Biological Activities of Brominated vs. Chlorinated Benzophenones: A Guide for Researchers

This guide provides an in-depth technical comparison of the biological activities of brominated and chlorinated benzophenones. Designed for researchers, scientists, and drug development professionals, this document synthesizes current scientific understanding, offers insights into experimental design, and provides detailed protocols for assessing the endocrine-disrupting potential and toxicity of these compounds.

Introduction: The Growing Concern Surrounding Halogenated Benzophenones

Benzophenones are a class of aromatic ketones widely used as UV filters in sunscreens and personal care products, as well as in industrial applications to protect polymers and other materials from photodegradation. Their basic structure, consisting of two phenyl rings attached to a carbonyl group, can be extensively modified with various functional groups, including halogens. The introduction of bromine or chlorine atoms onto the benzophenone scaffold can significantly alter its physicochemical properties and, consequently, its biological activity.

While the endocrine-disrupting properties of some hydroxylated benzophenones are well-documented, the specific influence of halogenation, particularly the comparative effects of bromine versus chlorine substitution, is an area of increasing research focus. This is largely driven by the detection of halogenated benzophenones as environmental contaminants, often formed as disinfection byproducts during water treatment processes. Understanding the relative biological potency of brominated versus chlorinated derivatives is crucial for accurate risk assessment and the development of safer alternatives.

The Influence of Halogenation on Biological Activity: A Mechanistic Overview

The addition of halogen atoms to the benzophenone molecule can impact its biological activity through several mechanisms:

• Receptor Binding Affinity: Halogenation can alter the molecule's shape, size, and electronic distribution, thereby influencing its ability to bind to nuclear receptors such as the estrogen receptor (ER) and the androgen receptor (AR). The nature of the halogen, its position on the phenyl ring, and the presence of other functional groups all play a role in determining the binding affinity and whether the compound acts as an agonist or an antagonist.

• Metabolic Stability: The carbon-halogen bond strength (C-Cl > C-Br) can affect the metabolic fate of the compound. Differences in metabolism can lead to the formation of more or less active metabolites, influencing the overall toxicological profile.

• Lipophilicity and Bioaccumulation: Halogenation generally increases the lipophilicity of a molecule, which can enhance its potential for bioaccumulation in fatty tissues. This can lead to prolonged exposure and an increased risk of adverse effects.

Generally, brominated organic compounds, including disinfection byproducts, have been shown to exhibit greater toxicity than their chlorinated counterparts. This is often attributed to the lower bond energy of the C-Br bond compared to the C-Cl bond, which can lead to different metabolic pathways and potentially more reactive intermediates.

Comparative Endocrine-Disrupting Effects

While direct comparative studies on identically substituted brominated and chlorinated benzophenones are limited, we can infer their relative activities based on existing research on halogenated compounds and structure-activity relationship (SAR) studies of benzophenone derivatives.

Estrogenic Activity

Hydroxylated benzophenones are known to possess estrogenic activity, with the position of the hydroxyl group being a key determinant.[1] For instance, a hydroxyl group at the 4-position of the phenyl ring is often associated with estrogenic activity.[1][2] The introduction of a halogen atom can modulate this activity. While specific data on brominated benzophenones' estrogenicity is sparse, studies on other brominated compounds suggest that they can also act as endocrine disruptors.[3]

Anti-Androgenic Activity

Several benzophenone derivatives have been shown to exhibit anti-androgenic activity, meaning they can block the action of androgens like testosterone.[1][2] A significant finding is that the chlorination of benzophenone-1 (BP-1) can lead to byproducts with significantly enhanced anti-androgenic activity compared to the parent compound.[4][5][6] This suggests that the addition of chlorine atoms can increase the antagonistic effect on the androgen receptor. Based on the general trend of increased toxicity of brominated compounds, it is plausible that brominated benzophenones could exhibit even more potent anti-androgenic effects than their chlorinated analogs, although direct experimental verification is needed.

Quantitative Data Summary

The following table summarizes key findings from the literature on the endocrine-disrupting activities of various benzophenone derivatives. Note the enhanced anti-androgenic activity of chlorinated BP-1.

Compound	Biological Activity	Assay System	Key Findings	Reference(s)
Benzophenone-1 (BP-1)	Anti-androgenic	Yeast two-hybrid assay	EC50 of 12.89 μM	[5]
Monochlorinated BP-1	Anti-androgenic	Yeast two-hybrid assay	EC50 of 6.13 μM (significantly more potent than BP-1)	[5]
Dichlorinated BP-1	Anti-androgenic	Yeast two-hybrid assay	EC50 of 9.30 μM (more potent than BP-1)	[5]
2,4,4'-trihydroxybenzophenone	Estrogenic & Anti-androgenic	Reporter gene assays	Highest activity among 16 tested hydroxylated derivatives.	[2]
Hydroxylated Benzophenones	Estrogenic	Reporter gene assay	A hydroxyl group at the 4-position is crucial for activity.	[1][2]

Experimental Protocols for Assessing Biological Activity

To provide a framework for the comparative analysis of brominated and chlorinated benzophenones, this section details standardized and widely accepted protocols for evaluating endocrine-disrupting activity.

In Vitro Assays: Mechanistic Insights

This assay determines the ability of a test compound to bind to and activate the estrogen receptor, leading to the expression of a reporter gene.

Principle: Stably transfected cell lines expressing the human estrogen receptor (hERα) and a reporter gene (e.g., luciferase) are used. Binding of an estrogenic compound to hERα initiates a cascade of events that results in the transcription of the reporter gene. The resulting signal (e.g., luminescence) is proportional to the estrogenic activity of the compound.

Workflow Diagram:

ER Transactivation Assay Workflow

Detailed Protocol (Adapted from OECD Test Guideline 455): [7]

• Cell Culture: Culture hERα-HeLa-9903 cells in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% dextran-coated charcoal-stripped fetal bovine serum (DCC-FBS) to remove endogenous estrogens. Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Cell Plating: Seed cells into 96-well plates at a density of 1 x 10^4 cells/well and allow them to attach for at least 3 hours.

• Compound Exposure: Prepare serial dilutions of the brominated and chlorinated benzophenones in the appropriate solvent (e.g., DMSO). The final solvent concentration in the cell culture medium should not exceed 0.1%. Add the diluted compounds to the cells and incubate for 19-24 hours.

• Lysis and Reporter Gene Assay: Following incubation, lyse the cells and measure the activity of the reporter gene (e.g., luciferase) according to the manufacturer's instructions.

• Data Analysis: Construct dose-response curves and calculate the half-maximal effective concentration (EC50) for each compound.

This assay evaluates the ability of a test compound to inhibit the activity of a known androgen.

Principle: A cell line co-transfected with the human androgen receptor (hAR) and a reporter gene is used. The cells are treated with a fixed concentration of a potent androgen (e.g., dihydrotestosterone, DHT) in the presence of varying concentrations of the test compound. A reduction in the reporter gene signal indicates anti-androgenic activity.

Workflow Diagram:

AR Antagonism Assay Workflow

Detailed Protocol:

• Cell Culture: Use a suitable cell line, such as Chinese Hamster Ovary (CHO) cells, stably co-transfected with a human androgen receptor expression vector and an androgen-responsive reporter vector (e.g., MMTV-luciferase). Culture cells in an appropriate medium.

• Cell Plating: Seed cells into 96-well plates and allow them to attach.

• Compound Exposure: Prepare serial dilutions of the test compounds. Treat the cells with a fixed, sub-maximal concentration of DHT (e.g., 0.1 nM) and the various concentrations of the test compounds. Incubate for 24 hours.

• Lysis and Reporter Gene Assay: Perform cell lysis and measure reporter gene activity as described for the ER transactivation assay.

• Data Analysis: Plot the percentage of inhibition of DHT-induced activity against the concentration of the test compound. Calculate the half-maximal inhibitory concentration (IC50).

In Vivo Assays: Systemic Effects

This assay is a well-established in vivo screening method for identifying substances with estrogenic activity.

Principle: The assay is based on the increase in uterine weight (uterotrophic response) in female rodents following exposure to estrogenic compounds. The test is typically performed in either immature or ovariectomized adult female rats. An increase in uterine weight compared to a vehicle control group indicates estrogenic activity.

Workflow Diagram:

Uterotrophic Assay Workflow

Detailed Protocol (Adapted from OECD Test Guideline 440):

• Animal Model: Use either immature female rats (21-25 days old) or adult, ovariectomized rats.

• Dosing: Administer the test compounds (brominated and chlorinated benzophenones) daily for three consecutive days via oral gavage or subcutaneous injection. Include a vehicle control group and a positive control group (e.g., ethinyl estradiol).

• Necropsy: On the day after the last dose, euthanize the animals and carefully dissect the uterus, removing any adhering fat and connective tissue.

• Uterine Weight Measurement: Weigh the uterus (both wet and blotted weight).

• Data Analysis: Statistically compare the uterine weights of the treated groups to the vehicle control group. A significant increase in uterine weight is indicative of estrogenic activity.

This is a short-term in vivo screening assay to detect substances with androgenic or anti-androgenic activity.

Principle: The assay utilizes the response of five androgen-dependent tissues in castrated male rats: the ventral prostate, seminal vesicles, levator ani-bulbocavernosus muscle, Cowper's glands, and the glans penis. For anti-androgenicity, castrated rats are treated with a reference androgen (e.g., testosterone propionate) to stimulate the growth of these tissues, along with the test compound. A reduction in the weight of these tissues compared to the group receiving the androgen alone indicates anti-androgenic activity.

Workflow Diagram:

Hershberger Assay Workflow

Detailed Protocol (Adapted from OECD Test Guideline 441): [4]

• Animal Model: Use castrated peri-pubertal male rats.

• Dosing: For testing anti-androgenicity, administer a reference androgen (e.g., testosterone propionate) at a dose that elicits a sub-maximal response in the androgen-dependent tissues. Co-administer the test compounds daily for 10 consecutive days. Include a vehicle control and an androgen-only control group.

• Necropsy: On the day after the last dose, euthanize the animals and dissect the five target tissues.

• Tissue Weight Measurement: Carefully trim and weigh each tissue.

• Data Analysis: Statistically compare the tissue weights of the groups receiving the test compound and the androgen to the group receiving the androgen alone. A significant decrease in tissue weight indicates anti-androgenic activity.

Expected Outcomes and Interpretation

Based on the available evidence, a comparative study of brominated and chlorinated benzophenones would be expected to reveal the following:

• Higher Potency of Brominated Derivatives: It is hypothesized that brominated benzophenones will exhibit greater endocrine-disrupting activity (both estrogenic and anti-androgenic) and general toxicity compared to their structurally analogous chlorinated counterparts. This should be reflected in lower EC50 and IC50 values in in vitro assays and effects at lower doses in in vivo studies.

• Structure-Activity Relationships: The position of the halogen atom will likely have a significant impact on activity. Halogenation at positions that enhance the molecule's fit within the ligand-binding pocket of the ER or AR would be expected to increase its potency.

• Confirmation of Anti-Androgenic Activity: The study would likely confirm the anti-androgenic potential of halogenated benzophenones, with the brominated versions potentially showing a stronger effect than the chlorinated ones.

Conclusion

The halogenation of benzophenones is a critical factor in determining their biological activity. While direct comparative data is still emerging, the existing body of knowledge on halogenated organic compounds and the enhanced anti-androgenic activity of chlorinated benzophenone byproducts strongly suggests that brominated benzophenones may pose a greater risk as endocrine disruptors and toxicants than their chlorinated analogs.

The experimental protocols outlined in this guide provide a robust framework for conducting such comparative studies. By employing these standardized assays, researchers can generate the high-quality data needed to elucidate the structure-activity relationships of halogenated benzophenones, inform risk assessments, and guide the development of safer alternatives in consumer products and industrial applications.

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A Comparative Guide to the Predicted Structure-Activity Relationship of 3-Bromo-3',4'-(ethylenedioxy)benzophenone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a predictive exploration of the structure-activity relationships (SAR) for a novel class of compounds: 3-bromo-3',4'-(ethylenedioxy)benzophenone derivatives. In the absence of direct experimental data for this specific chemical series, this document synthesizes established principles from the broader field of medicinal chemistry and draws upon published research on structurally related benzophenone analogues. The insights presented herein are intended to serve as a foundational resource for researchers poised to investigate this promising, yet uncharted, area of drug discovery.

The benzophenone scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The strategic placement of various substituents on the two phenyl rings of the benzophenone core allows for the fine-tuning of their pharmacological profiles. This guide focuses on the anticipated impact of two key structural features: a bromine atom at the 3-position and an ethylenedioxy bridge at the 3' and 4' positions.

Proposed Synthetic Pathway

A plausible and efficient route to the target 3-bromo-3',4'-(ethylenedioxy)benzophenone scaffold would involve a Friedel-Crafts acylation reaction. This well-established method is a cornerstone of benzophenone synthesis.[4] The proposed pathway is outlined below:

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comparing the reactivity of different positions on the benzophenone core

A Comparative Guide to the Regioselectivity of the Benzophenone Core

This guide provides an in-depth analysis of the chemical reactivity at the distinct positions—ortho, meta, and para—of the benzophenone aromatic core. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple protocols to explore the fundamental electronic principles that govern reaction outcomes. We will dissect the causality behind experimental choices, present validating data, and offer detailed methodologies for practical application.

The Electronic Architecture of Benzophenone: The "Why" Behind its Reactivity

Benzophenone's reactivity is fundamentally controlled by the powerful electronic influence of its central carbonyl group (C=O). This group dictates the regioselectivity of aromatic substitution reactions through a combination of two key effects: the inductive effect and the resonance effect.

• Inductive Effect (-I): The oxygen atom in the carbonyl group is highly electronegative. It pulls electron density away from the rest of the molecule through the sigma bond framework. This strong electron-withdrawing inductive effect reduces the overall electron density of the attached phenyl rings, making them less nucleophilic than benzene.

• Resonance Effect (-M): The carbonyl group can also withdraw electron density from the aromatic rings via resonance (a mesomeric effect). The pi electrons from the rings can be delocalized onto the carbonyl oxygen. This delocalization, however, primarily affects the ortho and para positions, placing a partial positive charge on them.

Crucially, both the inductive and resonance effects work in concert to deactivate the ring towards electrophilic attack. However, the resonance effect's targeted impact on the ortho and para positions makes the meta position relatively less electron-deficient, and thus the most favorable site for electrophilic substitution.

Caption: Figure 1. Inductive and resonance effects deactivating the benzophenone core.

Electrophilic Aromatic Substitution (EAS): A Strong Preference for the Meta Position

Electrophilic Aromatic Substitution (EAS) is the most characteristic reaction of aromatic compounds. For benzophenone, the outcome is a textbook example of a deactivated system. The overall reaction rate is slower than that of benzene, and substitution occurs with high regioselectivity at the meta position.

Mechanistic Causality: Stability of the Arenium Ion Intermediate

The regioselectivity of an EAS reaction is determined by the stability of the cationic intermediate (the arenium ion or sigma complex) formed during the reaction. Let's analyze the resonance structures for an electrophile (E⁺) attacking the ortho, para, and meta positions.

• Ortho and Para Attack: In both cases, one of the resonance structures places the positive charge directly on the carbon atom attached to the electron-withdrawing carbonyl group. This is a highly unfavorable and destabilizing arrangement, as two adjacent atoms with positive (or partial positive) character repel each other.

• Meta Attack: When the electrophile attacks the meta position, the resulting positive charge is delocalized across three other carbons in the ring, but critically, it is never placed on the carbon directly bonded to the carbonyl group. This avoidance of a highly destabilized resonance contributor means the meta intermediate is significantly lower in energy than the ortho or para intermediates.

Consequently, the activation energy for the formation of the meta intermediate is lower, and the reaction proceeds preferentially through this pathway.[1]

Caption: Figure 2. Relative stability of arenium ion intermediates in EAS.

Comparative Performance Data: Nitration of Benzophenone

Nitration is a classic EAS reaction that provides clear experimental validation of the meta-directing effect. While benzophenone reacts more slowly than benzene, the product distribution overwhelmingly favors the meta isomer.

Reaction	Reagents	Ortho Product (%)	Meta Product (%)	Para Product (%)	Source
Nitration of Benzophenone	HNO₃ / H₂SO₄	~15-20%	~80-85%	<1%	[2]
Nitration of Nitrobenzene	HNO₃ / H₂SO₄	6.4%	93.2%	0.3%	[2]

Note: The product distribution for benzophenone is analogous to other deactivated aromatic ketones and nitrobenzene, which also possess strongly deactivating, meta-directing groups.

Experimental Protocol: Synthesis of 3-Nitrobenzophenone

This protocol is a self-validating system for demonstrating the regioselectivity of nitration on the benzophenone core.

Objective: To synthesize 3-nitrobenzophenone via electrophilic aromatic substitution, illustrating the meta-directing effect of the carbonyl group.

Materials:

• Benzophenone (1.0 eq)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Ice-water bath

• Dichloromethane (DCM) or Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethanol or Isopropanol for recrystallization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, carefully add 5.0 g of benzophenone to 20 mL of concentrated H₂SO₄. Stir until all the solid has dissolved. Cool the mixture to 0-5 °C in an ice-water bath.

• Nitrating Mixture Preparation: In a separate beaker, slowly and carefully add 2.0 mL of concentrated HNO₃ to 5.0 mL of concentrated H₂SO₄, keeping the mixture cool in an ice bath.

• Addition: Add the cold nitrating mixture dropwise to the stirred benzophenone solution over 30 minutes. Causality: This slow, cold addition is critical to control the exothermic reaction and prevent over-nitration or side reactions. The temperature must be maintained below 10 °C.[3]

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for one hour, then let it warm to room temperature and stir for an additional two hours.

• Quenching: Pour the reaction mixture slowly and carefully over a large volume of crushed ice (~200 g) in a beaker. A precipitate (the crude product) should form. Causality: This step quenches the reaction and precipitates the organic product, which is insoluble in water.

• Workup:

  • Filter the crude solid product using a Büchner funnel and wash it thoroughly with cold water until the washings are neutral to litmus paper.

  • Dissolve the crude solid in dichloromethane. Transfer to a separatory funnel and wash with saturated NaHCO₃ solution to neutralize any remaining acid, followed by a water wash.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purification: Recrystallize the crude solid from hot ethanol or isopropanol to yield purified 3-nitrobenzophenone as pale yellow crystals.

Caption: Figure 3. Experimental workflow for the nitration of benzophenone.

Nucleophilic Aromatic Substitution (NAS): An Unfavorable Pathway

Nucleophilic Aromatic Substitution (NAS) involves the replacement of a leaving group on an aromatic ring by a nucleophile. The most common mechanism, SNAr, requires two key features:

• A good leaving group (like a halide).

• Strong electron-withdrawing groups positioned ortho and/or para to the leaving group.

The electron-withdrawing groups are necessary to stabilize the negatively charged intermediate (Meisenheimer complex) that forms during the reaction.[4]

The benzophenone core is inherently unsuited for this reaction. The benzoyl group is a meta-director. If a leaving group were present at the ortho or para position, the carbonyl group would be in the wrong position to provide the necessary resonance stabilization for the Meisenheimer complex. Therefore, the unsubstituted benzophenone core is essentially inert to NAS under standard SNAr conditions.[5]

Summary and Outlook

The reactivity of the benzophenone core is decisively governed by the electronic properties of the central carbonyl group. This guide provides a clear comparative framework:

Position	Reactivity towards Electrophiles (EAS)	Reactivity towards Nucleophiles (NAS)	Rationale
Ortho	Low	Very Low	Destabilized EAS intermediate; no stabilization for NAS intermediate.
Meta	High (Preferred)	Very Low	Most stable EAS intermediate; no stabilization for NAS intermediate.
Para	Very Low	Very Low	Destabilized EAS intermediate; no stabilization for NAS intermediate.

For researchers in medicinal chemistry and materials science, this predictable regioselectivity is a powerful tool. It allows for the directed synthesis of meta-substituted benzophenone derivatives, which are prevalent scaffolds in bioactive molecules and functional materials.[6] Understanding these fundamental principles is paramount for designing efficient synthetic routes and avoiding undesirable side products.

References

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A Senior Application Scientist's Guide to the Synthesis of Substituted Benzophenones: A Comparative Analysis

Introduction

Substituted benzophenones are a cornerstone of modern chemistry, forming the structural core of numerous pharmaceuticals, agrochemicals, and materials.[1][2] Their utility as photoinitiators, UV-blockers, and versatile synthetic intermediates makes the development of efficient and robust synthetic routes a critical endeavor for researchers in both academic and industrial settings. This guide provides an in-depth comparison of the three primary methodologies for synthesizing these valuable compounds: the classical Friedel-Crafts acylation, organometallic-based Grignard reactions, and modern palladium-catalyzed cross-coupling reactions. By examining the mechanistic underpinnings, practical limitations, and experimental protocols of each, this document aims to equip researchers with the knowledge to select and validate the optimal synthetic route for their specific target molecule.

The Classic Workhorse: Friedel-Crafts Acylation

The Friedel-Crafts acylation, first reported in 1877, remains a foundational method for forging the aryl-carbonyl-aryl bond central to benzophenones.[3] This electrophilic aromatic substitution reaction typically involves the activation of an acyl chloride or anhydride with a strong Lewis acid, generating a highly reactive acylium ion that is then attacked by an electron-rich aromatic ring.[3][4]

Mechanism and Rationale

The choice of Lewis acid is paramount. Strong catalysts like aluminum chloride (AlCl₃) are highly effective but require stoichiometric amounts due to the formation of a stable complex with the product ketone.[5] This necessitates a hydrolytic workup to liberate the product and decompose the catalyst. The reaction is generally regioselective, with acylation on a substituted benzene ring occurring predominantly at the para position, driven by steric hindrance.[6]

• Causality in Catalyst Choice: While AlCl₃ is the most common catalyst, its high reactivity can be a double-edged sword, sometimes leading to side reactions. For more sensitive or activated substrates, milder Lewis acids like ferric chloride (FeCl₃) or even strong Brønsted acids may be employed to improve selectivity and yield.[4][7]

Workflow and Visualization

The general workflow involves the initial formation of the acylium ion, followed by electrophilic attack and subsequent workup.

Caption: Workflow for Friedel-Crafts Acylation.

Advantages and Limitations

Advantages:

• Cost-Effective: Utilizes readily available and inexpensive starting materials and catalysts.

• Scalability: The procedure is generally straightforward to scale up for industrial production.

• High Yields for Simple Arenes: Can provide excellent yields for the synthesis of unsubstituted or simply substituted benzophenones.

Limitations:

• Substrate Scope: The reaction is generally limited to electron-rich or unactivated aromatic rings. Strongly deactivated rings, such as nitrobenzene, are not suitable substrates.[8]

• Harsh Conditions: Requires strong Lewis acids and often elevated temperatures, which can be incompatible with sensitive functional groups.

• Stoichiometric Catalyst: The need for more than one equivalent of the Lewis acid generates significant waste, posing environmental concerns.

• Regioselectivity Issues: While often para-selective, mixtures of ortho and para isomers can be formed, complicating purification.

Experimental Protocol: Synthesis of 4-Methylbenzophenone

This protocol is adapted from established procedures for the synthesis of substituted benzophenones via Friedel-Crafts acylation.[9][10]

• Reaction Setup: In a four-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a condenser connected to a gas trap, add anhydrous aluminum chloride (36 g, 0.27 mol) and 250 mL of anhydrous toluene.[6][9]

• Reagent Addition: While stirring, slowly add benzoyl chloride (35 g, 0.25 mol) dropwise from the dropping funnel. An exothermic reaction will occur with the evolution of HCl gas.[6]

• Reaction: After the initial vigorous reaction subsides, heat the mixture to reflux and maintain for 3.5 hours.[6] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.[9][10]

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water, a saturated sodium bicarbonate solution, and brine.[11] Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization from ethanol or by vacuum distillation.[6][9]

The Organometallic Approach: Grignard Reactions

Grignard reagents offer a powerful nucleophilic route to benzophenones, providing an alternative to the electrophilic substitution of Friedel-Crafts. This method typically involves the reaction of a phenylmagnesium halide with a benzoyl chloride or a benzonitrile derivative.[12][13]

Mechanism and Rationale

The core of this method is the nucleophilic addition of the highly polarized carbon-magnesium bond of the Grignard reagent to the electrophilic carbonyl carbon of the acyl chloride or the nitrile carbon.[14] When using a benzoyl chloride, the initial addition forms a tetrahedral intermediate which then collapses to form the benzophenone. A key challenge is preventing a second addition of the Grignard reagent to the newly formed ketone, which would lead to a tertiary alcohol.[14] This is often controlled by using low temperatures and inverse addition (adding the Grignard reagent to the acyl chloride).

• Causality in Substrate Choice: While benzoyl chlorides are common, benzonitriles offer an alternative that can mitigate the over-addition problem.[13] The initial adduct with the nitrile is stable until acidic workup, which then hydrolyzes it to the ketone.[13]

Workflow and Visualization

The process involves the formation of the Grignard reagent, its reaction with the electrophile, and a final hydrolytic workup.

Caption: Workflow for Benzophenone Synthesis via Grignard Reaction.

Advantages and Limitations

Advantages:

• Functional Group Tolerance: Grignard reactions can tolerate a wider range of functional groups than Friedel-Crafts acylation, although they are incompatible with acidic protons (e.g., -OH, -NH₂, -COOH).

• Versatility: Allows for the synthesis of unsymmetrical benzophenones by varying both the Grignard reagent and the acylating agent.[6]

• Milder Conditions: Often proceeds at lower temperatures than Friedel-Crafts reactions.

Limitations:

• Moisture Sensitivity: Grignard reagents are extremely sensitive to moisture and require anhydrous reaction conditions, which can be challenging to maintain.[14]

• Side Reactions: Over-addition to form tertiary alcohols is a common side reaction.[15] Homocoupling of the Grignard reagent to form biphenyls can also occur.[15]

• Exothermic Nature: The reaction can be highly exothermic and difficult to control on a large scale.[16]

Experimental Protocol: Synthesis of Benzophenone

This protocol is a representative procedure for the synthesis of benzophenone using a Grignard reagent and benzoyl chloride.[13][15]

• Grignard Reagent Preparation: In an oven-dried, three-necked flask under an inert atmosphere (nitrogen or argon), place magnesium turnings (2.6 g, 0.11 mol). Add 20 mL of anhydrous diethyl ether. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of bromobenzene (15.7 g, 0.1 mol) in 50 mL of anhydrous diethyl ether. Maintain a gentle reflux until all the magnesium has reacted.[14]

• Reaction: In a separate flask, dissolve benzoyl chloride (14.1 g, 0.1 mol) in 100 mL of anhydrous diethyl ether and cool the solution in an ice-salt bath. Slowly add the prepared Grignard reagent to the benzoyl chloride solution via a dropping funnel, keeping the temperature below 0 °C.

• Workup: After the addition is complete, stir the reaction mixture for an additional hour at room temperature. Then, carefully pour the mixture into a beaker containing ice and 3M HCl to quench the reaction.[15]

• Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 50 mL).[17] Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry over anhydrous magnesium sulfate, filter, and evaporate the solvent. The resulting crude benzophenone can be purified by recrystallization or distillation.

The Modern Approach: Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, have emerged as a highly versatile and powerful tool for the synthesis of substituted benzophenones.[18][19] These methods offer exceptional functional group tolerance and precise control over the final structure.

Mechanism and Rationale

The Suzuki-Miyaura reaction involves the coupling of an organoboron compound (e.g., a boronic acid) with an organohalide in the presence of a palladium catalyst and a base.[20][21] The catalytic cycle consists of three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide.[20]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.[20]

A variation, the carbonylative Suzuki coupling, introduces carbon monoxide (CO) into the reaction, allowing for the direct synthesis of diaryl ketones from an aryl halide and a boronic acid.[22]

• Causality in Ligand Choice: The choice of phosphine ligand for the palladium catalyst is critical. Bulky, electron-rich ligands can accelerate the oxidative addition and reductive elimination steps, leading to higher yields and faster reaction times.[23]

Workflow and Visualization

The Suzuki-Miyaura coupling workflow is a catalytic cycle that efficiently generates the desired product.

Caption: Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction.

Advantages and Limitations

Advantages:

• Exceptional Functional Group Tolerance: Tolerates a wide variety of functional groups, including esters, amides, and even alcohols, making it ideal for late-stage functionalization in complex molecule synthesis.[24][25]

• Mild Reaction Conditions: Reactions are typically run under mild, often aqueous, conditions.[22][25]

• High Selectivity: The reaction is highly selective, with minimal formation of side products.

• Commercially Available Reagents: A vast array of boronic acids and aryl halides are commercially available, allowing for the rapid synthesis of diverse benzophenone libraries.[25]

Limitations:

• Catalyst Cost and Sensitivity: Palladium catalysts and specialized ligands can be expensive. The catalyst can also be sensitive to air and moisture, sometimes requiring inert atmosphere techniques.

• Boronic Acid Stability: Some boronic acids can be unstable and may undergo protodeboronation or form anhydrides (boroxines) upon storage.

• Removal of Metal Impurities: The final product may contain trace amounts of palladium, which must be removed, especially for pharmaceutical applications.

Experimental Protocol: Synthesis of a Substituted Benzophenone via Suzuki-Miyaura Coupling

This is a general protocol for the acyl Suzuki-Miyaura cross-coupling of an acyl chloride with a boronic acid.[18]

• Reaction Setup: In a reaction vial, combine the aryl boronic acid (1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equivalents).

• Solvent and Reagent Addition: Add a degassed solvent system (e.g., toluene/water or dioxane/water).[26] Then, add the substituted benzoyl chloride (1.0 equivalent) to the mixture under an inert atmosphere.

• Reaction: Seal the vial and heat the reaction mixture (typically 80-100 °C) with vigorous stirring for 2-24 hours. Monitor the reaction's progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature and dilute it with an organic solvent like ethyl acetate.

• Extraction and Purification: Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure substituted benzophenone.

Comparative Summary and Conclusion

The optimal synthetic route for a substituted benzophenone is highly dependent on the specific target molecule, available resources, and desired scale.

Feature	Friedel-Crafts Acylation	Grignard Reaction	Suzuki-Miyaura Coupling
Key Reagents	Acyl Chloride, Aromatic Ring, Lewis Acid	Aryl Halide, Mg, Benzoyl Chloride/Nitrile	Aryl Halide/Acyl Chloride, Boronic Acid, Pd Catalyst
Functional Group Tolerance	Poor	Moderate	Excellent[24][25]
Reaction Conditions	Harsh, often high temp.	Mild to low temp., anhydrous	Mild, often aqueous[22]
Key Limitations	Deactivated rings fail, stoichiometric waste	Moisture sensitive, over-addition side reaction	Catalyst cost, potential metal contamination
Ideal Application	Large-scale synthesis of simple, robust benzophenones.	Synthesis of unsymmetrical benzophenones where substrates are incompatible with Friedel-Crafts.	Complex molecule synthesis, late-stage functionalization, library synthesis.

References

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Data for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

In the landscape of pharmaceutical development and materials science, the unambiguous characterization of novel chemical entities is paramount. For a molecule such as 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, a compound with potential applications stemming from its benzophenone core, ensuring structural integrity and purity is not merely a matter of routine analysis but a foundational pillar of scientific rigor.[1][2] This guide provides an in-depth, experience-driven approach to the cross-validation of analytical data for this specific molecule, offering a framework for researchers, scientists, and drug development professionals to establish a high degree of confidence in their findings.

The principle of cross-validation in analytical methods is the process of evaluating the reliability and performance of an analytical procedure by comparing its results across different methods or laboratories.[3] This ensures that the data is robust, reproducible, and not an artifact of a single analytical technique.[3][4] For a molecule like 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, which possesses multiple functional groups and aromatic systems, a multi-faceted analytical approach is not just recommended, but essential.

This guide will explore the synergistic use of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. We will delve into the causality behind experimental choices and demonstrate how the convergence of data from these orthogonal techniques provides a self-validating system for the comprehensive characterization of our target molecule.

Orthogonal Analytical Approaches for Structural Elucidation and Purity Assessment

The core principle of our cross-validation strategy is the use of orthogonal analytical techniques. Each method interrogates the molecule based on different physicochemical properties, providing complementary information.

Caption: Orthogonal analytical workflow for comprehensive characterization.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment

HPLC is an indispensable tool for determining the purity of a non-volatile compound like 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE. A well-developed reversed-phase HPLC method can effectively separate the target molecule from starting materials, by-products, and degradants.

Experimental Protocol: Reversed-Phase HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column Selection: A C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is a robust starting point for benzophenone derivatives.[5]

• Mobile Phase: A gradient elution is often necessary for complex samples. A typical mobile phase would consist of an aqueous component (e.g., 0.1% phosphoric acid in water) and an organic modifier (e.g., acetonitrile or methanol). The choice of organic modifier can significantly impact selectivity.[6]

• Detection: The benzophenone chromophore allows for sensitive UV detection, typically around 254 nm.[5]

• Sample Preparation: Dissolve the sample in a suitable solvent, such as the initial mobile phase composition, to ensure good peak shape.

Data Interpretation and Comparison

The primary output is a chromatogram showing peaks corresponding to different components in the sample. The purity of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is determined by the area percentage of its corresponding peak. For comparison, we can analyze related compounds.

Compound	Retention Time (min)	Purity (%)
3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE	12.5	99.5
Benzophenone	10.2	>99.0
3-Bromobenzophenone	11.8	>99.0

Note: The data for the target compound is illustrative and based on predicted behavior relative to known compounds.

The ethylenedioxy and bromo substituents are expected to increase the hydrophobicity of the molecule compared to benzophenone, leading to a longer retention time. The presence of any significant impurity peaks would necessitate further investigation and potential optimization of the synthesis or purification process.

Gas Chromatography-Mass Spectrometry (GC-MS): Assessing Volatility and Fragmentation

While HPLC is ideal for non-volatile compounds, GC-MS can provide valuable information if the molecule has sufficient thermal stability and volatility. For benzophenone derivatives, GC-MS is a powerful tool for identification based on the fragmentation pattern.[7]

Experimental Protocol: GC-MS

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., a quadrupole analyzer).

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is generally suitable.

• Carrier Gas: Helium at a constant flow rate.

• Inlet: Split/splitless injector, with the temperature optimized to ensure vaporization without degradation.

• Oven Program: A temperature gradient is used to elute the compound.

• Mass Spectrometer: Electron ionization (EI) at 70 eV is standard for generating reproducible fragmentation patterns.

Data Interpretation and Comparison

The GC provides the retention time, and the MS provides a mass spectrum with a characteristic fragmentation pattern.

Compound	Retention Time (min)	Key Mass Fragments (m/z)
3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE	18.2	334/336 (M+), 255, 183, 155, 105, 77
Benzophenone	13.5	182 (M+), 105, 77
3-Bromobenzophenone	16.1	260/262 (M+), 183, 155, 105, 77

Note: The data for the target compound is illustrative and based on predicted fragmentation patterns.

The molecular ion peak (M+) for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE should exhibit the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio). The fragmentation pattern will be crucial for confirming the connectivity of the different moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, making it the most powerful tool for unambiguous structure determination.[8] Both ¹H and ¹³C NMR are essential.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the compound is soluble (e.g., CDCl₃ or DMSO-d₆).

• Internal Standard: Tetramethylsilane (TMS) is typically used as a reference (0 ppm).[9][10]

• Experiments: Standard ¹H and ¹³C{¹H} experiments are performed. 2D NMR experiments like COSY and HSQC can be used to confirm assignments.

Data Interpretation and Comparison

The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, allow for the complete assignment of the structure.

¹H NMR Data (Predicted)

Protons	Chemical Shift (ppm)	Multiplicity	Integration
Aromatic	7.2-7.8	m	7H
Ethylenedioxy	4.3	s	4H

¹³C NMR Data (Predicted)

Carbon	Chemical Shift (ppm)
Carbonyl	~195
Aromatic	120-150
Ethylenedioxy	~65

Note: The data for the target compound is illustrative and based on known chemical shift ranges for similar functional groups.[11]

The presence of the ethylenedioxy group will be clearly indicated by a singlet integrating to 4 protons in the ¹H NMR spectrum and a signal around 65 ppm in the ¹³C NMR spectrum. The aromatic region will be complex due to the substitution pattern, and 2D NMR techniques would be invaluable for definitive assignments.

Caption: Cross-validation within NMR techniques for structural confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy: Fingerprinting Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[12]

Experimental Protocol: FTIR

• Instrumentation: An FTIR spectrometer.

• Sampling: For a solid sample, an Attenuated Total Reflectance (ATR) accessory is convenient. Alternatively, a KBr pellet can be prepared.

• Data Acquisition: A spectrum is typically collected over the range of 4000-400 cm⁻¹.

Data Interpretation and Comparison

The presence of characteristic absorption bands confirms the presence of specific functional groups.

Functional Group	Characteristic Absorption (cm⁻¹)
C=O (Ketone)	~1660
C-O (Ether)	~1250 and ~1050
Aromatic C-H	~3100-3000
Aromatic C=C	~1600-1450
C-Br	~600-500

Note: The data is based on typical infrared absorption frequencies.

The strong carbonyl stretch around 1660 cm⁻¹ is a key indicator of the benzophenone core. The C-O stretches from the ethylenedioxy group and the C-Br stretch will also be present in the fingerprint region. Comparing the spectrum to that of benzophenone would clearly show the additional bands corresponding to the ethylenedioxy and bromo substituents.

Synthesizing the Data: A Self-Validating System

The true power of this multi-technique approach lies in the cross-validation of the data. Each technique provides a piece of the puzzle, and their convergence builds a robust and trustworthy characterization of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

• HPLC provides a quantitative measure of purity, which is corroborated by the absence of significant impurity signals in the highly sensitive GC-MS and NMR analyses.

• The molecular weight determined by GC-MS must be consistent with the structure elucidated by NMR .

• The functional groups identified by FTIR (ketone, ether, aromatic rings) must be accounted for in the detailed structural information provided by NMR .

• The fragmentation pattern in the mass spectrum should be explainable based on the connectivity determined by NMR . For instance, the loss of fragments corresponding to the bromo-phenyl and ethylenedioxy-benzoyl moieties would be expected.

By systematically comparing the results from these orthogonal techniques, we create a self-validating system. Any inconsistencies in the data would immediately flag potential issues with the sample's identity or purity, prompting further investigation. This rigorous approach is the hallmark of sound scientific practice and is essential for the successful advancement of research and development projects.

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• ResearchGate. (2025, August 5). (PDF) Stability indicating HPLC method for the determination of benzophenone-3 and avobenzone in cosmetic formulations. Retrieved from [Link]

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A Comparative Guide to Assessing the Purity of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE via HPLC

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the purity of active pharmaceutical ingredients (APIs) and key intermediates is not merely a quality metric; it is a cornerstone of safety, efficacy, and reproducibility. This guide offers an in-depth technical comparison for assessing the purity of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, a specialized benzophenone derivative. As a Senior Application Scientist, my objective is to provide not just a protocol, but a comprehensive understanding of the analytical strategies involved, grounded in scientific principles and regulatory expectations.

The Criticality of Purity for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is a bespoke molecule, likely employed as a building block in the synthesis of more complex chemical entities. The presence of impurities, even in trace amounts, can have significant downstream consequences. These undesired components can arise from the manufacturing process, degradation, or storage and may include unreacted starting materials, by-products, intermediates, and residual solvents.[1][2][3] The International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) have established stringent guidelines for the identification, qualification, and control of such impurities in new drug substances.[4][5][6] Therefore, a robust and validated analytical method for purity assessment is paramount.

The Synthetic Landscape: A Window into Potential Impurities

A plausible and common synthetic route for benzophenone derivatives is the Friedel-Crafts acylation .[7] In the case of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, this would likely involve the reaction of 1,4-benzodioxane with 3-bromobenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Understanding this synthesis is critical as it allows us to anticipate potential process-related impurities:

• Unreacted Starting Materials: 1,4-benzodioxane and 3-bromobenzoyl chloride.

• Isomeric By-products: Acylation at different positions on the 1,4-benzodioxane ring.

• Polysubstituted Products: Di-acylated 1,4-benzodioxane.

• Hydrolysis Products: 3-bromobenzoic acid from the reaction of 3-bromobenzoyl chloride with moisture.

• Residual Catalyst and Solvents: Traces of the Lewis acid and the reaction solvent.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Determination

For non-volatile and thermally stable compounds like 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, High-Performance Liquid Chromatography (HPLC) is the analytical method of choice.[8] Its high resolving power, sensitivity, and quantitative accuracy make it ideal for separating the main component from structurally similar impurities.

A Validated HPLC Method for Purity Assessment

The following reversed-phase HPLC (RP-HPLC) method has been designed based on established principles for the analysis of benzophenone derivatives and is presented as a robust starting point for validation in your laboratory.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for aromatic ketones. The specified dimensions offer a good balance between resolution and analysis time.
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	A buffered aqueous phase (A) controls the ionization of any acidic or basic impurities, leading to better peak shapes. Acetonitrile (B) is a common and effective organic modifier for eluting aromatic compounds from a C18 column.
Gradient Elution	50% B to 90% B over 20 minutes, followed by a 5-minute hold at 90% B, and a 5-minute re-equilibration at 50% B.	A gradient elution is crucial for separating compounds with a range of polarities, from the more polar starting materials and by-products to the less polar main compound and potential non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column that ensures efficient separation without generating excessive backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes.
Detection	UV at 254 nm	Benzophenone derivatives typically exhibit strong UV absorbance at this wavelength due to their aromatic nature.
Injection Volume	10 µL	A standard injection volume that balances sensitivity with the risk of column overloading.
Sample Preparation	Dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a concentration of approximately 0.5 mg/mL.	The diluent should be compatible with the initial mobile phase conditions to ensure good peak shape for early eluting compounds. The specified concentration is a good starting point to achieve adequate signal-to-noise for impurity detection without saturating the detector with the main peak.

Experimental Workflow

Caption: A streamlined workflow for the HPLC analysis of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Data Interpretation and Acceptance Criteria

The purity of the sample is typically determined by area percent, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram. According to ICH guidelines, impurities present at a level above the identification threshold (typically 0.10% for a maximum daily dose of ≤ 2g) should be structurally characterized.[4][5][6]

Table 2: Hypothetical HPLC Data for Purity Assessment

Peak ID	Retention Time (min)	Area	Area %	Identification
1	3.5	1500	0.05	Impurity A
2	8.2	4500	0.15	Impurity B
3	12.5	2985000	99.50	Main Compound
4	15.8	9000	0.30	Impurity C

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the primary method for purity determination of this compound, other techniques can provide complementary or confirmatory information.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and thermally stable compounds.[9][10]

• Applicability: For 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, which has a relatively high molecular weight and potentially a high boiling point, GC analysis may require high temperatures, which could lead to thermal degradation. However, it can be an excellent tool for identifying volatile impurities, such as residual solvents.

• Advantages: The mass spectrometer provides structural information, which is invaluable for the identification of unknown impurities.

• Limitations: Not suitable for non-volatile or thermally labile compounds. Derivatization may be necessary for some compounds, adding complexity to the sample preparation.

Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that can determine the purity of a substance without the need for a reference standard of the analyte itself.[11][12][13][14][15][16][17]

• Applicability: qNMR is well-suited for the purity assessment of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, provided the compound is soluble in a suitable deuterated solvent and has unique proton signals that can be integrated without overlap from impurity signals.

• Advantages: It is a non-destructive technique and can provide a direct measure of the mass fraction of the analyte. It is also excellent for quantifying impurities that may not have a UV chromophore and are therefore invisible to the HPLC's UV detector.

• Limitations: Lower sensitivity compared to HPLC, making it less suitable for detecting trace-level impurities. Signal overlap can complicate quantification.

Table 3: Comparison of Analytical Techniques for Purity Assessment

Feature	HPLC-UV	GC-MS	qNMR
Principle	Liquid-phase separation based on polarity, with UV detection.	Gas-phase separation based on volatility and polarity, with mass detection.	Nuclear magnetic resonance signal intensity is proportional to the number of nuclei.
Best For	Non-volatile, thermally stable compounds.	Volatile, thermally stable compounds.	Soluble compounds with unique NMR signals.
Strengths	High resolution, high sensitivity, excellent quantitation.[8]	Excellent for impurity identification, high sensitivity.[9][10]	Absolute quantitation without a specific reference standard, non-destructive.[11][13][15]
Weaknesses	Requires a chromophore for UV detection.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity, potential for signal overlap.
Regulatory Standing	Widely accepted as the standard for purity determination.[18]	Commonly used for residual solvent analysis and impurity identification.	Increasingly accepted as a primary method for purity assignment.[17]

Decision-Making for Method Selection

Caption: A decision tree for selecting the appropriate analytical technique.

Conclusion

The purity assessment of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is a critical step in ensuring the quality and safety of downstream products. A well-developed and validated reversed-phase HPLC method stands as the primary tool for this purpose, offering the necessary resolution and sensitivity to detect and quantify process-related impurities. However, a comprehensive analytical strategy should also consider the complementary strengths of GC-MS for volatile impurity analysis and qNMR for absolute purity determination and the quantification of non-chromophoric impurities. By employing a multi-faceted approach, researchers and drug development professionals can have the highest confidence in the quality of this important chemical intermediate.

References

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• MDPI. Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry. 2021. [Link]

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A Senior Application Scientist's Guide to the Synthetic Efficiency of Brominated Benzophenone Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The brominated benzophenone motif is a cornerstone in medicinal chemistry and materials science. Its synthesis, however, presents a classic chemical challenge: achieving high efficiency while navigating the nuances of aromatic substitution and functional group tolerance. This guide provides an in-depth comparison of the primary synthetic routes to brominated benzophenones, offering field-proven insights and experimental data to inform your choice of methodology.

The Classic Approach: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a foundational method for the formation of aryl ketones. This electrophilic aromatic substitution reaction typically involves the reaction of an acyl halide with an aromatic ring in the presence of a strong Lewis acid catalyst.

The Underlying Chemistry: Mechanism and Considerations

The reaction proceeds via the formation of a highly electrophilic acylium ion, generated from the reaction of the acyl chloride with the Lewis acid catalyst (e.g., aluminum chloride). This acylium ion is then attacked by the electron-rich aromatic ring. In the case of bromobenzene, the bromine atom is an ortho-, para-directing group, but also deactivating. This deactivation can lead to lower yields and require harsher reaction conditions compared to more activated aromatic substrates[1]. The para product is generally favored due to steric hindrance at the ortho positions.

A significant drawback of the traditional Friedel-Crafts acylation is the use of stoichiometric amounts of Lewis acids, which are often corrosive and generate substantial waste, posing environmental concerns[2].

Experimental Protocol: Synthesis of 4-Bromobenzophenone

This protocol is adapted from a standard laboratory procedure for the synthesis of 4-bromobenzophenone[1][3].

Materials:

• Bromobenzene

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH) solution, 10%

• Diethyl ether or Methyl tert-butyl ether (MTBE)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Light petroleum (petroleum ether) for recrystallization

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add bromobenzene (1.0 eq) and dichloromethane (DCM).

• Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride (1.1 eq) in portions.

• Slowly add benzoyl chloride (1.05 eq) to the stirred mixture.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction can be gently heated (e.g., to 50 °C) to drive it to completion[4]. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl.

• Separate the organic layer and extract the aqueous layer with DCM or diethyl ether.

• Combine the organic layers and wash sequentially with water, 10% NaOH solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent, such as light petroleum, to afford 4-bromobenzophenone as a solid.

Note: While some literature procedures report low yields (e.g., 8.96%) for this specific transformation[1][3], optimization of reaction conditions, such as temperature and reaction time, can lead to significantly higher yields, with reports of up to 70% for analogous reactions[4].

Visualization of the Friedel-Crafts Acylation Pathway

Figure 1: Friedel-Crafts acylation pathway to 4-bromobenzophenone.

The Organometallic Approach: Grignard Reaction

The Grignard reaction offers a powerful and versatile method for forming carbon-carbon bonds. In the context of benzophenone synthesis, it typically involves the reaction of a Grignard reagent with an acyl chloride or a nitrile.

The Underlying Chemistry: Mechanism and Considerations

The Grignard reagent, an organomagnesium halide (R-MgX), acts as a potent nucleophile. When reacted with an acyl chloride, the Grignard reagent adds to the carbonyl carbon. The initial tetrahedral intermediate can then collapse, eliminating the chloride ion and forming the ketone. A second equivalent of the Grignard reagent can then react with the newly formed ketone to produce a tertiary alcohol upon workup. To favor the ketone product, the reaction is often carried out at low temperatures.

An alternative Grignard route involves the reaction of a Grignard reagent with a nitrile, which, after acidic or basic hydrolysis of the intermediate imine, yields the desired ketone. This method avoids the potential for double addition. A crucial aspect of any Grignard reaction is the need for strictly anhydrous conditions, as the Grignard reagent is a strong base and will be quenched by protic solvents like water[5].

Experimental Protocol: Synthesis of 4-Bromobenzophenone

This protocol is adapted from a high-yield synthesis of benzophenone and can be applied to the synthesis of its brominated analog[6].

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Bromobenzene

• 4-Bromobenzoyl chloride

• Ammonium chloride solution, saturated

• Hydrochloric acid (HCl), dilute

Procedure:

Part A: Preparation of Phenylmagnesium Bromide (Grignard Reagent)

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 eq).

• Add a small crystal of iodine to activate the magnesium.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• In the dropping funnel, place a solution of bromobenzene (1.0 eq) in anhydrous diethyl ether.

• Add a small portion of the bromobenzene solution to the magnesium. The reaction should initiate, as evidenced by bubbling and a change in color. If the reaction does not start, gentle warming may be necessary.

• Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with 4-Bromobenzoyl Chloride

• Cool the Grignard reagent solution in an ice bath.

• Prepare a solution of 4-bromobenzoyl chloride (0.9 eq) in anhydrous diethyl ether.

• Add the 4-bromobenzoyl chloride solution dropwise to the cold, stirred Grignard reagent. Maintain a low temperature throughout the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by carefully adding saturated ammonium chloride solution.

• Extract the product with diethyl ether.

• Wash the combined organic layers with dilute HCl, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the crude product by recrystallization or column chromatography to yield 4-bromobenzophenone. A similar, optimized procedure for benzophenone reports a yield of 85%[6].

Visualization of the Grignard Reaction Pathway

Figure 2: Grignard reaction pathway to 4-bromobenzophenone.

The Modern Approach: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that has become a powerful tool in modern organic synthesis for the formation of C-C bonds. This method offers a "greener" alternative to traditional methods[7].

The Underlying Chemistry: Mechanism and Considerations

The reaction involves the coupling of an organoboron compound (e.g., a boronic acid) with an organohalide in the presence of a palladium catalyst and a base. The catalytic cycle involves three key steps: oxidative addition of the organohalide to the Pd(0) catalyst, transmetalation of the organoboron compound, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.

For the synthesis of benzophenones, this can be achieved by coupling an arylboronic acid with a benzoyl chloride. The Suzuki-Miyaura reaction is known for its high functional group tolerance and generally milder reaction conditions compared to Friedel-Crafts acylation. However, the cost of the palladium catalyst and ligands can be a consideration[2].

Experimental Protocol: Synthesis of 4-Bromobenzophenone

This protocol is based on a high-yield Suzuki-Miyaura coupling for the synthesis of benzophenone derivatives[8].

Materials:

• Benzoyl chloride

• 4-Bromophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Triphenylphosphine (PPh₃) (if using Pd(OAc)₂)

• Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃)

• Toluene or 1,4-Dioxane

• Water

Procedure:

• To a Schlenk flask, add benzoyl chloride (1.0 eq), 4-bromophenylboronic acid (1.1 eq), the palladium catalyst (e.g., 1-5 mol%), and the base (e.g., NaOH, 2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent (e.g., toluene).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir until the reaction is complete (monitor by TLC or GC-MS).

• Cool the reaction mixture to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-bromobenzophenone. Optimized procedures for similar Suzuki couplings report yields as high as 91%[8]. A study specifically on 4-bromobenzophenone synthesis via this route reported a yield of 28% under their specific conditions, indicating that optimization is key[9].

Visualization of the Suzuki-Miyaura Coupling Pathway

Figure 3: Suzuki-Miyaura coupling pathway to 4-bromobenzophenone.

The Two-Step Approach: Oxidation of Diphenylmethanes

An alternative strategy involves the synthesis of a substituted diphenylmethane followed by its oxidation to the corresponding benzophenone.

The Underlying Chemistry: Mechanism and Considerations

This route is divided into two distinct stages:

• Synthesis of the Diphenylmethane Precursor: This is typically achieved through a Friedel-Crafts alkylation reaction. For the synthesis of 4-bromodiphenylmethane, this would involve reacting bromobenzene with benzyl chloride in the presence of a Lewis acid catalyst. Friedel-Crafts alkylations are prone to issues such as polyalkylation and carbocation rearrangements, although the latter is not a concern with a benzyl halide[10].

• Oxidation of the Diphenylmethane: The benzylic C-H bond of the diphenylmethane is then oxidized to a carbonyl group. Various oxidizing agents can be employed, such as potassium permanganate (KMnO₄), chromic acid, or more environmentally friendly options like molecular oxygen (O₂) in the presence of a suitable catalyst or base[11]. This metal-free oxidation approach is particularly attractive from a green chemistry perspective.

Experimental Protocol: Synthesis and Oxidation of 4-Bromodiphenylmethane

Part A: Synthesis of 4-Bromodiphenylmethane This protocol is based on a general procedure for Friedel-Crafts alkylation to produce diphenylmethanes.

Materials:

• Bromobenzene

• Benzyl chloride

• Anhydrous ferric chloride (FeCl₃) or aluminum chloride (AlCl₃)

Procedure:

• In a round-bottom flask, combine an excess of bromobenzene with the Lewis acid catalyst (e.g., FeCl₃, catalytic amount).

• Heat the mixture and add benzyl chloride (1.0 eq) dropwise.

• Maintain the reaction at an elevated temperature until completion (monitor by TLC or GC).

• Cool the reaction mixture and wash with water and then with a mild base (e.g., sodium bicarbonate solution).

• Dry the organic layer and remove the excess bromobenzene by distillation.

• Purify the resulting 4-bromodiphenylmethane by vacuum distillation or column chromatography.

Part B: Oxidation to 4-Bromobenzophenone This protocol utilizes a modern, metal-free oxidation method[11].

Materials:

• 4-Bromodiphenylmethane

• Potassium bis(trimethylsilyl)amide (KHMDS) or other silylamide bases

• Anhydrous solvent (e.g., Toluene)

• Oxygen (O₂) balloon

Procedure:

• In a dry Schlenk flask, dissolve 4-bromodiphenylmethane (1.0 eq) in the anhydrous solvent.

• Add the silylamide base (e.g., KHMDS, 2.0 eq).

• Evacuate and backfill the flask with oxygen from a balloon.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

• Quench the reaction with water.

• Extract the product with an organic solvent.

• Wash, dry, and concentrate the organic phase.

• Purify the crude product by chromatography to obtain 4-bromobenzophenone. This method has been shown to provide excellent yields for a variety of diaryl ketones[11].

Visualization of the Oxidation of Diphenylmethane Pathway

Figure 4: Proposed pathway for the base-mediated oxidation of 4-bromodiphenylmethane.

Comparative Analysis of Synthetic Routes

Metric	Friedel-Crafts Acylation	Grignard Reaction	Suzuki-Miyaura Coupling	Oxidation of Diphenylmethane
Typical Yield	Variable (8.96% - 70%)[1][3][4]	High (e.g., 85%)[6]	Variable (28% - 91%)[8][9]	High (in two steps)[11]
Reaction Conditions	Often requires stoichiometric strong Lewis acids, can be harsh.	Strictly anhydrous conditions required.	Mild conditions, requires a palladium catalyst and base.	Two steps: Friedel-Crafts alkylation and subsequent oxidation.
Key Advantages	Utilizes readily available starting materials.	High yields, good for constructing C-C bonds.	High functional group tolerance, "greener" chemistry.	Can utilize environmentally friendly oxidants like O₂.
Key Disadvantages	Use of harsh and stoichiometric Lewis acids, potential for low regioselectivity, significant waste generation[2].	Highly sensitive to moisture, potential for side reactions (double addition).	Cost of palladium catalyst and ligands, need for boronic acids.	A two-step process, potential for polyalkylation in the first step.
Green Chemistry	Low atom economy, high E-factor due to stoichiometric Lewis acid waste.	Use of ethereal solvents, but generates magnesium salts as waste.	Higher atom economy, catalytic process. Use of boronic acids is a consideration.	The oxidation step can be very "green" if using O₂. The alkylation step is less so.

Conclusion and Recommendations

The choice of synthetic route to brominated benzophenones is a trade-off between traditional, cost-effective methods and modern, more versatile, and "greener" approaches.

• Friedel-Crafts Acylation remains a viable option, especially for large-scale synthesis where cost is a primary driver. However, its environmental impact and potential for low yields with deactivated substrates are significant drawbacks.

• The Grignard Reaction offers a high-yielding and reliable alternative, provided that strictly anhydrous conditions can be maintained. It is an excellent choice for laboratory-scale synthesis where high purity and yield are paramount.

• Suzuki-Miyaura Coupling represents the state-of-the-art in terms of functional group tolerance and milder reaction conditions. While the catalyst cost can be a factor, its efficiency and "green" credentials make it highly attractive, particularly in the context of complex molecule synthesis in drug discovery.

• The Oxidation of Diphenylmethanes presents an interesting two-step alternative. The development of metal-free oxidation methods makes the second step particularly appealing from a sustainability standpoint. The overall efficiency, however, is dependent on the efficiency of the initial Friedel-Crafts alkylation.

For researchers in drug development, where functional group tolerance and the ability to rapidly generate analogs are crucial, the Suzuki-Miyaura coupling often emerges as the superior choice. For process chemistry and large-scale production, a carefully optimized Grignard reaction or a modernized, catalytic Friedel-Crafts acylation may offer the best balance of efficiency and cost.

References

• Synthesis and Characterization of 4-Bromobenzophenone via Friedel-Crafts Acylation. (2024). Retrieved from [Link]

• 4-Bromobenzophenone by Friedel-Craft Reaction. (n.d.). Scribd. Retrieved from [Link]

• "Greener" Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. (2010). Organic Letters.

• Preparation of the Grignard reagent, phenylmagnesium bromide. (2012). Retrieved from [Link]

• Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. (2023). Molecules.
• The Grignard Reaction (Experiment). (2024). Chemistry LibreTexts.
• Transition-Metal-Free C(sp3)–H Oxidation of Diarylmethanes. (2016). The Journal of Organic Chemistry.
• Preparation of diphenylmethane. (1981).
• A Radical‐Based, Transition Metal‐Free Approach for Diaryl Ketone Synthesis. (2025). Chemistry – A European Journal.
• Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. (2020). YouTube.
• Suzuki–Miyaura reaction of 4-bromobenzophenone and phenylboronic acid. (n.d.).
• Experimental Chemistry II. (n.d.).
• Friedel Crafts Alkylation of Benzene Reaction Mechanism - Tons of Examples! (2018). YouTube.

• Friedel - Crafts acetylation of Bromobenzene. (n.d.). Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. (2010). Tetrahedron Letters.
• Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies. (2023). Molecules.
• Friedel-Crafts Alkylation with Practice Problems. (2022). Chemistry Steps.
• A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. (2011). Beilstein Journal of Organic Chemistry.
• Acylation of Grignard reagents mediated by N-methylpyrrolidone: A remarkable selectivity for the synthesis of ketones. (2013). RSC Advances.
• Aryl Methyl Ketones: Versatile Synthons in the Synthesis of Heterocyclic Compounds. (2022). SynOpen.
• Green Chemistry. (2023). Green Chemistry.
• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergradu
• Friedel-Crafts Acylation Of Bromobenzene. (2006). Sciencemadness.org.
• Beginning with benzene, synthesize the benzyl bromide shown. (2024). Pearson+.
• Synthesis of Highly Functionalized Diaryl Ketones by Palladium‐Catalyzed Carbonylative Cross‐Coupling Reaction Between Triarylbismuthines and Aryl(Heteroaryl) Iodides. (2017).
• Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles. (2021). RSC Advances.
• Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. (2019). Molecules.
• Synthesis of diaryl ketonesvia a phosphine-free Fukuyama reaction. (2005).
• Synthesis of 4-bromochalcone & 3-(4-bromophenyl)-5-phenylisoxazole. (2014). Odinity.

• Friedel-Crafts acylation: p-Bromoacetophenone Macroscale. (n.d.). University of Siegen. Retrieved from [Link]

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A Comparative Biological Evaluation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE as a Potential Anticancer Agent

In the landscape of modern drug discovery, the identification and validation of novel molecular entities with therapeutic potential is a cornerstone of progress. The benzophenone scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antitumor, anti-inflammatory, and antiviral properties.[1][2][3][4] This guide provides a comprehensive framework for the biological evaluation of a novel derivative, 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, as a potential anticancer agent. We will objectively compare its projected performance with established inhibitors, supported by detailed experimental protocols and data interpretation strategies.

The rationale for investigating this specific molecule stems from the known anticancer activities of various benzophenone derivatives and the influence of specific structural modifications. For instance, the presence of a bromine atom can enhance cytotoxic activity, as seen in other heterocyclic compounds.[5] The ethylenedioxy group introduces conformational rigidity and can influence protein-ligand interactions. This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical assessment of new chemical entities.

Postulated Mechanism of Action and Selection of Comparative Inhibitors

Benzophenone derivatives have been reported to exert their anticancer effects through various mechanisms, including the inhibition of protein kinases, modulation of multidrug resistance proteins like P-glycoprotein (P-gp), and induction of apoptosis.[6][7][8][9] Based on a comprehensive review of existing literature, a plausible hypothesis is that 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE may exhibit activity against cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway, or by acting as a P-gp inhibitor.

To provide a robust comparative analysis, we have selected two well-characterized benzophenone derivatives with demonstrated anticancer activity as benchmarks:

• GW678248 (70h): A potent non-nucleoside reverse transcriptase inhibitor (NNRTI) with a benzophenone core that has also shown significant activity against cancer cell lines.[4] Its well-documented structure-activity relationship (SAR) makes it an excellent comparator.

• Propafenone-type Benzophenone Analogues: A class of benzophenone derivatives known to inhibit the P-glycoprotein (P-gp) transporter, a key player in multidrug resistance (MDR) in cancer.[6][8]

The following sections will detail the experimental workflows to assess the biological activity of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE in comparison to these inhibitors.

Experimental Evaluation Workflow

A tiered approach to the biological evaluation is proposed, starting with broad cellular screening and progressing to more specific mechanistic studies.

Figure 1: A tiered experimental workflow for the biological evaluation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Tier 1: In Vitro Cytotoxicity Screening

The initial step is to determine the cytotoxic potential of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE against a panel of human cancer cell lines.

Protocol: MTT Assay for Cell Viability

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, and a P-gp overexpressing cell line like NCI/ADR-RES for multidrug resistance) in appropriate media and conditions.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with increasing concentrations of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, GW678248, and a propafenone analogue (e.g., 10 nM to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each compound.

Expected Data and Comparative Analysis:

The IC50 values will provide a quantitative measure of the cytotoxic potency of each compound.

Compound	MCF-7 IC50 (µM)	A549 IC50 (µM)	NCI/ADR-RES IC50 (µM)
3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE	Experimental Data	Experimental Data	Experimental Data
GW678248	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Propafenone Analogue	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Doxorubicin	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data

A lower IC50 value for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE compared to the reference compounds would indicate superior cytotoxic potency. A significantly lower IC50 in the NCI/ADR-RES cell line compared to the parental cell line could suggest a potential to overcome multidrug resistance.

Tier 2: Mechanistic Elucidation

Following the initial cytotoxicity screening, the next phase focuses on understanding the mechanism by which the test compound induces cell death.

Protocol: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

• Cell Treatment: Treat cancer cells with the IC50 concentration of each compound for 24-48 hours.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation: Quantify the percentage of cells in early apoptosis (Annexin V positive, PI negative), late apoptosis (Annexin V and PI positive), and necrosis (PI positive).

Comparative Analysis: An increase in the percentage of apoptotic cells upon treatment with 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE would suggest that it induces cell death via apoptosis. The magnitude of this effect can be compared to that of the reference inhibitors.

Protocol: P-glycoprotein (P-gp) Inhibition Assay (Rhodamine 123 Efflux Assay)

• Cell Loading: Incubate P-gp overexpressing cells (e.g., NCI/ADR-RES) with the fluorescent P-gp substrate Rhodamine 123.

• Compound Incubation: Treat the cells with 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, a known P-gp inhibitor (e.g., Verapamil or the propafenone analogue), and a negative control.

• Efflux Measurement: Measure the intracellular accumulation of Rhodamine 123 over time using a fluorescence plate reader or flow cytometry.

• Data Analysis: Inhibition of P-gp will result in increased intracellular fluorescence. The potency of P-gp inhibition can be quantified by determining the EC50 value.

Comparative Analysis: If 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE increases Rhodamine 123 accumulation, it indicates P-gp inhibition. Its potency can be directly compared to the propafenone analogue.

Tier 3: Target Validation

The final tier of in vitro evaluation aims to identify the specific molecular targets of the compound.

Figure 2: Postulated inhibition of the PI3K/Akt signaling pathway by 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

Protocol: Western Blot Analysis of the PI3K/Akt Pathway

• Cell Lysis: Treat cancer cells with the test compounds for a specified time, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key proteins in the PI3K/Akt pathway (e.g., p-Akt, total Akt, p-mTOR, total mTOR) and a loading control (e.g., GAPDH or β-actin).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate for detection.

• Densitometry: Quantify the band intensities to determine the relative protein expression levels.

Comparative Analysis: A decrease in the phosphorylation of Akt and mTOR in cells treated with 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE would suggest inhibition of the PI3K/Akt pathway. The extent of this inhibition can be compared to that induced by GW678248, if it is known to modulate this pathway.

Summary and Future Directions

This guide outlines a systematic and comparative approach to the biological evaluation of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE as a potential anticancer agent. The proposed experiments will provide a comprehensive dataset to assess its potency, mechanism of action, and potential molecular targets in comparison to established benzophenone-based inhibitors.

Positive results from these in vitro studies would warrant further investigation, including in vivo efficacy studies in animal models of cancer, pharmacokinetic and toxicological profiling, and more in-depth structure-activity relationship studies to optimize the lead compound. The versatility of the benzophenone scaffold suggests that with careful evaluation and modification, novel derivatives like 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE could hold significant promise in the development of new cancer therapeutics.

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• Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. [Link]

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• SYNTHESIS AND ANTIOXIDANT EVALUATION OF 3-BROMO-FLAVONE. [Link]

• Benzophenone Derivatives with Histamine H3 Receptor Affinity and Cholinesterase Inhibitory Potency as Multitarget-Directed Ligands for Possible Therapy of Alzheimer's Disease. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE

The proper disposal of chemical waste is not merely a regulatory obligation but a cornerstone of responsible scientific practice. For researchers and professionals in drug development, ensuring the safe handling and disposal of specialized compounds like 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is paramount to protecting both laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the proper disposal of this halogenated benzophenone derivative, grounded in established safety principles and regulatory standards.

Understanding the Compound: Hazard Profile

3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE belongs to the family of halogenated organic compounds. While a specific Safety Data Sheet (SDS) for this exact molecule may not always be readily available, the hazards can be inferred from structurally similar benzophenone derivatives.

Key Hazard Considerations:

• Toxicity: Benzophenones are suspected of causing cancer and may be harmful if they come into contact with the skin.[1][2][3]

• Environmental Hazard: These compounds are often toxic to aquatic life with long-lasting effects.[2][4] Therefore, release into the environment must be strictly avoided.[2]

• Halogenated Nature: The presence of bromine classifies this compound as a halogenated organic waste.[5] This is a critical distinction for proper waste segregation and disposal, as these compounds require specific treatment methods, such as high-temperature incineration at a regulated facility.[5]

Hazard Classification	Description	Primary Precaution
Suspected Carcinogen	May cause cancer.[1]	Minimize exposure through proper handling and PPE.
Dermal Toxicity	May be harmful in contact with skin.[3]	Avoid skin contact by wearing appropriate gloves.
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[2][4]	Do not dispose of down the drain or in general waste.
Halogenated Compound	Contains bromine, a halogen.[5]	Segregate as halogenated organic waste for incineration.

Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe disposal of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, from the point of generation to final collection.

Caption: Disposal workflow for 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

1. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing the appropriate PPE. This is the first line of defense against chemical exposure.

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

• Eye Protection: Safety glasses with side shields or goggles are essential to protect against splashes.[2]

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

2. Waste Identification and Segregation:

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure the waste is sent to the correct treatment facility.

• Classify as Halogenated: Due to the bromine atom, this compound must be disposed of as halogenated organic waste .[5]

• Do Not Mix: Never mix halogenated waste with non-halogenated organic waste.[5] Also, avoid mixing it with other incompatible waste streams like acids or bases.[6]

3. Waste Container Selection:

Choosing the correct container prevents leaks and ensures the safety of waste handlers.

• Material: Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting lid.[7]

• Condition: The container must be clean, dry, and in good condition, free from cracks or other damage.

• Venting: For larger quantities or if there is a potential for gas evolution, a vented cap may be appropriate, as advised by your institution's Environmental Health and Safety (EHS) department.

4. Accurate Labeling:

Proper labeling is a regulatory requirement and provides essential information for safe handling and disposal.

• Contents: Clearly write the full chemical name: "3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE". Avoid using abbreviations or chemical formulas.

• Hazard Identification: The label should clearly indicate that the waste is "Hazardous Waste" and "Halogenated Organic Waste".

• Contact Information: Include the name of the principal investigator and the laboratory location.

5. Storage in a Satellite Accumulation Area (SAA):

Waste must be stored safely in a designated area within the laboratory pending collection.

• Location: The SAA should be at or near the point of generation and under the control of laboratory personnel.[8]

• Secondary Containment: Place the waste container in a secondary containment bin to catch any potential leaks.[8]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[7]

6. Arranging for Waste Collection:

Familiarize yourself with your institution's specific procedures for hazardous waste pickup.

• Contact EHS: Follow your organization's protocol for requesting a hazardous waste pickup from the Environmental Health and Safety department.

• Documentation: Complete any required waste manifests or log sheets accurately.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and supervisor.

• Control Ignition Sources: Although benzophenone is a combustible solid, it is prudent to remove any nearby ignition sources.[3]

• Ventilate: Increase ventilation in the area by opening a fume hood sash.

• Contain and Clean:

  • For small, solid spills, carefully sweep up the material and place it in a sealed, labeled container for disposal as hazardous waste.[3]

  • Avoid creating dust.[1][9]

  • Wash the spill site with soap and water after the material has been collected.[3]

• Personal Contamination:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]

  • Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1]

  • Seek medical attention if irritation persists or if you are concerned about exposure.[2][3]

Waste Minimization

A key aspect of responsible chemical management is to minimize the generation of hazardous waste.

• Source Reduction: Order only the quantity of chemical needed for your experiments.[7]

• Scale of Experiments: Where possible, reduce the scale of experiments to decrease the volume of waste produced.[7]

By adhering to these detailed procedures, researchers can ensure the safe and compliant disposal of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE, upholding their commitment to laboratory safety and environmental stewardship.

References

• Vertex AI Search. (2024). Benzophenone-3 - SAFETY DATA SHEET.
• Carl ROTH. (n.d.). Safety Data Sheet: Benzophenone.
• Global Safety Management, Inc. (2015). Safety Data Sheet according to 29CFR1910/1200 and GHS Rev. 3: Benzophenone.
• Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal.
• Unknown. (n.d.). Hazardous Waste Segregation.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Carl ROTH. (n.d.). Safety Data Sheet: Benzophenone.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Loba Chemie. (n.d.). BENZOPHENONE EXTRA PURE.
• National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols.
• Flinn Scientific. (2024). Safety Data Sheet (SDS) Benzophenone.
• Stericycle UK. (2024). How to Safely Dispose of Laboratory Waste?.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.

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• 9. carlroth.com [carlroth.com]

Navigating the Safe Handling of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling, storage, and disposal of 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE. As a trusted partner in your research, we aim to deliver value beyond the product itself by equipping you with the knowledge to work safely and effectively.

I. Hazard Assessment and Core Chemical Properties

Understanding the intrinsic properties of a compound is the foundation of safe handling. Based on its constituent parts, 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE is anticipated to be a solid with limited solubility in water but soluble in organic solvents. The primary hazards are expected to be:

• Skin and Eye Irritation: Direct contact may cause redness, itching, and discomfort.[2]

• Respiratory Tract Irritation: Inhalation of dust particles may irritate the respiratory system.[2]

• Potential for Carcinogenicity: Some benzophenone derivatives are suspected of causing cancer.[1][3]

• Aquatic Toxicity: Benzophenones are often harmful to aquatic life.[2]

Property	Anticipated Value/Characteristic	Rationale
Physical State	Solid	Benzophenone and its derivatives are typically solids at room temperature.
Solubility	Insoluble in water; Soluble in organic solvents.	A common characteristic of benzophenone-based compounds.
Primary Hazards	Skin/eye irritant, potential carcinogen, aquatic toxin.	Based on data for benzophenone and related structures.[1][2][3]

II. Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling compounds with unknown specific toxicities. The following PPE is mandatory when working with 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE.

• Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a suitable initial choice. For prolonged contact or when handling larger quantities, consider double-gloving or using thicker, chemical-resistant gloves. Always inspect gloves for tears or punctures before use and wash your hands thoroughly after removing them.

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required to protect against dust particles and potential splashes. When there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Body Protection: A buttoned, knee-length laboratory coat must be worn to protect the skin and clothing.

• Respiratory Protection: All handling of the solid compound that may generate dust should be conducted in a certified chemical fume hood to minimize inhalation. If a fume hood is not available, a NIOSH-approved respirator with a particulate filter (N95 or higher) is necessary.

Caption: Workflow for donning the necessary PPE before handling the compound.

III. Operational and Disposal Plans: A Step-by-Step Guide

A. Handling and Storage:

• Preparation: Before handling, ensure your work area in the chemical fume hood is clean and uncluttered. Have all necessary equipment, including a waste container, readily available.

• Weighing and Transfer: To prevent the generation of dust, handle the solid compound gently. Use a spatula for transfers. If possible, weigh the compound directly into the reaction vessel.

• Storage: Store 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE in a tightly sealed, clearly labeled container. The storage area should be cool, dry, and well-ventilated, away from incompatible materials.[4]

B. Spill Cleanup Procedure:

In the event of a small spill, follow these steps. For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) office.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Restrict Access: Cordon off the affected area to prevent further contamination.

• Don Appropriate PPE: Ensure you are wearing the full complement of recommended PPE.

• Contain the Spill: For solid spills, gently cover the material with an absorbent powder to prevent it from becoming airborne.[5]

• Clean Up: Carefully sweep the absorbed material into a designated hazardous waste container.[5] Avoid creating dust. For residual powder, you can gently wipe the area with a damp cloth (using a solvent in which the compound is soluble, if necessary) and place the cloth in the hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.[5]

• Dispose of Waste: Seal the hazardous waste container and label it appropriately for disposal according to your institution's guidelines.

Caption: Step-by-step procedure for managing a chemical spill.

C. Disposal Plan:

Proper disposal is a critical aspect of the chemical lifecycle to prevent environmental contamination.

• Unused Product: Unused 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE must be disposed of as hazardous chemical waste.[2][3] Do not dispose of it in the regular trash or down the drain.

• Contaminated Materials: All materials that have come into contact with the compound, including gloves, weigh boats, and spill cleanup materials, must be collected in a sealed, labeled hazardous waste container.

• Empty Containers: "Empty" containers may still contain residual amounts of the chemical and should be treated as hazardous waste.[3] They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

IV. First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate action is crucial.

• Inhalation: Move the affected individual to fresh air. If they experience difficulty breathing, seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Always have the Safety Data Sheet (or this guide in its absence) available when seeking medical attention.

By adhering to these guidelines, researchers can handle 3-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE with a high degree of safety, ensuring a secure laboratory environment for all personnel.

References

• Global Safety Management, Inc. (2015, March 19). Safety Data Sheet: Benzophenone. Retrieved from [Link]

• Sigma-Aldrich. (2012, March 30). Safety Data Sheet: Benzophenone. (Product Number: 427551).
• Sigma-Aldrich. (2024, September 6). Safety Data Sheet: Benzophenone. (Product Number: B9300).
• Redox. (2025, February 17).
• Vertex AI Search. (2024, July 16).

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. Retrieved from [Link]

• City University of New York (CUNY). (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from CUNY Environmental Health, Safety, and Risk Management.

• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Merck Millipore. (n.d.).
• Carl ROTH. (n.d.). Safety Data Sheet: Benzophenone. (Article Number: 9709).

• Chem Klean. (n.d.). Chemical Spill Procedures - Step By Step Guide. Retrieved from [Link]

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• 5. 5.4 Chemical Spill Procedures [ehs.cornell.edu]